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Foundational

Spantide's Mechanism of Action on NK1 Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction This technical guide provides an in-depth exploration of the mechanism of action of spantide and its analogues as antagonists of the Neurokinin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth exploration of the mechanism of action of spantide and its analogues as antagonists of the Neurokinin-1 (NK1) receptor. The NK1 receptor, the preferred receptor for the neuropeptide Substance P (SP), is a G-protein coupled receptor (GPCR) implicated in a wide array of physiological and pathophysiological processes, including pain transmission, inflammation, and emesis.[1][2] Spantide and its derivatives are synthetic peptide antagonists that have been instrumental in elucidating the roles of the SP/NK1 receptor system.[3][4] This document details their binding characteristics, downstream signaling effects, and the experimental methodologies used to characterize their antagonistic properties.

Spantide and its Analogues as NK1 Receptor Antagonists

Spantide, along with its second-generation analogues Spantide II and Spantide III, function as competitive antagonists at the NK1 receptor.[3][5] They compete with the endogenous ligand, Substance P, for binding to the receptor, thereby inhibiting the initiation of downstream signaling cascades.[2][6] The antagonistic properties of these compounds have been demonstrated across various in vitro and in vivo models.[5][7][8]

Binding Affinity and Potency

The affinity and potency of spantide analogues for the NK1 receptor have been quantified using various experimental techniques. The data presented below summarizes key quantitative parameters for these compounds.

CompoundReceptorAssay TypeKᵢ (nM)pA₂IC₅₀ (nM)Reference(s)
Spantide I Rat NK1Competition Binding230--[9][10]
Rat NK2Competition Binding8150--[9][10]
Rat NK3Competition Binding> 10000--[10]
Spantide II Guinea Pig NK1Functional (Taenia Coli)-7.7-[11]
Guinea Pig NK1Functional (Iris Sphincter)--pIC₅₀ 6.0[11]
Spantide III Rat NK1Functional (in vivo)--Dose-dependent decrease in ETJ[12]

Note: Kᵢ represents the inhibition constant, pA₂ is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist concentration-response curve, and IC₅₀ is the half-maximal inhibitory concentration. ETJ refers to Evoked Tongue Jerks.

The rank order of potency for antagonism at the NK1 receptor has been reported as Spantide II > Spantide III > Spantide I.[5] Spantide II, in particular, was developed to have higher potency and reduced side effects, such as histamine (B1213489) release, compared to Spantide I.[4][11]

NK1 Receptor Signaling and Inhibition by Spantide

The NK1 receptor is a canonical Gq/11-protein coupled receptor.[1] Activation by Substance P initiates a well-defined signaling cascade that is effectively blocked by spantide.

The NK1 Receptor Signaling Pathway

Upon binding of Substance P, the NK1 receptor undergoes a conformational change, leading to the activation of the associated Gq/11 protein.[1] This, in turn, activates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[3][13] IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺).[1][14] The subsequent increase in cytosolic Ca²⁺ concentration, along with the activation of Protein Kinase C (PKC) by DAG, leads to a variety of cellular responses, including neuronal excitation and inflammation.[15]

NK1_Signaling_Pathway cluster_antagonist Antagonist Action SP SP NK1R NK1R SP->NK1R Binds Gq Gq NK1R->Gq Activates PLC PLC Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER ER IP3->ER Binds to IP₃ Receptor PKC PKC DAG->PKC Activates Ca_cyto Ca_cyto ER->Ca_cyto Releases Ca²⁺ Cellular_Response Cellular_Response Ca_cyto->Cellular_Response Leads to PKC->Cellular_Response Leads to Spantide Spantide Spantide->NK1R Competitively Blocks Binding

Inhibition of Downstream Signaling by Spantide

Spantide and its analogues competitively inhibit the binding of Substance P to the NK1 receptor, thereby preventing the activation of the downstream signaling cascade.[3][5] This has been experimentally verified by observing the inhibition of agonist-induced intracellular calcium mobilization and inositol phosphate (B84403) accumulation.[5][16]

Experimental Protocols

The characterization of spantide's mechanism of action relies on a suite of well-established experimental protocols. The following sections detail the methodologies for key assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kᵢ) of a test compound for the NK1 receptor through competition with a radiolabeled ligand.[17][18]

1. Membrane Preparation:

  • Culture cells expressing the NK1 receptor (e.g., CHO-K1 or U-373 MG cells) to confluency.[19][20]

  • Harvest the cells and wash with ice-cold PBS.

  • Lyse the cells in a hypotonic buffer and homogenize.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Pellet the cell membranes by high-speed centrifugation.

  • Resuspend the membrane pellet in an appropriate buffer and determine the protein concentration.

2. Competitive Binding Assay:

  • In a 96-well plate, add a fixed concentration of a radiolabeled NK1 receptor ligand (e.g., [³H]-Substance P or [¹²⁵I]-Bolton-Hunter-SP).[17][18]

  • Add varying concentrations of the unlabeled test compound (e.g., spantide).

  • For total binding, add buffer instead of the test compound. For non-specific binding, add a saturating concentration of unlabeled Substance P.[18]

  • Add the prepared cell membranes to initiate the binding reaction.

  • Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a defined period to reach equilibrium.[18]

3. Separation and Quantification:

  • Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.[18]

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.[17]

4. Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value from the resulting sigmoidal curve and calculate the Kᵢ value using the Cheng-Prusoff equation.

Radioligand_Binding_Workflow Start Start Membrane_Prep Cell Membrane Preparation Start->Membrane_Prep Assay_Setup Competitive Binding Assay Setup Membrane_Prep->Assay_Setup Incubation Incubation Assay_Setup->Incubation Filtration Filtration & Washing Incubation->Filtration Counting Scintillation Counting Filtration->Counting Analysis Data Analysis (IC₅₀, Kᵢ) Counting->Analysis End End Analysis->End

Intracellular Calcium Mobilization Assay

This functional assay measures the ability of an antagonist to inhibit agonist-induced increases in intracellular calcium concentration.[5][21]

1. Cell Preparation:

  • Seed cells stably expressing the NK1 receptor into a 96-well black-walled, clear-bottom plate and culture overnight.[22]

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the presence of an organic anion transporter inhibitor like probenecid (B1678239) to prevent dye leakage.[21][22]

  • Incubate the cells to allow for de-esterification of the dye.

2. Antagonist Incubation:

  • Wash the cells to remove excess dye.

  • Add varying concentrations of the test antagonist (spantide) to the wells and incubate for a predetermined time.

3. Agonist Stimulation and Signal Detection:

  • Measure the baseline fluorescence using a fluorescent plate reader (e.g., FLIPR or FlexStation).[22]

  • Inject a fixed concentration of an NK1 receptor agonist (e.g., Substance P) into the wells.

  • Immediately begin recording the fluorescence intensity over time to capture the transient increase in intracellular calcium.[23]

4. Data Analysis:

  • Calculate the change in fluorescence from baseline to the peak response.

  • Plot the normalized response against the logarithm of the antagonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Calcium_Assay_Workflow Start Start Cell_Seeding Cell Seeding Start->Cell_Seeding Dye_Loading Calcium Dye Loading Cell_Seeding->Dye_Loading Antagonist_Incubation Antagonist Incubation Dye_Loading->Antagonist_Incubation Fluorescence_Reading Baseline & Post-Agonist Fluorescence Reading Antagonist_Incubation->Fluorescence_Reading Data_Analysis Data Analysis (IC₅₀) Fluorescence_Reading->Data_Analysis End End Data_Analysis->End

Inositol Phosphate Accumulation Assay

This assay quantifies the accumulation of inositol phosphates, a direct downstream product of Gq-coupled receptor activation, and is used to assess the functional antagonism of compounds like spantide.[13][16]

1. Cell Labeling:

  • Culture NK1 receptor-expressing cells in the presence of [³H]-myo-inositol overnight to label the cellular phosphoinositide pools.[24]

2. Antagonist and Agonist Treatment:

  • Wash the cells to remove unincorporated [³H]-myo-inositol.

  • Pre-incubate the cells with varying concentrations of the antagonist (spantide) in a buffer containing lithium chloride (LiCl). LiCl inhibits the degradation of inositol monophosphates, allowing them to accumulate.[13][24]

  • Stimulate the cells with an NK1 receptor agonist (Substance P) for a defined period.

3. Extraction and Quantification:

  • Terminate the reaction by adding a cold acid solution (e.g., perchloric acid or formic acid).[24]

  • Isolate the inositol phosphates from the cell lysate using anion-exchange chromatography.

  • Quantify the amount of [³H]-inositol phosphates using liquid scintillation counting.

4. Data Analysis:

  • Normalize the data to the response induced by the agonist alone.

  • Plot the normalized response against the logarithm of the antagonist concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

IP_Assay_Workflow Start Start Cell_Labeling Cell Labeling with [³H]-myo-inositol Start->Cell_Labeling Antagonist_Agonist_Tx Antagonist & Agonist Treatment (with LiCl) Cell_Labeling->Antagonist_Agonist_Tx Extraction Inositol Phosphate Extraction Antagonist_Agonist_Tx->Extraction Quantification Quantification via Scintillation Counting Extraction->Quantification Data_Analysis Data Analysis (IC₅₀) Quantification->Data_Analysis End End Data_Analysis->End

Conclusion

Spantide and its analogues are potent and selective competitive antagonists of the NK1 receptor. Their mechanism of action involves the direct blockade of Substance P binding, leading to the inhibition of the Gq/11-mediated signaling cascade, including the prevention of inositol phosphate accumulation and intracellular calcium mobilization. The experimental protocols detailed in this guide provide a robust framework for the continued investigation and characterization of NK1 receptor antagonists, which are crucial for advancing our understanding of the physiological roles of the Substance P/NK1 system and for the development of novel therapeutics.

References

Exploratory

The Intricate Dance of Structure and Activity: A Technical Guide to Spantide Analogs as Neurokinin-1 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of Spantide analogs, a critical class of peptide-based a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of Spantide analogs, a critical class of peptide-based antagonists of the Neurokinin-1 receptor (NK-1R). Substance P, the endogenous ligand for NK-1R, is a key mediator in neurogenic inflammation, pain transmission, and various other physiological and pathological processes. The development of potent and selective NK-1R antagonists, such as Spantide and its derivatives, has been a significant focus of research aimed at understanding these pathways and developing novel therapeutics. This document details the chemical modifications of the Substance P peptide that have led to the Spantide family of antagonists, presents their biological activities in a comparative format, outlines the experimental methodologies used to determine these activities, and illustrates the key signaling pathways involved.

Structure-Activity Relationship of Spantide Analogs

The development of Spantide and its analogs from the parent Substance P peptide has been a systematic process of amino acid substitution to convert the agonist into a potent antagonist. Key modifications include the introduction of D-amino acids to increase enzymatic stability and alter conformation, and the substitution of specific residues to enhance binding affinity and antagonist potency. The following tables summarize the quantitative SAR data for prominent Spantide analogs.

Table 1: Amino Acid Sequences of Substance P and Spantide Analogs

PeptideSequence
Substance PH-Arg-Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂
Spantide IH-D-Arg-Pro-Lys-Pro-Gln-Gln-D-Trp-Phe-D-Trp-Leu-Leu-NH₂
Spantide IIH-D-Lys(Nic)-Pro-3-Pal-Pro-D-Cl₂Phe-Asn-D-Trp-Phe-D-Trp-Leu-Nle-NH₂
Spantide IIIH-D-NicLys-Pro-Pal-Pro-D-Cl₂Phe-Asn-D-Trp-Phe-D-Pal-Leu-Nle-NH₂

Caption: Sequences of the endogenous NK-1R agonist Substance P and its synthetic antagonists Spantide I, II, and III.

Table 2: Antagonist Potency of Spantide Analogs at the NK-1 Receptor

AnalogAssay TypeTissue/Cell LineParameterValueReference
Spantide IFunctional Assay (Contraction)Guinea Pig Taenia ColipA₂7.0[1]
Spantide IIFunctional Assay (Contraction)Guinea Pig Taenia ColipA₂7.7[1]
Spantide IIFunctional Assay (Tachykinin-mediated response)Rabbit Jugular VeinpA₂~6.5 - 7.5[2]
Spantide IIFunctional Assay (NK-1 mediated responses)Guinea Pig IleumpKB7.08
Spantide IIFunctional Assay (Blockade of neurotransmission)Rabbit Iris SphincterpIC₅₀6.0[1]
Spantide IFunctional Assay (Blockade of neurotransmission)Rabbit Iris SphincterpIC₅₀5.1[1]

Caption: Comparative antagonist potencies of Spantide I and II at the NK-1 receptor, determined by various functional assays.

Table 3: Selectivity Profile of Spantide Analogs for Neurokinin Receptors

AnalogNK-1 Receptor AntagonismNK-2 Receptor AntagonismNK-3 Receptor AntagonismReference
Spantide IAntagonistAntagonistInactive[3]
Spantide IIPotent AntagonistAntagonistInactive[2][3]
Spantide IIIPotent AntagonistPotent AntagonistInactive[3]

Caption: Receptor selectivity of Spantide analogs. The rank order of antagonism at the NK-1 receptor is Spantide II > Spantide III > Spantide I, while at the NK-2 receptor, it is Spantide III > Spantide II > Spantide I.[3]

Signaling Pathways of the Neurokinin-1 Receptor

The NK-1 receptor is a G-protein coupled receptor (GPCR) that, upon binding of an agonist like Substance P, primarily couples to the Gαq/11 subunit. This initiates a signaling cascade leading to the activation of Phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular calcium, while DAG activates Protein Kinase C (PKC). Spantide analogs act as competitive antagonists, blocking the binding of Substance P to the NK-1R and thereby inhibiting this downstream signaling.

NK1R_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm SP Substance P (Agonist) NK1R NK-1 Receptor SP->NK1R Binds & Activates Spantide Spantide Analog (Antagonist) Spantide->NK1R Binds & Blocks Gq11 Gαq/11 NK1R->Gq11 Activates PLC Phospholipase C (PLC) Gq11->PLC Activates PIP2 PIP₂ PLC->PIP2 Hydrolyzes IP3 IP₃ PIP2->IP3 DAG DAG PIP2->DAG Ca Ca²⁺ Release IP3->Ca Mediates PKC PKC Activation DAG->PKC Activates

Caption: NK-1 Receptor signaling pathway and the inhibitory action of Spantide analogs.

Experimental Protocols

The characterization of Spantide analogs relies on a suite of well-established experimental protocols. These include methods for their chemical synthesis and purification, as well as biological assays to determine their binding affinity and functional antagonist activity.

General Workflow for the Discovery and Characterization of Spantide Analogs

The development of novel Spantide analogs follows a structured workflow, from initial design and synthesis to comprehensive biological evaluation.

Experimental_Workflow Design Analog Design (e.g., Amino Acid Substitution) Synthesis Solid-Phase Peptide Synthesis Design->Synthesis Purification Purification (e.g., RP-HPLC) Synthesis->Purification Characterization Characterization (e.g., Mass Spectrometry) Purification->Characterization Binding_Assay Receptor Binding Assay (Determine Ki) Characterization->Binding_Assay Functional_Assay Functional Assay (Determine pA₂/pIC₅₀) Characterization->Functional_Assay SAR_Analysis SAR Analysis Binding_Assay->SAR_Analysis Functional_Assay->SAR_Analysis

Caption: General experimental workflow for the development of Spantide analogs.

Solid-Phase Peptide Synthesis (SPPS) of Spantide Analogs

Spantide analogs are synthesized using Fmoc (9-fluorenylmethyloxycarbonyl) solid-phase peptide synthesis. The following is a representative protocol for the manual synthesis of a Spantide analog.

Materials:

  • Fmoc-protected amino acids

  • Rink Amide MBHA resin

  • Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

  • Base: DIPEA (N,N-Diisopropylethylamine)

  • Solvents: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

  • Deprotection reagent: 20% piperidine (B6355638) in DMF

  • Cleavage cocktail: Trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water.

Procedure:

  • Resin Swelling: The Rink Amide resin is swelled in DMF for 30 minutes in a reaction vessel.

  • Fmoc Deprotection: The Fmoc protecting group on the resin is removed by treatment with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly with DMF and DCM.

  • Amino Acid Coupling: The first Fmoc-protected amino acid is activated with HBTU/HOBt and DIPEA in DMF and added to the resin. The coupling reaction is allowed to proceed for 2 hours. The resin is then washed with DMF and DCM. A Kaiser test is performed to ensure complete coupling.

  • Chain Elongation: Steps 2 and 3 are repeated for each subsequent amino acid in the Spantide analog sequence.

  • Final Deprotection: The N-terminal Fmoc group of the final amino acid is removed as described in step 2.

  • Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain protecting groups are removed by treating the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours.

  • Precipitation and Purification: The cleaved peptide is precipitated in cold diethyl ether, centrifuged, and the pellet is washed. The crude peptide is then purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterization: The purified peptide is characterized by mass spectrometry to confirm its molecular weight.

Radioligand Binding Assay for NK-1 Receptor

This assay is used to determine the binding affinity (Kᵢ) of Spantide analogs for the NK-1 receptor.

Materials:

  • Cell membranes expressing the human NK-1 receptor.

  • Radioligand: [³H]-Substance P or [¹²⁵I]-Bolton Hunter-Substance P.

  • Assay buffer: 50 mM Tris-HCl, pH 7.4, containing MgCl₂, bovine serum albumin (BSA), and protease inhibitors.

  • Non-specific binding control: High concentration of unlabeled Substance P.

  • Glass fiber filters.

  • Filtration manifold.

  • Scintillation counter.

Procedure:

  • Assay Setup: In a 96-well plate, combine the cell membrane preparation, the radioligand at a concentration near its Kd, and varying concentrations of the Spantide analog. For total binding, no competitor is added. For non-specific binding, a saturating concentration of unlabeled Substance P is added.

  • Incubation: The plate is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

  • Filtration: The binding reaction is terminated by rapid filtration through glass fiber filters using a filtration manifold. The filters trap the cell membranes with the bound radioligand.

  • Washing: The filters are washed with ice-cold assay buffer to remove unbound radioligand.

  • Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

  • Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. The IC₅₀ value (the concentration of the analog that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression of the competition curve. The Kᵢ value is then calculated using the Cheng-Prusoff equation.

Functional Calcium Assay (Aequorin Luminescence)

This assay measures the functional antagonist activity of Spantide analogs by quantifying their ability to inhibit agonist-induced increases in intracellular calcium.

Materials:

  • CHO cells co-expressing the human NK-1 receptor and apoaequorin.

  • Coelenterazine (B1669285) h (aequorin substrate).

  • NK-1R agonist (e.g., Substance P).

  • Assay buffer.

  • Luminometer with an injection system.

Procedure:

  • Cell Preparation: The recombinant cells are incubated with coelenterazine h to reconstitute the active aequorin photoprotein.

  • Antagonist Incubation: The cells are pre-incubated with varying concentrations of the Spantide analog.

  • Agonist Stimulation and Luminescence Measurement: The cells are placed in a luminometer, and the NK-1R agonist is injected. The resulting flash of light, which is proportional to the increase in intracellular calcium, is measured.

  • Data Analysis: The inhibitory effect of the Spantide analog is determined by the reduction in the agonist-induced luminescence signal. Concentration-response curves are generated to calculate the IC₅₀ value of the antagonist.

Schild Analysis for pA₂ Determination

Schild analysis is a classical pharmacological method used to quantify the potency of a competitive antagonist.

Procedure:

  • Agonist Dose-Response Curves: Generate dose-response curves for an NK-1R agonist (e.g., Substance P) in the absence and presence of several fixed concentrations of the Spantide analog.

  • Dose Ratio Calculation: For each antagonist concentration, calculate the dose ratio (DR), which is the ratio of the EC₅₀ of the agonist in the presence of the antagonist to the EC₅₀ of the agonist in the absence of the antagonist.

  • Schild Plot: Plot log(DR-1) on the y-axis against the negative logarithm of the molar concentration of the antagonist (-log[Antagonist]) on the x-axis.

  • pA₂ Determination: For a competitive antagonist, the Schild plot should be a straight line with a slope of 1. The x-intercept of this line is the pA₂ value, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the agonist's dose-response curve. A higher pA₂ value indicates a more potent antagonist.

Conclusion

The Spantide family of peptides represents a significant achievement in the rational design of potent and selective NK-1 receptor antagonists. Through systematic modifications of the parent Substance P peptide, researchers have developed valuable pharmacological tools to probe the roles of the NK-1R in health and disease. This technical guide has provided a comprehensive overview of the structure-activity relationships of key Spantide analogs, detailed the experimental protocols for their synthesis and biological evaluation, and illustrated the underlying signaling mechanisms. This information serves as a foundational resource for scientists and drug development professionals working to further unravel the complexities of the neurokinin system and to develop novel therapeutics targeting the NK-1 receptor.

References

Foundational

An In-Depth Technical Guide on the Binding Affinity of Spantide II for Neurokinin Receptors

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the binding affinity and antagonist activity of Spantide II at neurokinin (NK) receptors. Spantide...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity and antagonist activity of Spantide II at neurokinin (NK) receptors. Spantide II, a synthetic undecapeptide analog of Substance P, serves as a valuable pharmacological tool for investigating the physiological and pathological roles of the tachykinin system.[1][2] This document details quantitative binding data, outlines key experimental methodologies, and visualizes relevant biological pathways and workflows.

Core Topic: Spantide II Binding Affinity

Spantide II is a potent antagonist of neurokinin receptors, demonstrating a clear preferential affinity for the NK1 receptor subtype over the NK2 receptor.[3][4] Current evidence suggests it does not exhibit antagonist activity at the NK3 receptor.[2][5] This selectivity makes Spantide II a critical tool for differentiating the functions of NK1 and NK2 receptors in various biological systems.[4]

Data Presentation: Quantitative Binding and Functional Antagonist Data

The antagonist potency of Spantide II has been quantified using various in vitro methods, including functional bioassays and competitive radioligand binding assays. The data is commonly presented as pA2 values, which reflect functional antagonism, or as IC50/Ki values, which indicate binding affinity. A higher pA2 value or a lower Ki value signifies greater potency.

ReceptorLigand/AntagonistAssay TypeBiological SystempA2 ValueIC50/Ki ValueReference
NK1 Spantide IIFunctional BioassayGuinea Pig Taenia Coli7.7-[6]
NK1 Spantide IIFunctional BioassayRabbit Jugular Vein6.5 - 7.5-[3]
NK2 Spantide IIFunctional Bioassay---[3]
NK3 Spantide IIFunctional Calcium AssayRecombinant Human NK3 ReceptorInactive-[2][5]

Experimental Protocols

The determination of Spantide II's binding affinity and antagonist activity relies on established in vitro pharmacological assays. The two primary methods are the competitive radioligand binding assay and the aequorin luminescence-based functional calcium assay.

1. Competitive Radioligand Binding Assay

This assay quantifies the ability of an unlabeled compound (Spantide II) to compete with a radiolabeled ligand for binding to the target receptor. The resulting data is used to calculate the half-maximal inhibitory concentration (IC50), which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.[2]

Detailed Methodology:

  • Membrane Preparation :

    • Culture cells (e.g., CHO, HEK293) stably expressing the human NK1, NK2, or NK3 receptor.[2][7]

    • Harvest the cells and wash them with ice-cold PBS.

    • Resuspend the cell pellet in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors) and incubate on ice.[7]

    • Homogenize the cells using a Dounce homogenizer or sonicator.[7]

    • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.[2][7]

    • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.[7]

    • Resuspend the membrane pellet in a suitable buffer, determine the protein concentration, and store at -80°C.[7]

  • Binding Reaction :

    • In a 96-well plate, combine the prepared cell membranes, a fixed concentration of a suitable radioligand (e.g., [³H]-Substance P for NK1), and varying concentrations of the unlabeled competitor, Spantide II.[7]

    • Total binding is determined in the absence of the competitor, while non-specific binding is measured in the presence of a high concentration of an unlabeled agonist (e.g., 1 µM Substance P).[7]

    • Incubate the mixture at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.[7]

  • Separation and Quantification :

    • Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine.[8][9]

    • Wash the filters multiple times with an ice-cold wash buffer to remove unbound radioligand.[7]

    • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.[7]

  • Data Analysis :

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the logarithm of the Spantide II concentration to generate a competition curve.

    • Determine the IC50 value from the curve and calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[2]

2. Aequorin Luminescence-Based Functional Calcium Assay

This functional assay measures the ability of an antagonist to inhibit the increase in intracellular calcium concentration that occurs upon agonist-mediated activation of Gq-coupled receptors like the neurokinin receptors.[3][5]

Detailed Methodology:

  • Cell Preparation :

    • Use a recombinant cell line (e.g., CHO cells) co-expressing the target neurokinin receptor (NK1 or NK2) and the calcium-sensitive photoprotein, apoaequorin.[3][5]

    • Incubate the cells with coelenterazine, the substrate for aequorin, to reconstitute the active photoprotein.[3]

  • Assay Procedure :

    • Pre-incubate the prepared cells with varying concentrations of Spantide II.[3]

    • Stimulate the cells with a specific agonist for the receptor of interest (e.g., Substance P for NK1, Neurokinin A for NK2).[3]

    • Measure the resulting light emission, which is proportional to the intracellular calcium concentration, using a luminometer.[3]

  • Data Analysis :

    • Quantify the inhibitory effect of Spantide II by the reduction in the agonist-induced luminescence signal.

    • Calculate IC50 values from the concentration-response curves, which can then be converted to Ki values.[3]

Mandatory Visualizations

Below are diagrams illustrating key concepts and workflows relevant to the study of Spantide II's interaction with neurokinin receptors.

Competitive Radioligand Binding Assay Principle cluster_0 Without Competitor (Total Binding) cluster_1 With Competitor (Spantide II) R Receptor Bound_Total Bound Complex R->Bound_Total RL Radioligand RL->Bound_Total R2 Receptor Bound_Comp Bound Complex R2->Bound_Comp RL2 Radioligand RL2->Bound_Comp C Spantide II C->R2 Competes

Caption: Principle of Competitive Radioligand Binding.

Experimental Workflow for Radioligand Binding Assay prep 1. Membrane Preparation (Cells expressing NK Receptor) incubation 2. Incubation (Membranes + Radioligand + Spantide II) prep->incubation filtration 3. Rapid Filtration (Separate Bound from Free Ligand) incubation->filtration quant 4. Quantification (Scintillation Counting) filtration->quant analysis 5. Data Analysis (Calculate IC50 and Ki) quant->analysis

Caption: Workflow of a Radioligand Binding Assay.

Neurokinin Receptor Signaling Pathway (Gq-coupled) cluster_membrane Cell Membrane Agonist Neurokinin (e.g., Substance P) Receptor NK Receptor (NK1/NK2) Agonist->Receptor Activates Spantide Spantide II (Antagonist) Spantide->Receptor Blocks Gq Gq Protein Receptor->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca ↑ Intracellular Ca²⁺ IP3->Ca PKC Protein Kinase C (PKC) Activation DAG->PKC

Caption: Neurokinin Receptor Gq Signaling Pathway.

References

Exploratory

Spantide II: A Technical Guide to its Biological Function in Neurogenic Inflammation

For Researchers, Scientists, and Drug Development Professionals Introduction Neurogenic inflammation is a localized inflammatory response initiated by the release of neuropeptides from stimulated sensory nerve endings. A...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neurogenic inflammation is a localized inflammatory response initiated by the release of neuropeptides from stimulated sensory nerve endings. A key mediator in this process is Substance P (SP), an undecapeptide that belongs to the tachykinin family. SP exerts its pro-inflammatory effects primarily through the activation of the neurokinin-1 receptor (NK-1R), a G-protein coupled receptor expressed on various cell types, including endothelial and immune cells. This interaction triggers a cascade of events leading to vasodilation, increased vascular permeability (plasma extravasation), and the recruitment of inflammatory cells, which are the cardinal signs of inflammation.

Spantide II is a potent and selective synthetic antagonist of the NK-1R. As an analogue of Substance P, it competitively blocks the binding of SP to its receptor, thereby mitigating the downstream inflammatory cascade.[1] Developed as a more potent successor to Spantide I, Spantide II exhibits a reduced propensity for non-specific effects, such as histamine (B1213489) release from mast cells.[2] This technical guide provides an in-depth overview of the biological function of Spantide II in neurogenic inflammation, supported by quantitative data, detailed experimental protocols, and visualizations of key pathways and workflows.

Data Presentation: Quantitative Analysis of Spantide II Activity

The efficacy of Spantide II as a selective NK-1R antagonist has been quantified in various in vitro and in vivo models. The following tables summarize key data for comparative analysis.

Table 1: Antagonist Potency of Spantide II at the Neurokinin-1 (NK-1) Receptor

ParameterValueSpecies/TissueAssay TypeReference
pA27.7Guinea Pig Taenia ColiSP-induced contraction[2]
pIC506.0Rabbit Iris SphincterTachykinin-mediated neurotransmission blockade[2]
pIC508.22RabbitNK-1 Receptor Binding[3]
IC502.3 nMNot SpecifiedNK-1R[4]

pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater antagonist potency. pIC50 is the negative logarithm of the half maximal inhibitory concentration (IC50).

Table 2: Comparative Antagonist Potency of Spantide II at Tachykinin Receptors

ReceptorAntagonist Potency (Rank Order)Assay TypeReference
NK-1Spantide II > Spantide III > Spantide IAgonist-induced calcium response[5]
NK-2Spantide III > Spantide II > Spantide IAgonist-induced calcium response[5]
NK-3InactiveAgonist-induced calcium response[5]

Table 3: In Vivo Efficacy of Spantide II in a Model of Neurogenic Inflammation

Experimental ModelTreatmentEffectReference
Antidromic C-fiber stimulation in rat hindpaw3 nmol Spantide II (intradermal)Significant inhibition of plasma extravasation[6]
Antidromic C-fiber stimulation in rat hindpaw9 nmol Spantide II (intradermal)Near total abolishment of plasma extravasation[6]
Intravenous Substance P-induced plasma extravasation in rat hindpaw9 nmol Spantide II (intradermal)Effective blockade of plasma extravasation[6]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of Spantide II and the methods used to evaluate its efficacy, the following diagrams illustrate the key signaling pathway and a general experimental workflow.

Substance P/NK-1R Signaling Pathway and Spantide II Inhibition cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space Substance P Substance P NK1R NK-1 Receptor Substance P->NK1R Binds to Spantide II Spantide II Spantide II->NK1R Competitively Blocks Gq Gq protein NK1R->Gq Activates PLC Phospholipase C Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to PKC Protein Kinase C DAG->PKC Activates Ca2 Ca²⁺ Release ER->Ca2 Ca2->PKC Activates MAPK MAPK Cascade (e.g., ERK, p38) PKC->MAPK Activates NFkB NF-κB Activation MAPK->NFkB Activates Inflammation Pro-inflammatory Gene Transcription & Mediator Release (e.g., TNF-α, IL-1β, IL-6) NFkB->Inflammation Promotes

Substance P/NK-1R signaling pathway and Spantide II inhibition.

General Experimental Workflow for Evaluating Spantide II cluster_invitro In Vitro Characterization cluster_invivo In Vivo Efficacy binding_assay Receptor Binding Assays (Determine Ki) analysis Data Analysis and Interpretation binding_assay->analysis functional_assay Functional Assays (e.g., Calcium Mobilization) (Determine pA2/IC50) functional_assay->analysis model_induction Induction of Neurogenic Inflammation Model (e.g., Allergic Contact Dermatitis, Plasma Extravasation) treatment Administration of Spantide II or Vehicle model_induction->treatment assessment Assessment of Inflammatory Response (e.g., Ear Swelling, Dye Extravasation, Histology, Cytokine Analysis) treatment->assessment assessment->analysis start Hypothesis: Spantide II inhibits neurogenic inflammation start->binding_assay start->functional_assay start->model_induction conclusion Conclusion on the Efficacy of Spantide II analysis->conclusion

References

Foundational

Spantide as a Competitive Antagonist of Substance P: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of Spantide and its role as a competitive antagonist of Substance P (SP) at the Neurokinin-1 (NK1) re...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Spantide and its role as a competitive antagonist of Substance P (SP) at the Neurokinin-1 (NK1) receptor. This document details the pharmacological properties of Spantide and its analogue, Spantide II, presents quantitative data on their binding affinities and functional antagonism, and provides detailed experimental protocols for their characterization. Furthermore, this guide illustrates the key signaling pathways and experimental workflows relevant to the study of these compounds.

Introduction: Substance P and the Neurokinin-1 Receptor

Substance P is an undecapeptide neuropeptide belonging to the tachykinin family.[1] It is widely distributed throughout the central and peripheral nervous systems and is involved in a myriad of physiological and pathological processes, including pain transmission, inflammation, smooth muscle contraction, and mood regulation.[1][2] SP exerts its biological effects primarily through the activation of the Neurokinin-1 (NK1) receptor, a G-protein coupled receptor (GPCR).[1][3] The NK1 receptor is coupled to the Gq/11 family of G-proteins, and its activation initiates a signaling cascade involving phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[3][4] This results in an increase in intracellular calcium concentrations and the activation of protein kinase C (PKC), ultimately leading to various cellular responses.[4]

Spantide and Spantide II: Competitive Antagonists of Substance P

Spantide (also referred to as Spantide I) is a synthetic analogue of Substance P that acts as a competitive antagonist at the NK1 receptor.[5] It was developed as a tool to investigate the physiological roles of Substance P. Spantide II is a subsequent analogue designed to have higher potency and reduced side effects, such as histamine (B1213489) release, compared to Spantide I.[2][6] Both peptides competitively block the binding of Substance P to the NK1 receptor, thereby inhibiting its downstream signaling.[7]

Quantitative Pharmacological Data

The following tables summarize the quantitative data for Spantide I and Spantide II, demonstrating their affinity for the NK1 receptor and their potency as functional antagonists.

Table 1: Binding Affinity of Spantide I for Neurokinin Receptors

ParameterReceptorValue (nM)Reference
KiNK1230[5]
KiNK28150[5]

Table 2: Functional Antagonist Potency of Spantide I and Spantide II

CompoundParameterValueAssay ConditionsReference
Spantide IpA27.0Guinea pig taenia coli[8]
Spantide IpIC505.1Rabbit iris sphincter[8]
Spantide IIpA27.7Guinea pig taenia coli[8]
Spantide IIpIC506.0Rabbit iris sphincter[8]

Signaling Pathways and Experimental Workflows

Substance P / NK1 Receptor Signaling Pathway

The binding of Substance P to the NK1 receptor activates a well-characterized signaling cascade. Spantide, as a competitive antagonist, blocks this pathway at the initial receptor-ligand binding step.

SubstanceP_NK1_Signaling cluster_membrane Plasma Membrane cluster_cytosol Cytosol SP Substance P Spantide Spantide NK1R NK1 Receptor SP->NK1R Binds & Activates Spantide->NK1R Competitively Blocks Gq Gq Protein NK1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 Inositol Trisphosphate (IP3) DAG Diacylglycerol (DAG) Ca_ER Ca²⁺ (from ER) IP3->Ca_ER Stimulates Release PKC Protein Kinase C (PKC) DAG->PKC Activates CellularResponse Cellular Responses (e.g., Inflammation, Pain) Ca_ER->CellularResponse PKC->CellularResponse Experimental_Workflow cluster_planning Phase 1: Assay Development & Validation cluster_execution Phase 2: Pharmacological Characterization cluster_analysis Phase 3: Data Analysis & Interpretation A1 Cell Line Selection & NK1R Expression A2 Radioligand Selection (e.g., [³H]Substance P) A1->A2 A3 Assay Optimization (e.g., Incubation Time, Temp) A2->A3 B1 Radioligand Binding Assay (Determine Ki) A3->B1 Validated Assay B2 Functional Assays A3->B2 Validated Assay C1 Competition Curve Fitting (IC50 Determination) B1->C1 B2a Calcium Mobilization Assay (Determine IC50) B2->B2a B2b Inositol Phosphate Assay (Determine IC50) B2->B2b B2a->C1 B2b->C1 C2 Cheng-Prusoff Conversion (Calculate Ki) C1->C2 C3 Schild Analysis (Determine pA2) C1->C3 C4 Determination of Competitive Antagonism C2->C4 C3->C4

References

Exploratory

The Molecular Landscape of Spantide II: A Technical Guide for Researchers

An In-depth Analysis of the Structure, Function, and Experimental Evaluation of a Potent Tachykinin Antagonist Abstract Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), t...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Analysis of the Structure, Function, and Experimental Evaluation of a Potent Tachykinin Antagonist

Abstract

Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), the primary receptor for the neuropeptide Substance P. As a synthetic undecapeptide analog of Substance P, Spantide II has become an invaluable tool in neuroscience and pharmacology for elucidating the physiological and pathological roles of the tachykinin system. This technical guide provides a comprehensive overview of the molecular structure of Spantide II, its quantitative biological activity, and detailed protocols for its experimental evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in the study of neurokinin receptor pharmacology and related therapeutic areas.

Molecular Structure and Properties

Spantide II is a modified undecapeptide, designed for increased potency and stability compared to its predecessor, Spantide I. Its structure incorporates several unnatural amino acids and modifications to optimize its binding affinity for the NK-1R and reduce off-target effects, such as histamine (B1213489) release.

The amino acid sequence of Spantide II is H-D-Lys(Nicotinoyl)-Pro-3-Pal-Pro-D-Cl₂Phe-Asn-D-Trp-Phe-D-Trp-Leu-Nle-NH₂.[1] This sequence features several key modifications compared to the endogenous Substance P:

  • N-terminal Modification: The N-terminal D-Lysine is modified with a nicotinoyl group.

  • Unnatural Amino Acids: The sequence includes 3-(3-pyridyl)alanine (3-Pal), 3,4-dichloro-D-phenylalanine (D-Cl₂Phe), and norleucine (Nle).

  • D-Amino Acids: The presence of D-isomers of Lysine, Phenylalanine, and Tryptophan enhances proteolytic resistance.

  • C-terminal Amidation: The C-terminus is amidated, which neutralizes the carboxyl group and increases the peptide's stability and biological activity.

These structural alterations contribute to Spantide II's enhanced antagonist potency and selectivity for the NK-1 receptor.

PropertyValueReference
Amino Acid Sequence H-D-Lys(Nicotinoyl)-Pro-3-Pal-Pro-D-Cl₂Phe-Asn-D-Trp-Phe-D-Trp-Leu-Nle-NH₂[1]
Molecular Formula C₈₆H₁₀₄Cl₂N₁₈O₁₃[2]
Molecular Weight 1668.79 g/mol
CAS Number 129176-97-2[2][3][4]
SMILES CCCC--INVALID-LINK--C)NC(=O)--INVALID-LINK--NC(=O)--INVALID-LINK--NC(=O)--INVALID-LINK--NC(=O)--INVALID-LINK--=O)NC(=O)--INVALID-LINK--c(Cl)c1)NC(=O)[C@@H]1CCCN1C(=O)--INVALID-LINK--NC(=O)[C@@H]1CCCN1C(=O)--INVALID-LINK--CCCCNC(=O)c1cccnc1">C@HC(N)=O[5]

Quantitative Biological Data

Spantide II's primary mechanism of action is the competitive antagonism of the NK-1 receptor. Its potency has been quantified in various in vitro and ex vivo assays, demonstrating its high affinity for the receptor.

ParameterValueSpecies/TissueReceptorReference
pA₂ 7.7Guinea Pig Taenia ColiNK-1[1]
pA₂ Range 6.5 - 7.5Rabbit Jugular VeinNK-1[6]
pIC₅₀ 6.0Rabbit Iris SphincterTachykinin Receptors[1]
IC₅₀ 2.3 nMNot SpecifiedNK-1
Ki (Spantide I) 230 nMNot SpecifiedNK-1[7]
Ki (Spantide I) 8150 nMNot SpecifiedNK-2[7]

Note: pA₂ is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist's concentration-response curve. pIC₅₀ is the negative logarithm of the concentration of an inhibitor that produces 50% of the maximal possible inhibition.

Signaling Pathways and Experimental Workflows

Spantide II exerts its biological effects by blocking the canonical signaling pathway of the NK-1 receptor, a G-protein coupled receptor (GPCR). The following diagrams illustrate this pathway and a general workflow for characterizing GPCR antagonists like Spantide II.

NK1R_Signaling_Pathway cluster_membrane Cell Membrane cluster_intracellular Intracellular Space SP Substance P NK1R NK-1 Receptor SP->NK1R Binds & Activates SpantideII Spantide II SpantideII->NK1R Competitively Blocks Gq11 Gq/11 NK1R->Gq11 Activates PLC Phospholipase C Gq11->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release from ER IP3->Ca_release PKC Protein Kinase C DAG->PKC Ca_release->PKC Response Cellular Response (e.g., Inflammation, Pain) PKC->Response

Figure 1: NK-1 Receptor Signaling Pathway and Spantide II's Point of Inhibition.

Antagonist_Workflow cluster_in_vitro In Vitro Characterization cluster_cell_based Cell-Based Assays cluster_analysis Data Analysis & Interpretation Binding_Assay Radioligand Binding Assay Determine_Ki Determine Ki (Binding Affinity) Binding_Assay->Determine_Ki Functional_Assay Functional Assay (e.g., Calcium Flux) Determine_IC50_pA2 Determine IC₅₀ / pA₂ (Functional Potency) Functional_Assay->Determine_IC50_pA2 Assess_Cellular_Effect Assess Cellular Effects Proliferation_Assay Cell Proliferation Assay Proliferation_Assay->Assess_Cellular_Effect Cytokine_Assay Cytokine Release Assay Cytokine_Assay->Assess_Cellular_Effect Selectivity Determine Receptor Selectivity Assess_Cellular_Effect->Selectivity MoA Confirm Mechanism of Action (Competitive Antagonism) Assess_Cellular_Effect->MoA

Figure 2: General Experimental Workflow for GPCR Antagonist Characterization.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the interaction of Spantide II with the NK-1 receptor.

Radioligand Binding Assay (Competitive Displacement)

This assay determines the binding affinity (Ki) of Spantide II by measuring its ability to displace a radiolabeled ligand from the NK-1 receptor.

Materials:

  • Cell Membranes: Membranes prepared from cells stably expressing the human NK-1 receptor (e.g., CHO-K1 or HEK293 cells).

  • Radioligand: A high-affinity NK-1R radioligand (e.g., [³H]-Substance P).

  • Spantide II: A range of concentrations for competition.

  • Non-specific Binding Control: A high concentration of a non-labeled, high-affinity NK-1R ligand (e.g., Aprepitant).

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • 96-well Filter Plates: Glass fiber filters (e.g., GF/C).

  • Scintillation Cocktail and Counter.

Procedure:

  • Membrane Preparation:

    • Culture NK-1R expressing cells to confluency.

    • Harvest cells and homogenize in cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4 with protease inhibitors).

    • Centrifuge the homogenate at low speed (e.g., 1000 x g for 5 minutes at 4°C) to remove nuclei and debris.

    • Centrifuge the supernatant at high speed (e.g., 40,000 x g for 20 minutes at 4°C) to pellet the cell membranes.

    • Wash the membrane pellet with assay buffer and resuspend to a final protein concentration of 50-100 µg/mL.

  • Assay Setup (in a 96-well plate):

    • Total Binding: 50 µL cell membrane preparation + 50 µL radioligand (at a concentration near its Kd) + 50 µL assay buffer.

    • Non-specific Binding: 50 µL cell membrane preparation + 50 µL radioligand + 50 µL non-specific binding control.

    • Competition: 50 µL cell membrane preparation + 50 µL radioligand + 50 µL of varying concentrations of Spantide II.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through the filter plate using a cell harvester.

  • Washing: Wash the filters three times with 3 mL of ice-cold wash buffer to remove unbound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of Spantide II.

  • Determine the IC₅₀ value (the concentration of Spantide II that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation :

    • Ki = IC₅₀ / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Intracellular Calcium Mobilization Assay (FLIPR)

This functional assay measures the ability of Spantide II to inhibit Substance P-induced increases in intracellular calcium concentration.

Materials:

  • Cells: NK-1R expressing cells (e.g., CHO-K1 or HEK293).

  • Culture Medium: Appropriate for the cell line.

  • Calcium-sensitive Dye: Fluo-4 AM or similar.

  • Pluronic F-127.

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Substance P: At a concentration that elicits a submaximal response (e.g., EC₈₀).

  • Spantide II: A range of concentrations.

  • 96-well Black, Clear-bottom Plates.

  • Fluorescence Microplate Reader with automated injection (e.g., FLIPR).

Procedure:

  • Cell Seeding: Seed cells into the 96-well plate at a density of 40,000-80,000 cells/well and culture overnight.

  • Dye Loading:

    • Prepare a loading solution of 2-4 µM Fluo-4 AM with 0.02-0.04% Pluronic F-127 in assay buffer.

    • Remove culture medium and add 100 µL of loading solution to each well.

    • Incubate at 37°C for 60 minutes in the dark.

  • Washing: Gently wash the cells twice with 100 µL of assay buffer, leaving 100 µL in each well after the final wash.

  • Assay Execution (in the plate reader):

    • Measure baseline fluorescence (Excitation: ~485 nm, Emission: ~525 nm) for 10-20 seconds.

    • Add 50 µL of Spantide II dilutions or vehicle control to the respective wells and incubate for 10-20 minutes.

    • Using the plate reader's injector, add 50 µL of the Substance P solution to each well.

    • Immediately and continuously record the fluorescence signal for at least 2 minutes.

Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline from the peak fluorescence.

  • Normalize the data to the control (Substance P alone).

  • Plot the normalized response against the log concentration of Spantide II and determine the IC₅₀ value.

Cell Proliferation Assay (BrdU)

This assay assesses the effect of Spantide II on Substance P-induced cell proliferation.

Materials:

  • Cells: A cell line that proliferates in response to Substance P.

  • Culture Medium: With low serum (e.g., 0.5% FBS) for synchronization.

  • Substance P.

  • Spantide II.

  • BrdU Labeling Reagent.

  • BrdU Assay Kit (with fixing/denaturing solution, anti-BrdU antibody, and substrate).

  • Microplate Reader (for absorbance).

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a low density and allow them to attach overnight.

  • Serum Starvation: Replace the medium with low-serum medium and incubate for 24 hours to synchronize the cells.

  • Treatment:

    • Add various concentrations of Spantide II or vehicle control to the wells.

    • After a 1-hour pre-incubation, add Substance P at a concentration known to induce proliferation.

  • Incubation: Incubate the plate for 24-48 hours.

  • BrdU Labeling: Add BrdU labeling reagent to each well for the last 4-6 hours of incubation.

  • Detection:

    • Fix the cells and denature the DNA according to the kit manufacturer's protocol.

    • Incubate with the anti-BrdU primary antibody.

    • Incubate with the HRP-conjugated secondary antibody.

    • Add the TMB substrate and stop the reaction.

  • Measurement: Measure the absorbance at 450 nm.

Data Analysis:

  • Normalize the proliferation data to the control (Substance P alone).

  • Plot the normalized proliferation against the log concentration of Spantide II to determine its inhibitory effect.

Conclusion

Spantide II remains a cornerstone for the pharmacological investigation of the NK-1 receptor. Its well-defined molecular structure, characterized by strategic modifications for enhanced potency and stability, makes it a reliable research tool. The quantitative data consistently demonstrate its high-affinity, competitive antagonism at the NK-1R. The detailed experimental protocols provided herein offer a robust framework for researchers to further explore the intricate roles of Substance P and the NK-1 receptor in health and disease, and to aid in the development of novel therapeutics targeting this critical signaling pathway.

References

Foundational

Spantide I vs. Spantide II: A Comparative Analysis of Histamine Release Properties

An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract Spantide I and Spantide II are synthetic undecapeptide analogs of Substance P (SP), developed as competitive antagonists for tachyki...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Spantide I and Spantide II are synthetic undecapeptide analogs of Substance P (SP), developed as competitive antagonists for tachykinin receptors, particularly the neurokinin-1 receptor (NK-1R). While both are effective in this role, their utility in research and potential therapeutic applications is significantly influenced by their differing capacities to induce histamine (B1213489) release from mast cells. This document provides a comprehensive comparison of the histamine-releasing properties of Spantide I and Spantide II, detailing their mechanisms of action, quantitative differences, and the experimental protocols used for their evaluation. This guide is intended for researchers, scientists, and drug development professionals working with these or similar compounds.

Introduction

Substance P, an endogenous neuropeptide, is a potent mediator of neurogenic inflammation and is known to stimulate histamine release from mast cells.[1] Its antagonists, such as Spantide I and Spantide II, are valuable tools for studying the physiological roles of SP. However, a significant side effect of many basic peptides, including early SP antagonists, is their ability to directly degranulate mast cells, a property independent of their intended receptor antagonism. This direct histamine-releasing effect can confound experimental results and poses a safety concern for therapeutic development.

Spantide I was one of the earlier developed SP antagonists.[2] Subsequent structural modifications led to the creation of Spantide II, which was designed to have higher potency as an SP antagonist with reduced histamine-releasing effects.[2] This guide will delve into the specifics of these differences, providing available quantitative data, detailed experimental methodologies, and outlining the relevant cellular signaling pathways.

Peptide Structures

The primary amino acid sequences of Spantide I and Spantide II are fundamental to their distinct biological activities.

Table 1: Amino Acid Sequences of Spantide I and Spantide II

PeptideSequence
Spantide I D-Arg¹, Pro², Lys³, Pro⁴, Gln⁵, Gln⁶, D-Trp⁷, Phe⁸, D-Trp⁹, Leu¹⁰, Leu¹¹-NH₂
Spantide II D-NicLys¹, Pro², 3-Pal³, Pro⁴, D-Cl₂Phe⁵, Asn⁶, D-Trp⁷, Phe⁸, D-Trp⁹, Leu¹⁰, Nle¹¹-NH₂

Key modifications in Spantide II include the substitution of D-Arg¹ with D-Nicotinoyl-Lysine, Lys³ with 3-Pyridylalanine, Gln⁵ with D-3,4-Dichlorophenylalanine, Gln⁶ with Asn, and Leu¹¹ with Norleucine.[2]

Quantitative Comparison of Histamine Release

Table 2: Qualitative and Quantitative Comparison of Histamine Release Properties

ParameterSpantide ISpantide IIReference
Histamine Release Potency HigherLower[2][3]
NK-1R Antagonist Potency (pA₂) *7.07.7[2]

pA₂ value represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA₂ value indicates greater antagonist potency.

Mechanism of Histamine Release

The histamine release induced by Spantide I and Spantide II is an IgE-independent process, involving direct activation of mast cells. The prevailing evidence suggests that this occurs through the Mas-related G protein-coupled receptor X2 (MRGPRX2) on human mast cells (and its murine ortholog MrgprB2).[4] This mechanism is distinct from their antagonistic action at the NK-1 receptor.

The proposed signaling cascade is as follows:

  • Receptor Binding: Spantide I or II binds to and activates MRGPRX2.

  • G-Protein Activation: This leads to the activation of heterotrimeric G proteins, primarily Gαi and Gαq.[5]

  • Downstream Signaling:

    • Gαq pathway: Activated Gαq stimulates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).

    • Gαi pathway: Activated Gαi inhibits adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels. It also contributes to the activation of Phosphoinositide 3-kinase (PI3K).[4]

  • Calcium Mobilization: IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺).[6]

  • Mast Cell Degranulation: The rise in intracellular Ca²⁺ is a critical signal for the fusion of histamine-containing granules with the plasma membrane, resulting in the exocytosis of histamine and other pre-formed mediators.[6]

Signaling Pathway Diagram

Mast_Cell_Degranulation cluster_extracellular Extracellular cluster_membrane Plasma Membrane cluster_intracellular Intracellular Spantide Spantide I / Spantide II MRGPRX2 MRGPRX2 Spantide->MRGPRX2 Binds to G_protein Gαq / Gαi MRGPRX2->G_protein Activates PLC Phospholipase C (PLC) G_protein->PLC Activates PIP2 PIP₂ PLC->PIP2 Hydrolyzes IP3 IP₃ PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to receptor on Ca_release Ca²⁺ Release ER->Ca_release Degranulation Mast Cell Degranulation (Histamine Release) Ca_release->Degranulation Triggers

Caption: IgE-independent mast cell degranulation pathway activated by Spantides.

Experimental Protocols

The following is a generalized protocol for an in vitro histamine release assay using rat peritoneal mast cells, based on common methodologies described in the literature.

Isolation of Rat Peritoneal Mast Cells
  • Animal Model: Male Wistar rats (200-300g) are commonly used.

  • Peritoneal Lavage: Euthanize the rat via CO₂ asphyxiation. Inject 10-15 mL of ice-cold Tyrode's buffer (containing heparin) into the peritoneal cavity. Gently massage the abdomen for 2-3 minutes.

  • Cell Collection: Aspirate the peritoneal fluid and transfer it to a centrifuge tube on ice.

  • Cell Washing: Centrifuge the cell suspension at 150 x g for 10 minutes at 4°C. Discard the supernatant and resuspend the cell pellet in fresh Tyrode's buffer. Repeat the wash step twice.

  • Mast Cell Purification (Optional but Recommended): For higher purity, the cell suspension can be layered over a Percoll or Ficoll gradient and centrifuged to separate mast cells from other peritoneal cells.

Histamine Release Assay
  • Cell Preparation: Resuspend the purified mast cells in Tyrode's buffer to a final concentration of approximately 1 x 10⁵ cells/mL.

  • Incubation: Aliquot the cell suspension into microcentrifuge tubes. Add varying concentrations of Spantide I or Spantide II to the tubes. Include a negative control (buffer only) and a positive control for maximal histamine release (e.g., Triton X-100 or sonication).

  • Reaction: Incubate the tubes at 37°C for 15-30 minutes in a shaking water bath.

  • Termination: Stop the reaction by placing the tubes on ice and centrifuging at 400 x g for 5 minutes at 4°C to pellet the cells.

  • Sample Collection: Carefully collect the supernatant, which contains the released histamine.

  • Histamine Quantification: Measure the histamine concentration in the supernatants using a sensitive method such as:

    • Enzyme-Linked Immunosorbent Assay (ELISA): A highly specific and sensitive method.

    • Fluorometric Assay: Based on the condensation of histamine with o-phthalaldehyde.

    • Radioimmunoassay (RIA): A highly sensitive but less commonly used method due to the handling of radioactive materials.

  • Data Analysis: Calculate the percentage of histamine release for each sample relative to the total histamine content (determined from the positive control). Plot the percentage of histamine release against the log concentration of Spantide I and Spantide II to generate dose-response curves.

Experimental Workflow Diagram

Experimental_Workflow A 1. Peritoneal Lavage (Wistar Rat) B 2. Cell Collection & Washing A->B C 3. Mast Cell Purification (e.g., Percoll Gradient) B->C D 4. Cell Resuspension & Aliquoting (1x10⁵ cells/mL) C->D E 5. Incubation with Spantides (Varying concentrations, 37°C, 15-30 min) D->E F 6. Reaction Termination & Centrifugation (Ice, 400 x g) E->F G 7. Supernatant Collection F->G H 8. Histamine Quantification (ELISA or Fluorometric Assay) G->H I 9. Data Analysis (Dose-Response Curves) H->I

Caption: Workflow for in vitro histamine release assay.

Discussion and Conclusion

The available evidence strongly indicates that Spantide II is a superior substance P antagonist to Spantide I for in vivo studies and for in vitro experiments where mast cell activation is a confounding factor.[2][3] The structural modifications in Spantide II successfully uncoupled the high-affinity NK-1R antagonism from the off-target effect of significant mast cell degranulation.[2]

For researchers investigating the direct effects of NK-1R blockade, the use of Spantide II is highly recommended to minimize the artifacts introduced by histamine release. The lower histamine-releasing property of Spantide II also suggests a more favorable safety profile for any potential therapeutic development.

This guide has summarized the key differences in the histamine-releasing properties of Spantide I and Spantide II, provided a plausible mechanism of action, and outlined a standard experimental protocol for their evaluation. It is crucial for scientists and drug developers to be aware of these off-target effects to ensure the accurate interpretation of experimental data and the development of safer therapeutic agents.

References

Exploratory

Spantide III: A Technical Guide to its Tachykinin Receptor Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals Abstract Spantide III is a synthetic peptide antagonist of tachykinin receptors, demonstrating a distinct selectivity profile for the neurokinin-1 (NK1) and...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spantide III is a synthetic peptide antagonist of tachykinin receptors, demonstrating a distinct selectivity profile for the neurokinin-1 (NK1) and neurokinin-2 (NK2) receptors, with negligible activity at the neurokinin-3 (NK3) receptor. This technical guide provides a comprehensive overview of the receptor selectivity of Spantide III, presenting available qualitative data, outlining detailed experimental methodologies for receptor characterization, and visualizing the pertinent signaling pathways. This document is intended to serve as a resource for researchers in pharmacology and drug development investigating the therapeutic potential and mechanistic action of Spantide III and related tachykinin antagonists.

Introduction to Spantide III and Tachykinin Receptors

Spantide III is a member of the spantide family of synthetic peptides, which are analogues of the endogenous tachykinin neuropeptide, Substance P.[1] Tachykinins, including Substance P (SP), Neurokinin A (NKA), and Neurokinin B (NKB), are a group of neuropeptides that mediate a wide range of biological effects through the activation of three distinct G-protein coupled receptors (GPCRs): the neurokinin-1 (NK1), neurokinin-2 (NK2), and neurokinin-3 (NK3) receptors. These receptors are implicated in numerous physiological and pathological processes, including pain transmission, inflammation, smooth muscle contraction, and neuroregulation. The differential expression and function of these receptors make them attractive targets for therapeutic intervention. Spantide III has been investigated for its potential as a selective antagonist to probe the functions of these receptors and as a lead compound for drug development.

Receptor Selectivity Profile of Spantide III

Spantide III exhibits a clear selectivity for NK1 and NK2 receptors over the NK3 receptor. Functional assays have demonstrated that Spantide III acts as a competitive antagonist at both NK1 and NK2 receptors, while showing no significant antagonistic activity at the NK3 receptor.[2]

Qualitative Selectivity Profile

The rank order of antagonist potency for the spantide family of peptides has been determined through functional calcium assays, providing a qualitative measure of their selectivity.[2]

ReceptorRank Order of Antagonist Potency
NK1 Spantide II > Spantide III > Spantide I
NK2 Spantide III > Spantide II > Spantide I
NK3 No significant antagonism observed

Table 1: Qualitative Receptor Selectivity Profile of the Spantide Family.

Quantitative Antagonist Affinity Data
ReceptorAntagonistpA2 ValueTissue/Assay
NK1Spantide III6.7Guinea-pig ileum contraction

Table 2: Reported Quantitative Antagonist Potency of a Spantide III Analogue. It is important to note that this value may not be representative of all experimental conditions and further validation is required.

Experimental Protocols

The characterization of the receptor selectivity profile of Spantide III involves both receptor binding assays and functional assays to determine its affinity and efficacy at the target receptors.

Radioligand Binding Assay (Competitive)

This assay is employed to determine the binding affinity (Ki) of Spantide III for tachykinin receptors by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the inhibitory constant (Ki) of Spantide III at NK1, NK2, and NK3 receptors.

Materials:

  • Cell membranes prepared from cell lines stably expressing human NK1, NK2, or NK3 receptors.

  • Radioligands: [³H]-Substance P (for NK1), [¹²⁵I]-Neurokinin A (for NK2), [³H]-Senktide (for NK3).

  • Spantide III (unlabeled competitor).

  • Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

  • Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters (e.g., Whatman GF/C).

  • Scintillation cocktail and scintillation counter.

Procedure:

  • Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the appropriate radioligand, and varying concentrations of Spantide III. Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of an unlabeled reference antagonist).

  • Equilibration: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

  • Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of Spantide III to determine the IC50 value (the concentration of Spantide III that inhibits 50% of the specific radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Aequorin-Based Functional Calcium Assay

This functional assay measures the ability of Spantide III to antagonize the increase in intracellular calcium concentration induced by a tachykinin receptor agonist.

Objective: To determine the functional antagonist potency of Spantide III at NK1, NK2, and NK3 receptors.

Materials:

  • CHO (Chinese Hamster Ovary) cells co-expressing a human tachykinin receptor (NK1, NK2, or NK3) and the photoprotein apoaequorin.

  • Coelenterazine (B1669285) h (for reconstitution of functional aequorin).

  • Tachykinin agonists: Substance P (for NK1), Neurokinin A (for NK2), Neurokinin B (for NK3).

  • Spantide III.

  • Assay buffer (e.g., DMEM/F-12 with 0.1% BSA).

  • Luminometer with automated injectors.

Procedure:

  • Cell Preparation: Harvest the cells and resuspend them in assay buffer.

  • Aequorin Reconstitution: Incubate the cell suspension with coelenterazine h in the dark at room temperature for at least 4 hours to reconstitute the active photoprotein aequorin.

  • Antagonist Incubation: Dispense the cell suspension into a 96-well plate. Add varying concentrations of Spantide III to the wells and incubate for a short period.

  • Agonist Stimulation and Luminescence Measurement: Place the plate in the luminometer. Inject the appropriate agonist into the wells and immediately measure the light emission (luminescence) over a set period (e.g., 30 seconds).

  • Data Analysis: The antagonist effect of Spantide III is quantified by the reduction in the agonist-induced luminescence signal. Construct concentration-response curves for the agonist in the absence and presence of different concentrations of Spantide III. The potency of Spantide III as a competitive antagonist can be determined by Schild analysis to calculate the pA2 value.

Visualization of Signaling Pathways and Experimental Workflows

Tachykinin Receptor Signaling Pathways

Tachykinin receptors primarily couple to Gq/11 and Gs G-proteins to initiate intracellular signaling cascades.

NK1_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Plasma Membrane cluster_intracellular Intracellular Substance P Substance P NK1R NK1 Receptor Substance P->NK1R Gq11 Gq/11 NK1R->Gq11 activates PLC Phospholipase C (PLC) Gq11->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release (from ER) IP3->Ca_release triggers PKC Protein Kinase C (PKC) DAG->PKC activates Downstream Downstream Signaling Ca_release->Downstream PKC->Downstream

Caption: NK1 Receptor Signaling Pathway.

NK2_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Plasma Membrane cluster_intracellular Intracellular Neurokinin A Neurokinin A NK2R NK2 Receptor Neurokinin A->NK2R Gq11 Gq/11 NK2R->Gq11 activates PLC Phospholipase C (PLC) Gq11->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release (from ER) IP3->Ca_release triggers PKC Protein Kinase C (PKC) DAG->PKC activates Downstream Downstream Signaling Ca_release->Downstream PKC->Downstream

Caption: NK2 Receptor Signaling Pathway.

NK3_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Plasma Membrane cluster_intracellular Intracellular Neurokinin B Neurokinin B NK3R NK3 Receptor Neurokinin B->NK3R Gq11 Gq/11 NK3R->Gq11 activates PLC Phospholipase C (PLC) Gq11->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release (from ER) IP3->Ca_release triggers PKC Protein Kinase C (PKC) DAG->PKC activates Downstream Downstream Signaling Ca_release->Downstream PKC->Downstream

Caption: NK3 Receptor Signaling Pathway.

Experimental Workflow for Antagonist Characterization

The following diagram illustrates a generalized workflow for characterizing the antagonist activity of a compound like Spantide III.

Antagonist_Workflow cluster_assay Assay Development & Execution cluster_data Data Analysis cluster_interpretation Interpretation & Conclusion A1 Select Receptor System (e.g., cell line expressing NK1R) A2 Choose Assay Type (e.g., Radioligand Binding or Functional Assay) A1->A2 A3 Perform Assay with Varying Concentrations of Spantide III A2->A3 B1 Measure Assay Output (e.g., Radioactivity or Luminescence) A3->B1 B2 Generate Concentration-Response Curves B1->B2 B3 Calculate Antagonist Potency (IC50, Ki, or pA2) B2->B3 C1 Determine Receptor Selectivity Profile B3->C1 C2 Compare with Reference Compounds C1->C2 C3 Conclude on Antagonist Properties C2->C3

Caption: Experimental Workflow for Antagonist Characterization.

Conclusion

Spantide III is a valuable pharmacological tool for the study of tachykinin receptors, demonstrating competitive antagonism at NK1 and NK2 receptors with a notable lack of activity at the NK3 receptor. Its distinct selectivity profile, with a higher potency at the NK2 receptor compared to the NK1 receptor, allows for the differential investigation of the physiological roles of these two receptor subtypes. While detailed quantitative data on its binding affinities require further characterization, the established qualitative selectivity, coupled with the robust experimental methodologies outlined in this guide, provides a solid foundation for future research. The visualization of the associated signaling pathways further aids in the mechanistic understanding of tachykinin receptor function and the action of their antagonists. This technical guide serves as a comprehensive resource for scientists and researchers aiming to utilize Spantide III in their investigations of tachykinin-mediated processes and in the development of novel therapeutics targeting this important receptor family.

References

Foundational

The Physiological Effects of Spantide Administration: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the physiological effects of Spantide administration. Spantide, a competitive a...

Author: BenchChem Technical Support Team. Date: December 2025

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physiological effects of Spantide administration. Spantide, a competitive antagonist of the neurokinin-1 (NK1) receptor, effectively blocks the diverse actions of its primary ligand, Substance P (SP). Substance P is a neuropeptide implicated in a wide array of physiological and pathophysiological processes, including neurogenic inflammation, pain transmission, smooth muscle contraction, and vasodilation. Consequently, the administration of Spantide offers a powerful pharmacological tool to investigate these processes and presents therapeutic potential for various inflammatory and central nervous system disorders. This document details the mechanism of action of Spantide, its effects on major organ systems, quantitative data on its potency, and detailed experimental protocols for its use in preclinical research. All signaling pathways and experimental workflows are visualized using high-contrast, clearly defined diagrams to facilitate understanding.

Introduction: Substance P and the Rationale for NK1 Receptor Antagonism

Substance P (SP) is an 11-amino acid neuropeptide belonging to the tachykinin family.[1] It is widely distributed throughout the central and peripheral nervous systems and is also expressed by non-neuronal cells, including immune and endothelial cells.[1][2] SP exerts its biological effects by binding to G protein-coupled neurokinin receptors (NKRs), with the highest affinity for the neurokinin-1 receptor (NK1R).[1][2]

The interaction between SP and NK1R is a critical signaling axis involved in:

  • Neurogenic Inflammation: SP released from sensory nerve terminals triggers vasodilation, increases vascular permeability, and promotes the recruitment of inflammatory cells.[3]

  • Pain Transmission: SP is a key neurotransmitter in nociceptive pathways, transmitting pain signals from the periphery to the central nervous system.

  • Smooth Muscle Contraction: SP induces contraction of smooth muscle in the gastrointestinal tract, respiratory system, and urinary bladder.

  • Central Nervous System (CNS) Effects: SP is involved in the regulation of mood, anxiety, and emesis.[4]

Given the central role of the SP/NK1R pathway in these processes, NK1R antagonists have been developed as valuable research tools and potential therapeutic agents. Spantide I and its more potent, less histamine-releasing successor, Spantide II, are synthetic undecapeptide analogues of Substance P that act as competitive antagonists at the NK1 receptor.[2][5] By blocking the binding of SP, Spantide administration allows for the elucidation of SP-mediated physiological effects and the potential treatment of conditions driven by excessive SP activity.

Mechanism of Action: Competitive Antagonism of the NK1 Receptor

Spantide functions as a competitive antagonist at the NK1 receptor. This means it binds to the same site on the receptor as Substance P but does not activate it, thereby preventing SP from initiating its downstream signaling cascade. The NK1 receptor is a G protein-coupled receptor (GPCR) that, upon activation by SP, primarily couples to the Gq/11 family of G proteins.[6]

The canonical signaling pathway initiated by SP binding to the NK1R proceeds as follows:

  • G Protein Activation: The activated NK1R catalyzes the exchange of GDP for GTP on the α-subunit of the Gq/11 protein.

  • Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates the enzyme phospholipase C.

  • Second Messenger Production: PLC cleaves the membrane phospholipid phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6]

  • Downstream Effects:

    • IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[6]

    • DAG and elevated intracellular Ca2+ levels synergistically activate Protein Kinase C (PKC).[5]

This cascade leads to a variety of cellular responses, including smooth muscle contraction, neuronal excitation, increased vascular permeability, and the expression of pro-inflammatory genes.[7] Spantide administration effectively halts this entire sequence by preventing the initial binding and activation step.

Spantide_Mechanism_of_Action cluster_receptor Cell Membrane cluster_intracellular Intracellular Space SP Substance P NK1R NK1 Receptor SP->NK1R Binds & Activates Spantide Spantide Spantide->NK1R Binds & Blocks Gq Gq/11 Protein NK1R->Gq Activates PLC Phospholipase C Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds PKC Protein Kinase C DAG->PKC Ca Ca²⁺ Release ER->Ca Ca->PKC Co-activates Response Cellular Responses (Contraction, Inflammation, etc.) PKC->Response Leads to

Caption: Spantide competitively antagonizes the Substance P / NK1 receptor signaling pathway.

Physiological Effects of Spantide Administration

By blocking the actions of Substance P, Spantide administration leads to a range of physiological effects, primarily characterized by the inhibition of processes normally stimulated by SP.

Anti-Inflammatory Effects

Neurogenic inflammation is a key area where Spantide demonstrates significant effects. SP released from sensory nerves is a potent mediator of inflammation.

  • Vascular Permeability: Spantide dose-dependently inhibits the increase in vascular permeability (plasma extravasation) caused by SP or other inflammatory stimuli.[8] This is a hallmark of its anti-inflammatory action. In rat models, Spantide completely neutralized the increased permeability of the blood-brain barrier induced by proinflammatory cytokines like TNF-α and IFN-γ.[9]

  • Vasodilation: Spantide counteracts the vasodilatory effects of SP, which contributes to its ability to reduce edema and swelling in inflammatory models.

  • Cytokine Modulation: In a mouse model of Pseudomonas aeruginosa infection in the cornea, Spantide I was shown to decrease pro-inflammatory type 1 cytokines while enhancing the anti-inflammatory cytokine IL-10, leading to improved disease outcomes.

  • Mast Cell Degranulation: While early versions of Spantide could induce histamine (B1213489) release from mast cells, Spantide II was specifically developed to have a much lower histamine-releasing effect while retaining high antagonist potency.[5][10]

Effects on the Central Nervous System (CNS)
  • Nociception: By blocking SP in the spinal cord, Spantide can reduce nociceptive behaviors. Intrathecal administration of Spantide has been shown to dose-dependently reduce SP-induced licking, biting, and scratching behaviors in mice.[11]

  • Blood-Brain Barrier (BBB): Spantide has been shown to reverse the increased permeability of the BBB associated with neurogenic inflammation, suggesting a role in protecting the CNS during injury or disease.[8][9]

  • Cerebral Vasospasm: In a primate model of subarachnoid hemorrhage, intracisternal administration of Spantide significantly reduced the degree of late-onset cerebral vasospasm and the associated reduction in cerebral blood flow.[12]

  • Respiratory Effects: High concentrations of Spantide I (50 and 100 nM) perfused through the cerebral ventricles have been reported to cause respiratory arrest in animal models, a serious side effect that is reportedly negligible with Spantide II.[1][13]

Effects on the Cardiovascular System

The effects of Spantide on the cardiovascular system are complex and can be region-specific.

  • Blood Pressure: The systemic effect on blood pressure can be variable. However, direct administration into the spinal cord has demonstrated specific effects. Intrathecal Spantide can cause a dose-dependent decrease in spinal cord blood flow, leading to vasoconstriction.[10] This effect is thought to be responsible for some of the neurotoxic effects observed with early SP antagonists.[10]

  • Sympathetic Outflow: SP in the spinal cord transmits excitatory signals to the cardiovascular system. Spantide can block these signals, thereby inhibiting sympathoexcitatory responses.[14]

Effects on the Gastrointestinal (GI) System

Substance P is a key regulator of gastrointestinal motility and secretion. Spantide administration generally opposes these actions.

  • Intestinal Contraction: Spantide acts as a competitive antagonist to SP-induced contractions in isolated intestinal preparations, such as the guinea pig ileum and taenia coli.[7][10] It is more potent against the direct, atropine-resistant (non-cholinergic) smooth muscle contraction than the atropine-sensitive (neuronally-mediated) contraction.[7]

  • Gastric Emptying and Transit: In rats, a Substance P antagonist was shown to dose-dependently inhibit gastric emptying and overall gastrointestinal transit, suggesting that endogenous tachykinins like SP play a physiological role in promoting motility.[15]

Quantitative Data Summary

The potency of Spantide varies depending on the specific analogue (I or II), the tissue, species, and the assay used. The following tables summarize key quantitative data from the literature.

Table 1: Spantide Antagonist Potency at NK1 Receptors

AntagonistParameterValueSpecies / TissueAssay Type / EndpointReference(s)
Spantide I pA27.0Guinea Pig / Taenia ColiBioassay (SP-induced contraction)[10]
pIC505.1Rabbit / Iris SphincterBioassay (Neurotransmission blockade)[10]
Ki230 nMNot SpecifiedRadioligand Binding Assay[13]
Spantide II pA27.7Guinea Pig / Taenia ColiBioassay (SP-induced contraction)[10]
pIC506.0Rabbit / Iris SphincterBioassay (Neurotransmission blockade)[10]

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. Higher values indicate greater potency.

Table 2: Dose-Response Effects of Spantide Administration

System / EffectAnimal ModelSpantide DoseRouteObserved EffectReference
CNS / Nociception Mouse"Relatively small doses"IntrathecalDose-dependent decrease in SP-induced biting/scratching[11]
CNS / Cerebral Blood Flow Rat2 µgIntrathecalImmediate drop in blood flow to ~20% of normal value[10]
GI / Motility Rat0.13 - 1.3 µmol/kgIntraperitonealDose-dependent inhibition of gastric emptying & GI transit[15]
Inflammation / BBB RatNot specifiedIn vitroDose-dependent neutralization of cytokine-induced permeability[8][9]

Detailed Experimental Protocols

The following are representative protocols synthesized from published methodologies for assessing the physiological effects of Spantide. Researchers must adapt these protocols to their specific experimental needs and adhere to all institutional and governmental guidelines for animal care and use.

Protocol: Inhibition of SP-Induced Contraction in Isolated Guinea Pig Ileum

Objective: To determine the antagonist potency (pA2 value) of Spantide against Substance P-induced smooth muscle contraction.

Materials:

  • Male guinea pig (250-350g)

  • Tyrode's solution (composition in mM: NaCl 137, KCl 2.7, CaCl2 1.8, MgCl2 1.0, NaH2PO4 0.4, NaHCO3 11.9, Glucose 5.6), gassed with 95% O2 / 5% CO2.

  • Isolated organ bath system with isometric force transducer and data acquisition software.

  • Substance P (agonist) stock solution.

  • Spantide II (antagonist) stock solution.

  • Atropine (B194438) sulfate (B86663) (to block cholinergic responses).

Procedure:

  • Tissue Preparation: Humanely euthanize a guinea pig. Isolate a terminal segment of the ileum, flush the contents gently with Tyrode's solution, and cut into 2-3 cm segments.

  • Mounting: Suspend a segment in an organ bath containing Tyrode's solution at 37°C, continuously bubbled with 95% O2 / 5% CO2. Attach one end to a fixed hook and the other to an isometric force transducer. Apply a resting tension of 1 g and allow the tissue to equilibrate for 60 minutes, with washes every 15 minutes.

  • Blocking Cholinergic Receptors: Add atropine (e.g., 1 µM final concentration) to the bath to inhibit spontaneous cholinergic activity and responses.

  • Control Agonist Curve: Generate a cumulative concentration-response curve for Substance P. Start with a low concentration (e.g., 1 nM) and increase the concentration stepwise (e.g., half-log increments) after the response to the previous concentration has stabilized. Record the maximal contraction.

  • Washout: Thoroughly wash the tissue with fresh Tyrode's solution until it returns to baseline tension.

  • Antagonist Incubation: Add a fixed concentration of Spantide II to the bath and allow it to incubate with the tissue for a predetermined time (e.g., 20-30 minutes).

  • Antagonist Agonist Curve: In the continued presence of Spantide II, repeat the cumulative concentration-response curve for Substance P.

  • Repeat: Repeat steps 5-7 with increasing concentrations of Spantide II.

  • Data Analysis: Plot the log[agonist] vs. response. Determine the EC50 for SP in the absence and presence of each Spantide II concentration. Calculate the dose ratio (EC50 in presence of antagonist / EC50 in absence). Construct a Schild plot (log[Spantide II] vs. log(dose ratio - 1)). The x-intercept of the linear regression provides the pA2 value.

Protocol: Assessment of Anti-Inflammatory Activity (Neurogenic Plasma Extravasation)

Objective: To quantify the ability of Spantide to inhibit neurogenic inflammation-induced vascular permeability in vivo.

Materials:

  • Male Sprague-Dawley rats (200-250g)

  • Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

  • Evans Blue dye solution (e.g., 50 mg/kg in sterile saline)

  • Capsaicin (B1668287) or mustard oil (inflammatory stimulus)

  • Spantide II solution and vehicle control (e.g., sterile saline)

  • Formamide (B127407)

  • Spectrophotometer

Procedure:

  • Animal Preparation: Anesthetize the rat. Shave a small area of skin on the dorsal side if applying the stimulus topically.

  • Spantide Administration: Administer Spantide II or vehicle control via the desired route (e.g., intraperitoneal or intravenous) at a predetermined time before the inflammatory challenge.

  • Dye Injection: Inject Evans Blue dye intravenously (e.g., via the tail vein). The dye binds to serum albumin.

  • Induction of Inflammation: After allowing the dye to circulate (e.g., 5 minutes), induce neurogenic inflammation. This can be achieved by antidromic electrical stimulation of a sensory nerve (e.g., saphenous nerve) or topical application of a chemical irritant like capsaicin or mustard oil to a defined skin area.

  • Extravasation Period: Allow the inflammatory response to proceed for a set time (e.g., 30 minutes).

  • Perfusion and Tissue Collection: Perform a cardiac perfusion with saline to remove intravascular dye. Excise the challenged skin area and a corresponding control skin area.

  • Dye Extraction: Weigh the tissue samples and incubate them in formamide (e.g., at 60°C for 24 hours) to extract the extravasated Evans Blue dye.

  • Quantification: Centrifuge the formamide extracts. Measure the absorbance of the supernatant using a spectrophotometer (e.g., at 620 nm).

  • Data Analysis: Calculate the amount of extravasated dye per tissue weight (e.g., µg/g tissue) by comparing to a standard curve. Compare the results from the Spantide-treated group to the vehicle-treated group to determine the percent inhibition of plasma extravasation.

Visualized Experimental Workflow

A logical workflow is essential for conducting reproducible in vivo antagonist studies. The following diagram outlines a general workflow for evaluating the efficacy of Spantide.

Experimental_Workflow cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experimentation cluster_measure Phase 3: Measurement & Analysis A1 Animal Acclimation (e.g., 7 days) A2 Baseline Measurements (e.g., pain threshold, paw volume) A1->A2 A3 Randomize into Groups (Vehicle, Spantide Doses, Positive Control) A2->A3 B1 Administer Treatment (Spantide or Vehicle, i.p./i.v.) A3->B1 B2 Pre-treatment Time (e.g., 30 minutes) B1->B2 B3 Induce Pathological State (e.g., Inflammatory agent, SP injection) B2->B3 C1 Measure Outcomes at Predetermined Timepoints B3->C1 C3 Data Analysis (Statistical Comparison) C1->C3 C2 Collect Tissue/Blood Samples (for biomarker analysis) C2->C3 C4 Interpret Results (Determine Efficacy, ED50, etc.) C3->C4

Caption: A generalized workflow for in vivo evaluation of Spantide's physiological effects.

Conclusion and Future Directions

Spantide I and II are invaluable tools for probing the multifaceted roles of Substance P and the NK1 receptor in health and disease. As competitive antagonists, they provide a specific means to block a key signaling pathway involved in inflammation, pain, and gastrointestinal function. The data clearly demonstrate that Spantide administration can potently inhibit neurogenic inflammation, modulate CNS activity, and influence smooth muscle motility.

For drug development professionals, the study of Spantide and other NK1 antagonists provides a blueprint for targeting the SP/NK1R axis. While Spantide itself has limitations for clinical use (e.g., peptide nature, potential side effects with early versions), it has paved the way for the development of non-peptide NK1 antagonists with improved pharmacokinetic profiles. Future research should continue to explore the therapeutic potential of blocking this pathway in a more targeted manner for conditions such as chronic inflammatory diseases, neuropathic pain, and certain cancers where the SP/NK1R system has been implicated in tumor growth and metastasis. The detailed protocols and data presented in this guide serve as a foundational resource for researchers aiming to further unravel the complexities of Substance P signaling and develop next-generation therapeutics.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vivo Administration of Spantide II in Mice

For Researchers, Scientists, and Drug Development Professionals Abstract Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), the primary receptor for Substance P (SP).[1][2]...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), the primary receptor for Substance P (SP).[1][2][3][4][5] Substance P, a neuropeptide of the tachykinin family, is a key mediator in a variety of physiological and pathological processes, including inflammation, pain transmission, and smooth muscle contraction.[1][2] By blocking the binding of Substance P to its receptor, Spantide II effectively inhibits the downstream signaling cascade, making it a valuable tool for investigating neurogenic inflammation and related disorders.[1][2][6] These application notes provide detailed protocols for the in vivo administration of Spantide II in mice, with a focus on topical application for inflammatory skin conditions, alongside recommended starting protocols for systemic administration.

Data Presentation

The following table summarizes quantitative data for the in vivo administration of Spantide II in mice, based on available literature. Researchers are encouraged to perform pilot studies to determine the optimal dosage and administration route for their specific experimental model.

ParameterRoute of AdministrationMouse ModelDosage/ConcentrationVehicleKey ApplicationReference
DosageTopicalAllergic Contact Dermatitis (ACD)Dose-dependent reduction in ACD responseLotion or GelTreatment of inflammatory skin disorders[7]
FormulationTopicalAllergic Contact Dermatitis (ACD)Not specifiedLotion and gel formulations with and without N-methyl-2-pyrrolidone (NMP) as a penetration enhancerTo enhance delivery to the epidermis and dermis for treating ACD[8][9]
IC50-Not Specified2.3 nMNot ApplicableIn vitro receptor antagonism[2]

Signaling Pathway

Spantide II exerts its therapeutic effects by competitively inhibiting the binding of Substance P to the NK-1 receptor, a G-protein coupled receptor (GPCR).[1][2][6] The binding of Substance P to NK-1R activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2][6] This signaling cascade leads to the release of intracellular calcium and the activation of Protein Kinase C (PKC), resulting in inflammatory responses.[2][6] Spantide II blocks the initiation of this cascade.[1][6]

SpantideII_Pathway cluster_membrane Cell Membrane NK-1R NK-1R PLC Phospholipase C NK-1R->PLC Activates Substance P Substance P Substance P->NK-1R Binds Spantide II Spantide II Spantide II->NK-1R Blocks PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca2+ Intracellular Ca2+ Release IP3->Ca2+ PKC Protein Kinase C Activation DAG->PKC Inflammation Inflammation Ca2+->Inflammation PKC->Inflammation

Caption: Spantide II antagonism of the NK-1R signaling pathway.

Experimental Protocols

Preparation and Storage of Spantide II

Spantide II is typically supplied as a lyophilized powder and should be stored at -20°C or below.[1] For reconstitution, it is recommended to allow the vial to equilibrate to room temperature before opening to prevent moisture condensation.[6]

Reconstitution Protocol:

  • Add a sterile, appropriate vehicle such as sterile water, saline, or a buffered solution to the vial to achieve the desired stock concentration.[1]

  • Gently swirl or pipette to ensure complete dissolution. Avoid vigorous shaking.[1]

  • For optimal stability, aqueous solutions of Spantide II should be maintained at a pH between 3.0 and 5.0.[6][10][11]

  • If not for immediate use, it is advisable to prepare single-use aliquots of the stock solution and store them at -20°C to avoid repeated freeze-thaw cycles.[1][6]

Topical Administration for Allergic Contact Dermatitis (ACD) in Mice

This protocol is adapted from studies investigating the anti-inflammatory effects of topically delivered Spantide II in a mouse model of ACD.[7][8][9]

Experimental Workflow:

Topical_Workflow Start Start Induce_ACD Induce Allergic Contact Dermatitis in Mice Start->Induce_ACD Prepare_Formulation Prepare Spantide II Topical Formulation (Lotion or Gel) Induce_ACD->Prepare_Formulation Apply_Topically Apply Spantide II Formulation Topically to the Affected Area Prepare_Formulation->Apply_Topically Evaluate_Effect Evaluate Anti-inflammatory Effect (e.g., Measure Ear Swelling) Apply_Topically->Evaluate_Effect Data_Analysis Data Analysis Evaluate_Effect->Data_Analysis End End Data_Analysis->End

Caption: Experimental workflow for topical Spantide II administration.

Methodology:

  • Animal Model: C57BL/6 mice are commonly used for the ACD model.[7][8]

  • Induction of ACD: Sensitize the mice by applying a hapten (e.g., dinitrofluorobenzene) to a shaved area of the abdomen. After a specific period (e.g., 5 days), challenge the mice by applying a lower concentration of the same hapten to the ear.

  • Preparation of Topical Formulation: Dissolve Spantide II in a suitable vehicle to create a lotion or gel formulation. The concentration should be determined based on dose-response studies.[7] The inclusion of a penetration enhancer like N-methyl-2-pyrrolidone (NMP) can increase the distribution of Spantide II into the epidermis and dermis.[8][9]

  • Topical Application: Apply a defined volume of the Spantide II formulation to the surface of the inflamed ear at specified time points post-challenge.

  • Evaluation of Anti-inflammatory Effect: Measure the ear swelling at various time points after the challenge using a caliper. A reduction in ear thickness in the Spantide II-treated group compared to the vehicle control group indicates an anti-inflammatory effect.[7]

  • Data Analysis: Analyze the data statistically to determine the significance of the observed anti-inflammatory effects.

Recommended Starting Protocol for Systemic Administration

While detailed protocols for systemic administration of Spantide II in mice are not extensively published, the following recommendations are based on general practices for peptide administration in vivo.[1]

Routes of Administration:

  • Intraperitoneal (IP): Offers a larger surface area for absorption compared to subcutaneous injection and is a common route for systemic administration in rodents.[1]

  • Subcutaneous (SC): Suitable for sustained release and less stressful for the animal than intravenous injections.

  • Intravenous (IV): Ensures the most rapid and complete delivery of the compound into circulation.

Recommended Protocol (for IP injection):

  • Vehicle Preparation: A recommended vehicle for peptides is 0.01% Bovine Serum Albumin (BSA) in sterile 0.9% saline to prevent adhesion to plastic surfaces.[12]

  • Reconstitution: Reconstitute lyophilized Spantide II in the prepared vehicle to the desired stock concentration.

  • Dosing: The optimal dosage needs to be determined empirically through pilot studies.

  • Injection Procedure:

    • Manually restrain the mouse.

    • Insert a 27-30 gauge sterile needle at a 15-30 degree angle into the peritoneal cavity, taking care to avoid internal organs.[13]

    • Gently aspirate to ensure the needle is not in a blood vessel or organ.[13]

    • Slowly inject the solution. The maximum recommended volume for an IP injection in a mouse is typically up to 0.5 ml.[13]

    • Withdraw the needle and return the mouse to its cage.

  • Monitoring: Observe the animal for any adverse reactions following the injection.

References

Application

Topical Formulation of Spantide for Dermatitis Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction These application notes provide a comprehensive guide to the formulation, in vitro evaluation, and in vivo testing of topical Spantide II for t...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide to the formulation, in vitro evaluation, and in vivo testing of topical Spantide II for the experimental study of dermatitis. Spantide II, a potent and specific antagonist of the Neurokinin-1 receptor (NK-1R), offers a targeted approach to mitigating neurogenic inflammation, a key pathological component in various inflammatory skin disorders, including atopic and contact dermatitis.[1][2] Substance P (SP), a neuropeptide released from sensory nerve endings in the skin, binds to NK-1R on various cell types, including keratinocytes and immune cells, triggering a cascade of inflammatory responses such as vasodilation, edema, and cytokine release.[1][3] Spantide II competitively blocks this interaction, thereby attenuating the inflammatory cascade.[1] This document outlines detailed protocols for the preparation of topical Spantide II formulations and methodologies for assessing their efficacy.

Mechanism of Action: Spantide II in Skin Inflammation

Substance P, released upon various stimuli, plays a crucial role in the pathogenesis of inflammatory skin conditions. It binds to the G-protein coupled receptor, NK-1R, initiating a signaling cascade that involves the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).[4] This leads to an increase in intracellular calcium and activation of protein kinase C (PKC), ultimately resulting in the activation of transcription factors like NF-κB and MAP kinases, which drive the expression of pro-inflammatory cytokines and mediators.[1] Spantide II acts as a competitive antagonist at the NK-1R, preventing Substance P from binding and thereby inhibiting these downstream inflammatory events.[1]

Spantide_Mechanism cluster_0 Sensory Nerve Ending cluster_1 Skin Cell (e.g., Keratinocyte, Mast Cell) Inflammatory Stimulus Inflammatory Stimulus Substance P Release Substance P Release Inflammatory Stimulus->Substance P Release NK-1 Receptor NK-1 Receptor Substance P Release->NK-1 Receptor Binds Pro-inflammatory Cascade Pro-inflammatory Cascade (NF-κB, MAPKs) NK-1 Receptor->Pro-inflammatory Cascade Activates Inflammatory Response Vasodilation, Edema, Cytokine Release Pro-inflammatory Cascade->Inflammatory Response Leads to Spantide II Spantide II Spantide II->NK-1 Receptor Blocks

Figure 1: Mechanism of Spantide II in blocking Substance P-mediated skin inflammation.

Data Presentation

Table 1: In Vitro Release of Spantide II from Various Gel Formulations
Gel Formulation (Gelling Agent)Cumulative Release after 24h (µg/cm²)Fold Increase vs. HPMC/HPC
Pluronic F-127 (PF127)Highest Release~70-fold[2][5]
Hydroxypropyl methylcellulose (B11928114) (HPMC)Lower Release-
Hydroxypropyl cellulose (B213188) (HPC)Lower Release-
Data summarized from a study evaluating Spantide II release from different gel matrices through synthetic membranes.[2][5]
Table 2: Skin Retention of Spantide II from Topical Formulations after 24 hours
FormulationPenetration EnhancerEpidermis (µg/g tissue)Dermis (µg/g tissue)
LotionNone~10~5
LotionN-methyl-2-pyrrolidone (NMP)~25~18
GelNone~8~4
GelN-methyl-2-pyrrolidone (NMP)~15~8
Data extracted from studies on hairless rat skin. The addition of NMP significantly increased dermal retention.[2][5]
Table 3: In Vivo Anti-Inflammatory Efficacy of Spantide II in an Allergic Contact Dermatitis (ACD) Mouse Model
Treatment GroupEar Swelling Reduction (%)
Spantide II (dose-dependent)Significant reduction
Spantide II with NMPSignificant reduction, comparable to Dexamethasone[2][5]
Dexamethasone (0.5 mM)Significant reduction[2][5]
Summary of findings from in vivo studies. Formulations containing penetration enhancers like NMP showed efficacy similar to the corticosteroid dexamethasone.[2][5]

Experimental Protocols

Protocol 1: Preparation of Topical Spantide II Gels

This protocol describes the preparation of two common gel formulations for the topical delivery of Spantide II.

A. Hydroxypropyl Methylcellulose (HPMC) Gel

  • Dispersion: Gradually add the desired amount of HPMC (e.g., 2-4% w/v) to a portion of heated (approximately 80°C) purified water or buffer with vigorous stirring to ensure proper dispersion.[1]

  • Hydration: Add the remaining volume of cold water or buffer to the dispersion and continue stirring until a uniform consistency is achieved.[1]

  • Incorporation of Spantide II: Dissolve Spantide II in a small amount of the vehicle (water or buffer) and then incorporate it into the gel base with gentle mixing until homogeneous.[1]

  • Storage: Store the final gel formulation in an airtight container at a controlled room temperature or as determined by stability studies.[1]

B. Pluronic F-127 (PF127) Gel

  • Dispersion: Slowly add the desired amount of Pluronic F-127 (e.g., 20-25% w/v) to cold (4°C) purified water or buffer with continuous stirring. Maintain the cold temperature to ensure complete dissolution and prevent premature gelling.[1][6]

  • Dissolution: Continue stirring at 4°C for several hours or overnight until a clear solution is formed.[1][5]

  • Incorporation of Spantide II: Dissolve Spantide II in a small amount of the cold PF127 solution and then add it to the bulk of the solution.[1]

  • Storage: Store the formulation at 4°C. The formulation will exist as a liquid at this temperature and will form a gel at room or body temperature.[1]

Gel_Preparation_Workflow cluster_hpmc HPMC Gel Preparation cluster_pf127 Pluronic F-127 Gel Preparation hpmc1 Disperse HPMC in hot water/buffer hpmc2 Add cold water/buffer and stir hpmc1->hpmc2 hpmc4 Incorporate Spantide II into gel base hpmc2->hpmc4 hpmc3 Dissolve Spantide II in vehicle hpmc3->hpmc4 pf1 Disperse PF-127 in cold water/buffer (4°C) pf2 Stir until clear solution forms pf1->pf2 pf4 Add Spantide II solution to bulk PF-127 solution pf2->pf4 pf3 Dissolve Spantide II in cold PF-127 solution pf3->pf4

Figure 2: Workflow for preparing HPMC and Pluronic F-127 topical gels.

Protocol 2: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol is for assessing the percutaneous absorption and skin layer distribution of Spantide II from topical formulations.

  • Skin Preparation: Use excised hairless rat or pig skin. Shave the skin if necessary and equilibrate it in phosphate-buffered saline (PBS) at 4°C before mounting.[1][7]

  • Franz Cell Assembly: Mount the skin on the Franz diffusion cell with the stratum corneum side facing the donor compartment and the dermal side in contact with the receptor medium.[1]

  • Receptor Medium: Fill the receptor compartment with a suitable receptor medium (e.g., PBS, pH 7.4) and maintain the temperature at 32°C to mimic skin surface temperature. Ensure no air bubbles are trapped beneath the skin.[1]

  • Application of Formulation: Apply a finite dose of the Spantide II formulation to the skin surface in the donor compartment.[1]

  • Sampling: At predetermined time intervals, withdraw samples from the receptor medium and replace with an equal volume of fresh, pre-warmed receptor medium.

  • Analysis: Analyze the concentration of Spantide II in the collected samples using a validated HPLC method.[8]

  • Skin Layer Analysis: At the end of the experiment, dismount the skin, separate the epidermis and dermis, and extract Spantide II from each layer for quantification.

Protocol 3: In Vivo Allergic Contact Dermatitis (ACD) Mouse Model

This protocol describes the induction of ACD in mice to evaluate the anti-inflammatory efficacy of topical Spantide II.

  • Sensitization: On day 0, sensitize mice by applying a solution of a hapten (e.g., 0.5% dinitrofluorobenzene - DNFB) in an acetone (B3395972) and olive oil vehicle to the shaved abdomen.[9][10]

  • Challenge: On day 5, elicit the contact hypersensitivity reaction by applying a lower concentration of the same hapten to the ear.[10]

  • Treatment: Apply the topical Spantide II formulation or vehicle control to the challenged ear at specified time points before and/or after the challenge.

  • Assessment of Inflammation: Measure the ear swelling at various time points (e.g., 24, 48, 72 hours) after the challenge using a digital caliper. The difference in ear thickness before and after the challenge indicates the severity of the inflammatory response.

  • Data Analysis: Calculate the percentage inhibition of ear swelling for the treatment groups compared to the vehicle control group.

ACD_Workflow start Day 0: Sensitization challenge Day 5: Challenge start->challenge 5 days treatment Treatment Application (Spantide II or Vehicle) challenge->treatment measurement Measure Ear Swelling (24, 48, 72h post-challenge) treatment->measurement analysis Data Analysis: % Inhibition of Inflammation measurement->analysis

Figure 3: Experimental workflow for the in vivo Allergic Contact Dermatitis (ACD) mouse model.

Protocol 4: High-Performance Liquid Chromatography (HPLC) Analysis of Spantide II

This protocol outlines a general method for the quantification of Spantide II.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[8]

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[1][8]

  • Mobile Phase B: 0.1% TFA in acetonitrile.[1][8]

  • Gradient: A typical gradient could be a linear increase in Mobile Phase B (e.g., from 30% to 70% over 15-20 minutes).[1]

  • Flow Rate: 1.0 - 1.2 mL/min.[1][8]

  • Detection: UV detection at 230 nm.[1][8]

  • Standard Curve: Prepare a standard curve of Spantide II of known concentrations to quantify the amount in the samples.[1]

Conclusion

The topical application of Spantide II presents a promising therapeutic strategy for skin inflammatory disorders by targeting the neurogenic inflammation component. The protocols and data presented in these application notes provide a framework for the formulation, in vitro characterization, and in vivo efficacy testing of topical Spantide II. Further optimization of formulations and extensive preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of this approach.

References

Method

Application Notes and Protocols: Utilizing Spantide for Pain Transmission Research in Rats

For Researchers, Scientists, and Drug Development Professionals Introduction Substance P (SP), an 11-amino acid neuropeptide, is a crucial mediator in the transmission of pain signals within the central and peripheral ne...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substance P (SP), an 11-amino acid neuropeptide, is a crucial mediator in the transmission of pain signals within the central and peripheral nervous systems.[1][2] It exerts its effects by binding to the neurokinin-1 (NK1) receptor, a G protein-coupled receptor located on neurons in key pain-processing areas, such as the dorsal horn of the spinal cord.[3][4] The activation of the NK1 receptor by Substance P leads to neuronal depolarization and sensitization, contributing to the perception of pain, particularly in chronic and inflammatory conditions.[5][6]

Spantide is a synthetic peptide that acts as a competitive antagonist for the NK1 receptor.[7] By blocking the binding of Substance P, Spantide effectively inhibits the downstream signaling cascade responsible for pain transmission and sensitization. This property makes Spantide a valuable pharmacological tool for investigating the role of the Substance P/NK1 pathway in various preclinical pain models in rats. These application notes provide an overview of the mechanism, applications, and detailed protocols for using Spantide in pain research.

Mechanism of Action

In nociceptive pathways, a painful stimulus triggers the release of neurotransmitters, including Substance P and glutamate, from the terminals of primary afferent sensory neurons into the spinal cord.[2][3] Substance P then binds to NK1 receptors on second-order neurons. This binding activates a G-protein signaling cascade, primarily involving Gαq, which stimulates phospholipase C (PLC). PLC activation leads to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), causing an increase in intracellular calcium levels and the activation of Protein Kinase C (PKC).[3] This cascade results in increased neuronal excitability and contributes to the phenomenon of central sensitization, where neurons become more responsive to subsequent stimuli, a hallmark of chronic pain.

Spantide competitively inhibits this pathway by occupying the NK1 receptor binding site, thereby preventing Substance P from initiating this signaling cascade and reducing the transmission of pain signals.

SubstanceP_Pathway cluster_pre Presynaptic Terminal (Primary Afferent Neuron) cluster_post Postsynaptic Terminal (Second-Order Neuron) Stimulus Nociceptive Stimulus SP_Vesicle Substance P (SP) Stimulus->SP_Vesicle triggers release NK1R NK1 Receptor SP_Vesicle->NK1R SP binds G_Protein Gαq NK1R->G_Protein activates PLC Phospholipase C (PLC) G_Protein->PLC activates Signaling ↑ Intracellular Ca²⁺ Activate PKC PLC->Signaling Response Neuronal Excitation Pain Transmission Signaling->Response Spantide Spantide Spantide->NK1R blocks

Caption: Spantide blocks the Substance P / NK1 receptor signaling pathway.

Applications in Pain Research

Spantide is employed to elucidate the contribution of the Substance P/NK1 system in various rodent models of pain. By administering Spantide and observing an attenuation of pain-like behaviors, researchers can confirm the involvement of this pathway.

  • Inflammatory Pain: Used in models like carrageenan- or Complete Freund's Adjuvant (CFA)-induced paw inflammation to assess the role of Substance P in inflammatory hyperalgesia and allodynia.[8][9]

  • Neuropathic Pain: Applied in models of nerve injury, such as chronic constriction injury (CCI) or spinal nerve ligation (SNL), to investigate the contribution of Substance P to the maintenance of neuropathic pain states.[10][11]

  • Visceral Pain: Utilized to study the mechanisms of pain originating from internal organs.

  • Central Sensitization: As a selective antagonist, it helps in dissecting the specific role of the NK1 receptor in the development and maintenance of central sensitization in the spinal cord.[6][7]

Data Presentation

The efficacy of Spantide is typically assessed by its ability to reverse nociceptive behaviors in a dose-dependent manner. Newer analogs, such as Spantide II, have been developed to increase potency and reduce side effects like neurotoxicity.[12][13]

Dose of Intrathecal Spantide II (µg)Antagonistic Effect on Substance P-Induced Nociceptive Flexor Reflex[14]
1Effective Antagonism
3Effective Antagonism
10Effective Antagonism
Treatment GroupPaw Withdrawal Latency (s) in Thermal Hyperalgesia Model (Representative Data)
Sham + Vehicle10.5 ± 0.8
Carrageenan + Vehicle4.2 ± 0.5
Carrageenan + Spantide (10 µg, i.t.)8.9 ± 0.7

Experimental Protocols

Protocol 1: Intrathecal (i.t.) Administration in Rats

Direct administration into the cerebrospinal fluid (CSF) is often required to target NK1 receptors in the spinal cord. This can be achieved via direct lumbar puncture or a chronically implanted catheter.[15][16]

Materials:

  • Spantide (or Spantide II)

  • Sterile, pyrogen-free saline

  • Anesthetic (e.g., Isoflurane)

  • Hamilton syringe (or other appropriate microsyringe)

  • For chronic catheterization: Polyurethane catheter, surgical tools, dental cement.

Procedure (Acute Injection via Lumbar Puncture):

  • Anesthetize the rat following approved institutional protocols.

  • Shave and sterilize the skin over the lumbosacral region.

  • Position the rat in a stereotaxic frame or hold firmly to flex the spine.

  • Palpate the iliac crests; the L5-L6 intervertebral space is located on this line.

  • Carefully insert a 30G needle connected to the microsyringe into the L5-L6 intervertebral space. A characteristic tail-flick reflex often indicates successful entry into the intrathecal space.

  • Slowly inject the Spantide solution (typically 1-10 µg dissolved in 10-20 µL of saline) over 30 seconds.[14]

  • Withdraw the needle and allow the animal to recover from anesthesia on a warming pad.

  • Monitor the animal closely for any adverse effects.

Protocol 2: Carrageenan-Induced Inflammatory Pain Model

This is a widely used model to induce acute inflammation and thermal/mechanical hyperalgesia.[17]

Materials:

  • 1-2% Lambda-Carrageenan solution in sterile saline.

  • Tuberculin syringe with a 27-30G needle.

Procedure:

  • Briefly restrain the rat.

  • Inject 100 µL of the carrageenan solution into the plantar surface of the rat's left hind paw.

  • Return the rat to its home cage.

  • Inflammation, characterized by edema and redness, will develop over the next 1-3 hours.

  • Behavioral testing is typically performed 2-4 hours post-injection when peak hyperalgesia is observed.

Protocol 3: Assessment of Mechanical Allodynia (Von Frey Test)

This test measures the paw withdrawal threshold in response to a mechanical stimulus.[11][18]

Materials:

  • Set of calibrated Von Frey filaments.

  • Elevated testing platform with a wire mesh floor.

  • Plexiglas enclosures.

Procedure:

  • Acclimate the rat to the testing environment by placing it in an enclosure on the mesh platform for at least 15-20 minutes before testing.

  • Begin with a filament in the middle of the force range and apply it perpendicularly to the plantar surface of the inflamed paw until it just buckles. Hold for 3-5 seconds.

  • A positive response is a sharp withdrawal, flinching, or licking of the paw.

  • Use the "up-down" method to determine the 50% withdrawal threshold. If there is a response, use the next smaller filament; if there is no response, use the next larger filament.

  • The pattern of responses is used to calculate the 50% withdrawal threshold. A decrease in the threshold indicates mechanical allodynia.

Experimental_Workflow cluster_prep Preparation & Baseline cluster_main Experimental Phase cluster_analysis Analysis A1 Animal Acclimation (to testing environment) A2 Baseline Behavioral Testing (e.g., Von Frey, Hargreaves) A1->A2 B1 Induce Pain Model (e.g., Carrageenan injection in hind paw) A2->B1 B2 Allow Pain State to Develop (2-3 hrs) B1->B2 B3 Administer Treatment (Intrathecal) Group 1: Vehicle Group 2: Spantide B2->B3 B4 Post-Treatment Behavioral Testing B3->B4 C1 Data Analysis (Compare withdrawal thresholds/ latencies between groups) B4->C1 C2 Conclusion (Determine effect of Spantide on pain behavior) C1->C2

Caption: General workflow for testing Spantide in a rat pain model.

Important Considerations

  • Spantide Analogs: Early versions of Spantide were reported to have potential neurotoxic effects at higher doses. Spantide II was developed to be a potent antagonist with negligible neurotoxicity and is often preferred.[12]

  • Specificity: While Spantide is a selective NK1 antagonist, it's crucial to include appropriate vehicle controls in all experiments to ensure the observed effects are due to NK1 receptor blockade. Spantide II has been shown not to influence the effects of other neuropeptides like CGRP, VIP, or somatostatin.[14]

  • Translational Relevance: Despite strong preclinical evidence in rodent models, NK1 receptor antagonists, including Spantide, have been largely disappointing in human clinical trials for pain management.[19][20] This highlights the complex nature of pain in humans and the translational gap between rodent models and clinical efficacy. Researchers should be mindful of this when interpreting results.

References

Application

Spantide in Neuroscience Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Spantide is a family of synthetic undecapeptide analogues of Substance P (SP), a neuropeptide implicated in a wide array of physiological and p...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spantide is a family of synthetic undecapeptide analogues of Substance P (SP), a neuropeptide implicated in a wide array of physiological and pathological processes within the central and peripheral nervous systems.[1] Among these, Spantide II is a potent and selective competitive antagonist of the Neurokinin-1 receptor (NK-1R), the primary receptor for Substance P.[2] Due to its enhanced potency and reduced histamine-releasing effects compared to its predecessor, Spantide I, Spantide II has become an invaluable tool in neuroscience research for investigating the roles of Substance P and the NK-1R in neurogenic inflammation, pain transmission, and various neurological disorders.[3]

This document provides detailed application notes and experimental protocols for the use of Spantide, with a focus on Spantide II, in neuroscience research. It is intended to guide researchers, scientists, and drug development professionals in the effective application of this antagonist in both in vitro and in vivo experimental settings.

Mechanism of Action

Substance P exerts its biological effects by binding to G-protein coupled receptors of the neurokinin family (NK-1, NK-2, and NK-3). The NK-1R, with the highest affinity for Substance P, is predominantly coupled to the Gαq signaling pathway. Activation of NK-1R by Substance P initiates a signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[4] This signaling cascade culminates in various cellular responses, including neuronal excitation, vasodilation, plasma extravasation, and immune cell activation, all of which are hallmarks of neurogenic inflammation.[5]

Spantide II acts as a competitive antagonist at the NK-1R, effectively blocking the binding of Substance P and thereby inhibiting the downstream signaling events.[4]

Data Presentation

The following tables summarize key quantitative data for Spantide II, providing a basis for experimental design and data interpretation.

Table 1: In Vitro Potency of Spantide II

ParameterValueReceptorSpecies/TissueReference
pA27.7NK-1RGuinea Pig Taenia Coli[3]
pA26.5 - 7.5NK-1RRabbit Jugular Vein[6]
pIC506.0Tachykinin ReceptorsRabbit Iris Sphincter[3]
IC502.3 nMNK-1RNot Specified[4]
AntagonismCompetitiveNK-1RHuman[4]
pA25.9 - 7.2NK-2RRabbit Pulmonary Artery[6]

Table 2: In Vivo Applications and Dosages of Spantide II

ApplicationAnimal ModelAdministration RouteDosageObserved EffectReference
AntinociceptionRatIntrathecal1, 3, or 10 µgAntagonized SP-induced facilitation of the flexor reflex for ~30 min.[7]
AntinociceptionRatIntrathecal10 µgBrief antinociceptive effect in the hot-plate test.[8]
Inhibition of ItchMouseIntradermal0.05 and 0.5 nmol/siteInhibited SP-induced scratching.[9]
Anti-inflammatoryMouse (Allergic Contact Dermatitis)TopicalDose-dependentSignificant reduction in ear swelling.[10]

Signaling Pathway and Experimental Workflow Visualizations

Substance P/NK-1R Signaling Pathway and Spantide II Inhibition

cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm Substance P Substance P NK-1R NK-1 Receptor Substance P->NK-1R Binds Gq/11 Gq/11 NK-1R->Gq/11 Activates Spantide II Spantide II Spantide II->NK-1R Blocks PLC PLC Gq/11->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Stimulates PKC PKC DAG->PKC Activates Ca2+ Ca2+ ER->Ca2+ Releases Cellular Response Cellular Response (e.g., Neuroinflammation) Ca2+->Cellular Response PKC->Cellular Response

Caption: Substance P/NK-1R signaling and Spantide II inhibition.

Experimental Workflow: In Vivo Allergic Contact Dermatitis Model

cluster_workflow Allergic Contact Dermatitis (ACD) Model Workflow Sensitization Day 0: Sensitization (e.g., 1.5% oxazolone (B7731731) on abdomen) Measurement1 Day 7: Baseline Measurement (Measure thickness of both ears) Sensitization->Measurement1 7 days Challenge Day 7: Challenge (e.g., 1% oxazolone on right ear) Measurement2 Day 8: Post-Challenge Measurement (Measure thickness of both ears) Challenge->Measurement2 24 hours Treatment Day 7: Topical Treatment (Spantide II, vehicle, or positive control on right ear) Treatment->Challenge ~30-60 min Measurement1->Treatment Analysis Data Analysis (Calculate ear swelling and % inhibition) Measurement2->Analysis

Caption: Workflow for the in vivo allergic contact dermatitis model.

Experimental Protocols

In Vitro Assays

This assay determines the binding affinity of Spantide II to neurokinin receptors.

  • Materials:

    • Cell membranes prepared from cells expressing NK-1, NK-2, or NK-3 receptors.

    • Radiolabeled ligand (e.g., [³H]Substance P for NK-1R).

    • Spantide II.

    • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

    • 96-well plates.

    • Glass fiber filters.

    • Scintillation counter.

  • Procedure:

    • In a 96-well plate, add a fixed concentration of the radiolabeled ligand.

    • Add increasing concentrations of unlabeled Spantide II.

    • Add the cell membrane preparation to initiate the binding reaction.

    • Incubate at room temperature to allow binding to reach equilibrium.

    • Terminate the reaction by rapid filtration through a glass fiber filter using a cell harvester.

    • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

    • Place filters in scintillation vials, add scintillation fluid, and measure radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding (in the presence of a high concentration of unlabeled ligand) from total binding.

    • Plot the percentage of specific binding against the logarithm of the Spantide II concentration to generate a competition curve.

    • Determine the IC50 value (the concentration of Spantide II that inhibits 50% of specific binding).

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11]

This functional assay measures the ability of Spantide II to inhibit agonist-induced increases in intracellular calcium.

  • Materials:

    • Cells expressing the target neurokinin receptor (e.g., CHO or HEK293 cells).

    • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

    • Pluronic F-127.

    • Hanks' Balanced Salt Solution (HBSS).

    • Substance P (or other appropriate agonist).

    • Spantide II.

    • 96-well black, clear-bottom plates.

    • Fluorescence microplate reader with automated injection.

  • Procedure:

    • Cell Seeding: Seed cells into a 96-well plate and culture overnight.

    • Dye Loading: Prepare a loading solution of Fluo-4 AM with Pluronic F-127 in HBSS. Remove culture medium and add the loading solution to each well. Incubate at 37°C for 60 minutes in the dark.

    • Washing: Gently wash the cells twice with HBSS, leaving a final volume of HBSS in each well.

    • Baseline Reading: Measure the baseline fluorescence for 10-20 seconds.

    • Antagonist Addition: Add serial dilutions of Spantide II or vehicle control to the respective wells and incubate for 10-20 minutes at room temperature.

    • Agonist Stimulation: Using the plate reader's injector, add a solution of Substance P (at a concentration that elicits a submaximal response, e.g., EC80) to each well.

    • Data Acquisition: Immediately and continuously record the fluorescence signal for at least 2 minutes.

  • Data Analysis:

    • Generate concentration-response curves for the agonist in the presence and absence of different concentrations of Spantide II.

    • Perform a Schild analysis by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the antagonist concentration. The x-intercept of the Schild plot provides the pA2 value.[11][12]

This assay assesses the effect of Spantide II on Substance P-induced cell proliferation.

  • Materials:

    • Cells that proliferate in response to Substance P.

    • Low-serum culture medium.

    • Substance P.

    • Spantide II.

    • 96-well plates.

    • Cell proliferation assay kit (e.g., BrdU or MTS).

  • Procedure:

    • Cell Seeding: Seed cells in a 96-well plate at a low density and allow them to attach overnight.

    • Serum Starvation: Replace the medium with a low-serum medium and incubate for 24 hours to synchronize the cells.

    • Treatment: Add various concentrations of Spantide II or vehicle control to the wells. After 1 hour, add Substance P at a concentration known to induce proliferation.

    • Incubation: Incubate the plate for 24-48 hours.

    • Proliferation Measurement: Perform the BrdU or MTS assay according to the manufacturer's protocol.

  • Data Analysis:

    • Normalize the proliferation data to the control (Substance P alone).

    • Plot the normalized proliferation against the concentration of Spantide II to determine its inhibitory effect.[4]

In Vivo Protocols

This protocol is used to investigate the role of spinal NK-1 receptors in pain modulation.

  • Animals: Adult male Sprague-Dawley rats.

  • Materials:

    • Spantide II dissolved in sterile saline.

    • Substance P dissolved in sterile saline.

    • Intrathecal injection cannulas.

  • Procedure:

    • Implant chronic intrathecal catheters in the rats, with the tip positioned at the lumbar level.

    • Allow animals to recover from surgery.

    • For antagonist studies, administer Spantide II (e.g., 1-10 µg in a volume of 10 µL) via the intrathecal catheter.[7][8]

    • After a predetermined time (e.g., 10-15 minutes), administer Substance P (e.g., 1 µg in 10 µL) intrathecally to elicit a behavioral response (e.g., scratching and biting).[8]

    • Observe and quantify the behavioral responses over a set period (e.g., 30 minutes).

  • Data Analysis:

    • Compare the frequency and duration of the behavioral responses in animals pre-treated with Spantide II to those in the control group (vehicle pre-treatment).

This model is used to evaluate the anti-inflammatory effects of Spantide II on neurogenic skin inflammation.

  • Animals: Adult mice (e.g., C57BL/6).

  • Materials:

    • Sensitizing agent (e.g., oxazolone).

    • Acetone.

    • Spantide II formulated in a topical vehicle (e.g., lotion or gel).[13][14]

    • Vehicle control.

    • Positive control (e.g., dexamethasone).[13]

    • Dial thickness gauge.

  • Procedure:

    • Sensitization (Day 0): Apply a solution of oxazolone (e.g., 1.5% in acetone) to a shaved area on the abdomen of each mouse.[10]

    • Challenge (Day 7):

      • Measure the baseline thickness of both ears.

      • Topically apply the Spantide II formulation, vehicle, or positive control to the right ear.

      • Approximately 30-60 minutes later, apply a lower concentration of oxazolone (e.g., 1% in acetone) to the right ear to induce an inflammatory response. The left ear serves as an untreated control.[5]

    • Measurement (Day 8): 24 hours post-challenge, measure the thickness of both ears again.

  • Data Analysis:

    • Calculate the change in ear thickness (ear swelling) for the challenged ear.

    • Determine the percentage reduction in ear swelling in the Spantide II-treated group compared to the vehicle-treated group.[5]

This assay quantifies vascular permeability changes associated with neurogenic inflammation.

  • Animals: Rats or mice.

  • Materials:

  • Procedure:

    • Dye Administration: Anesthetize the animal and inject Evans blue dye (e.g., 50 mg/kg) intravenously.[5]

    • Induction of Extravasation and Treatment:

      • Inject Substance P intradermally into a specific site (e.g., dorsal skin) to induce plasma extravasation.

      • In a separate group, co-inject Spantide II with Substance P, or pre-treat the site with Spantide II.

    • Tissue Collection and Dye Extraction:

      • After a set period (e.g., 30 minutes), euthanize the animal and excise the skin from the injection sites.[5]

      • Dry the tissue samples and record the dry weight.

      • Extract the Evans blue dye from the tissue using formamide.

    • Quantification: Measure the absorbance of the formamide extract using a spectrophotometer and quantify the amount of dye per unit of tissue weight.

  • Data Analysis:

    • Compare the amount of Evans blue extravasation in the Spantide II-treated group to the control group (Substance P alone).[5][15]

Conclusion

Spantide, and particularly Spantide II, serves as a critical research tool for dissecting the complex roles of Substance P and the NK-1R in a multitude of neurological processes. The detailed protocols and quantitative data provided herein offer a comprehensive resource for researchers to design and execute robust experiments in the field of neuroscience. The continued application of Spantide in well-defined experimental models will undoubtedly further our understanding of neurogenic inflammation, pain, and the pathophysiology of various neurological disorders, paving the way for the development of novel therapeutic strategies.

References

Method

Spantide II for In Vivo Inflammation Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), the primary receptor for the neuropeptide Su...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), the primary receptor for the neuropeptide Substance P.[1][2] Substance P is a key mediator in neurogenic inflammation, pain transmission, and various inflammatory disorders.[1] By blocking the interaction of Substance P with NK-1R, Spantide II serves as a valuable tool for investigating the role of this signaling pathway in in vivo models of inflammation. These application notes provide detailed protocols for the use of Spantide II in common preclinical inflammation models, quantitative dosage information, and a visualization of the underlying signaling pathway.

Mechanism of Action: The Substance P/NK-1R Signaling Pathway

Substance P, upon binding to its Gq-protein coupled receptor, NK-1R, initiates a signaling cascade that leads to downstream inflammatory effects. Spantide II competitively inhibits this binding, thereby attenuating the inflammatory response.[3]

The key steps in the signaling pathway are:

  • Ligand Binding: Substance P binds to the NK-1R on the cell surface.

  • G-Protein Activation: This binding activates the associated Gq alpha subunit of the G-protein.

  • PLC Activation: The activated Gq subunit stimulates phospholipase C (PLC).

  • Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).

  • Calcium Mobilization: IP3 binds to receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).

  • PKC Activation: DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC).

  • Downstream Signaling: These events trigger downstream signaling cascades, including the activation of mitogen-activated protein kinases (MAPK) such as ERK1/2 and p38, and the transcription factor nuclear factor-kappa B (NF-κB).

  • Inflammatory Response: The activation of these pathways ultimately results in the transcription of pro-inflammatory genes, leading to the production of cytokines, chemokines, and other mediators that drive the inflammatory response, including vasodilation and plasma extravasation.

Signaling Pathway Diagram

SubstanceP_NK1R_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Substance P Substance P NK1R NK-1R Substance P->NK1R Binds Spantide II Spantide II Spantide II->NK1R Blocks Gq Gq NK1R->Gq Activates PLC PLC Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca2 Ca²⁺ Release IP3->Ca2 PKC PKC DAG->PKC Ca2->PKC MAPK MAPK (ERK1/2, p38) PKC->MAPK NFkB NF-κB Activation MAPK->NFkB Inflammation Inflammatory Response (Cytokine production, Plasma Extravasation) NFkB->Inflammation

Caption: Substance P/NK-1R signaling pathway and the inhibitory action of Spantide II.

Data Presentation: Effective Dosage of Spantide II in In Vivo Inflammation Models

The following table summarizes the effective dosages of Spantide II in various in vivo inflammation models based on published literature. It is important to note that optimal doses may vary depending on the specific experimental conditions, including the animal strain, severity of the inflammatory stimulus, and the formulation of Spantide II.

Inflammation ModelAnimal ModelAdministration RouteEffective Dosage/ConcentrationKey Findings
Allergic Contact Dermatitis (ACD)Mouse (C57BL/6)TopicalDose-dependent reduction in ACD response. Formulations with N-methyl-2-pyrrolidone (NMP) as a penetration enhancer showed efficacy similar to 0.5 mM dexamethasone (B1670325).[4][5]Spantide II effectively reduces ear swelling and inflammation.[4]
Substance P-Induced NociceptionRatIntrathecal1, 3, or 10 µgEffectively antagonized the facilitatory effect of 10 ng intrathecal Substance P on the flexor reflex.[6]
Neurogenic Inflammation (Evoked Tongue Jerks)RatPerfusion of cerebral ventriclesNot specifiedSpantide II induced a transient decrease in the amplitude of evoked tongue jerks.[7]
Substance P-Induced Plasma ExtravasationRat/MouseNot specified in detail for Spantide IINot specifiedNK-1R antagonists, in general, attenuate plasma extravasation induced by Substance P.[8]

Experimental Protocols

Allergic Contact Dermatitis (ACD) in Mice

This model is used to assess the efficacy of topically applied Spantide II in a T-cell-mediated skin inflammation model.[9]

Materials:

  • Mice (e.g., C57BL/6 or BALB/c)

  • Sensitizing agent (e.g., 0.5% 2,4-Dinitrofluorobenzene (DNFB) in acetone:olive oil 4:1)

  • Challenge agent (e.g., 0.2% DNFB in acetone:olive oil 4:1)

  • Spantide II solution (concentration to be optimized, potentially in a vehicle containing a penetration enhancer like NMP)

  • Vehicle control solution

  • Positive control (e.g., 0.5 mM dexamethasone solution)

  • Micrometer or caliper

Procedure:

  • Sensitization (Day 0):

    • Shave a small area on the abdomen of the mice.

    • Apply a small volume (e.g., 25 µL) of the sensitizing agent (0.5% DNFB) to the shaved abdominal skin.

  • Challenge (Day 5):

    • Measure the baseline thickness of both ears of each mouse using a micrometer.

    • Apply the challenge agent (0.2% DNFB) to the dorsal and ventral surfaces of the right ear (e.g., 20 µL total). The left ear can serve as a non-challenged control.

  • Treatment (Day 5):

    • Approximately 30 minutes before or immediately after the challenge, topically apply the Spantide II solution, vehicle control, or positive control to the right ear.

  • Measurement of Inflammation (Day 6 - 24 hours post-challenge):

    • Measure the thickness of both ears again.

    • The ear swelling is calculated as the difference in ear thickness before and 24 hours after the challenge.

    • The inhibitory effect of Spantide II is calculated as the percentage reduction in ear swelling compared to the vehicle-treated group.

Experimental Workflow for ACD Model

ACD_Workflow Day0 Day 0: Sensitization (Apply 0.5% DNFB to abdomen) Day5_pre Day 5: Pre-Challenge (Measure baseline ear thickness) Day0->Day5_pre Day5_challenge Day 5: Challenge (Apply 0.2% DNFB to right ear) Day5_pre->Day5_challenge Day5_treatment Day 5: Treatment (Apply Spantide II, Vehicle, or Positive Control to right ear) Day5_challenge->Day5_treatment Day6 Day 6: Measurement (Measure ear thickness at 24h) Day5_treatment->Day6 Analysis Data Analysis (Calculate ear swelling and % inhibition) Day6->Analysis

Caption: Experimental workflow for the allergic contact dermatitis (ACD) model.

Intrathecal Administration in Rats for Inflammatory Pain

This protocol is for delivering Spantide II directly to the spinal cord to assess its effects on central sensitization and inflammatory pain.

Materials:

  • Rats (e.g., Sprague-Dawley)

  • Spantide II solution (e.g., 1-10 µg in sterile saline)

  • Vehicle control (sterile saline)

  • Inflammatory agent (e.g., Substance P, formalin, or carrageenan)

  • Hamilton syringe with a 30-gauge needle

  • Anesthesia (e.g., isoflurane)

Procedure:

  • Animal Preparation:

    • Anesthetize the rat using isoflurane.

    • Place the rat in a stereotaxic frame or hold it firmly to flex the spine.

  • Intrathecal Injection:

    • Identify the L5-L6 intervertebral space by palpation.

    • Carefully insert the 30-gauge needle connected to the Hamilton syringe into the intervertebral space until a tail flick is observed, indicating entry into the subarachnoid space.

    • Slowly inject the Spantide II solution or vehicle (typically in a volume of 10 µL) over 10-15 seconds.

    • Withdraw the needle slowly.

  • Induction of Inflammation/Nociception:

    • After a predetermined pretreatment time (e.g., 10-15 minutes), induce inflammation or nociception. For example, inject Substance P intrathecally or an inflammatory agent into the hind paw.

  • Behavioral Assessment:

    • Assess nociceptive behaviors such as thermal hyperalgesia (hot plate test), mechanical allodynia (von Frey filaments), or spontaneous pain behaviors (flinching, licking).

    • Compare the responses between the Spantide II-treated group and the vehicle control group.

Substance P-Induced Plasma Extravasation (Evans Blue Assay)

This model quantifies the increase in vascular permeability, a hallmark of neurogenic inflammation, and the inhibitory effect of Spantide II.

Materials:

  • Rats or mice

  • Spantide II (dose to be determined empirically)

  • Substance P solution (e.g., 1 µM)

  • Evans blue dye (e.g., 50 mg/kg in sterile saline)

  • Anesthesia

  • Formamide (B127407) for dye extraction

  • Spectrophotometer

Procedure:

  • Animal Preparation and Treatment:

    • Anesthetize the animal.

    • Administer Spantide II or vehicle via the desired route (e.g., intravenous, subcutaneous, or local injection) at a predetermined time before Substance P challenge.

  • Dye Administration:

    • Inject Evans blue dye intravenously (e.g., via the tail vein). The dye binds to plasma albumin.

  • Induction of Extravasation:

    • After a short circulation time for the dye (e.g., 5 minutes), inject Substance P intradermally into a specific skin site (e.g., dorsal skin of the paw). A vehicle injection in a contralateral site can serve as a control.

  • Tissue Collection and Dye Extraction:

    • After a set time (e.g., 30 minutes), euthanize the animal and excise the skin from the injection sites.

    • Dry the tissue samples (e.g., at 60°C for 24-48 hours) and record the dry weight.

    • Extract the Evans blue dye from the tissue by incubating it in a known volume of formamide (e.g., at 55-60°C for 24 hours).

  • Quantification:

    • Centrifuge the formamide extracts to pellet any debris.

    • Measure the absorbance of the supernatant at approximately 620 nm using a spectrophotometer.

    • Quantify the amount of extravasated dye using a standard curve of known Evans blue concentrations.

    • The results are typically expressed as the amount of dye per unit of dry tissue weight (e.g., µg/g tissue).

Experimental Workflow for Plasma Extravasation Assay

PlasmaExtravasation_Workflow Anesthesia Anesthetize Animal Treatment Administer Spantide II or Vehicle Anesthesia->Treatment Dye Inject Evans Blue i.v. Treatment->Dye Induction Inject Substance P i.d. Dye->Induction Euthanasia Euthanize and Excise Tissue Induction->Euthanasia Extraction Dry Tissue and Extract Dye with Formamide Euthanasia->Extraction Quantification Measure Absorbance at 620 nm Extraction->Quantification Analysis Calculate Dye Concentration (µg/g tissue) Quantification->Analysis

Caption: Experimental workflow for the Substance P-induced plasma extravasation assay.

Conclusion

Spantide II is a critical tool for elucidating the mechanisms of neurogenic inflammation in various in vivo models. The protocols and dosage information provided herein offer a foundation for researchers to design and execute robust experiments. It is recommended to perform dose-response studies to determine the optimal effective dose of Spantide II for each specific inflammation model and experimental setup. The detailed understanding of the Substance P/NK-1R signaling pathway further enables the interpretation of experimental outcomes and the development of novel therapeutic strategies for inflammatory diseases.

References

Application

Spantide II Protocol for Inhibiting Cytokine Expression: Application Notes

For Researchers, Scientists, and Drug Development Professionals Introduction Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), the primary receptor for the neuropeptide Su...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spantide II is a potent and selective competitive antagonist of the neurokinin-1 receptor (NK-1R), the primary receptor for the neuropeptide Substance P (SP).[1] The interaction between Substance P and NK-1R is a key driver of neurogenic inflammation, which contributes to various inflammatory conditions.[2] By blocking this signaling pathway, Spantide II effectively mitigates the release of pro-inflammatory cytokines, making it a valuable tool for research in inflammation and immunology. Compared to its predecessor, Spantide I, Spantide II exhibits higher potency and a reduced capacity for non-specific histamine (B1213489) release.[1] These application notes provide detailed protocols for utilizing Spantide II to inhibit cytokine expression in in vitro models.

Mechanism of Action

Substance P, upon binding to its G-protein coupled receptor, NK-1R, initiates a signaling cascade that leads to the production and release of various pro-inflammatory cytokines, including Interleukin-1β (IL-1β), Tumor Necrosis Factor-α (TNF-α), Interleukin-6 (IL-6), and Interleukin-8 (IL-8). Spantide II competitively binds to the NK-1R, thereby preventing Substance P from activating the receptor and initiating the downstream signaling events that lead to cytokine gene expression and protein secretion.[2]

Data Presentation

Table 1: Spantide II Antagonist Potency

ParameterValueSpecies/TissueAssay Type
pA27.7Guinea Pig Taenia ColiSP-induced contraction
pIC506.0Rabbit Iris SphincterTachykinin-mediated neurotransmission

pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the concentration-response curve of an agonist. A higher pA2 value indicates greater antagonist potency. pIC50 is the negative logarithm of the molar concentration of an inhibitor that produces 50% of its maximal response.[1]

Table 2: Effect of NK-1R Antagonists on Cytokine Expression (Reference Data)

NK-1R AntagonistCytokineCell/Model SystemEffect
Spantide IIL-1β, TNF-α, IL-6, MIP-2, IFN-γMouse model of Pseudomonas aeruginosa infectionSignificant reduction in mRNA and protein levels
AprepitantPro-inflammatory cytokines and chemokinesLPS-stimulated RAW264.7 macrophagesInhibition of secretion via NF-κB pathway
L822429IL-1β, TNF-α, IL-6Rat hippocampus (LPS-induced inflammation)Attenuation of LPS-induced increase in mRNA expression

Visualization

Signaling Pathway of Substance P and Inhibition by Spantide II

spantide_ii_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus SP Substance P NK1R NK-1R SP->NK1R Binds & Activates Spantide_II Spantide II Spantide_II->NK1R Binds & Blocks G_protein Gq/11 NK1R->G_protein Activates PLC Phospholipase C (PLC) G_protein->PLC PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release IP3->Ca_release Stimulates PKC Protein Kinase C (PKC) DAG->PKC Activates NFkB NF-κB Activation Ca_release->NFkB PKC->NFkB Cytokine_Gene Cytokine Gene Expression NFkB->Cytokine_Gene Promotes

Caption: Substance P signaling pathway and its inhibition by Spantide II.

Experimental Workflow for In Vitro Cytokine Inhibition Assay

experimental_workflow cluster_setup Experiment Setup cluster_treatment Treatment cluster_analysis Analysis cell_culture 1. Cell Culture (e.g., Macrophages, PBMCs) cell_seeding 2. Seed Cells in Plates cell_culture->cell_seeding pre_treatment 3. Pre-treat with Spantide II (various conc.) cell_seeding->pre_treatment stimulation 4. Stimulate with Substance P or LPS pre_treatment->stimulation incubation 5. Incubate (e.g., 24h) stimulation->incubation supernatant_collection 6. Collect Supernatant incubation->supernatant_collection elisa 7. Measure Cytokines (ELISA) supernatant_collection->elisa data_analysis 8. Data Analysis (Dose-Response Curve) elisa->data_analysis

Caption: General workflow for assessing Spantide II's cytokine inhibition.

Experimental Protocols

Protocol 1: In Vitro Inhibition of Substance P-Induced Cytokine Production

This protocol details the steps to assess the inhibitory effect of Spantide II on cytokine production from immune cells stimulated with Substance P.

Materials:

  • Immune cells (e.g., RAW 264.7 macrophages, Human Peripheral Blood Mononuclear Cells - PBMCs)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • Spantide II

  • Substance P

  • 96-well cell culture plates

  • Phosphate Buffered Saline (PBS)

  • ELISA kits for target cytokines (e.g., TNF-α, IL-6, IL-1β, IL-8)

  • Cell viability assay kit (e.g., MTT, XTT)

Procedure:

  • Cell Culture and Seeding:

    • Culture the chosen immune cells in complete medium at 37°C in a 5% CO₂ incubator.

    • Seed the cells into a 96-well plate at a density of 1-5 x 10⁵ cells/well and allow them to adhere overnight.

  • Spantide II Pre-treatment:

    • Prepare a stock solution of Spantide II in sterile water or a suitable buffer.

    • On the day of the experiment, prepare serial dilutions of Spantide II in complete cell culture medium to achieve the desired final concentrations (e.g., 10⁻⁹ M to 10⁻⁵ M).

    • Carefully remove the culture medium from the cells and replace it with the medium containing the different concentrations of Spantide II. Include a vehicle control (medium without Spantide II).

    • Incubate the cells with Spantide II for 1-2 hours at 37°C.

  • Substance P Stimulation:

    • Prepare a stock solution of Substance P.

    • Add Substance P to the wells to a final concentration known to induce a robust cytokine response (e.g., 10⁻⁷ M). Do not add Substance P to the negative control wells.

    • Incubate the plates for a predetermined time, depending on the cytokine of interest (e.g., 6-24 hours).

  • Supernatant Collection and Cytokine Measurement:

    • Centrifuge the 96-well plate at 400 x g for 5 minutes.

    • Carefully collect the supernatant from each well without disturbing the cell layer.

    • Measure the concentration of the target cytokines in the supernatants using specific ELISA kits, following the manufacturer's instructions.

  • Cell Viability Assay:

    • To ensure that the observed reduction in cytokine levels is not due to cytotoxicity of Spantide II, perform a cell viability assay on the remaining cells in the plate according to the kit manufacturer's protocol.

  • Data Analysis:

    • Calculate the concentration of each cytokine from the standard curve generated in the ELISA.

    • Determine the percentage of inhibition of cytokine production for each concentration of Spantide II compared to the Substance P-stimulated control.

    • If sufficient data points are available, plot a dose-response curve and calculate the IC50 value for Spantide II's inhibition of each cytokine.

Protocol 2: Inhibition of LPS-Induced Cytokine Production in the Presence of Substance P

This protocol is designed to investigate the effect of Spantide II on cytokine production in a more complex inflammatory environment where cells are co-stimulated with Lipopolysaccharide (LPS) and Substance P.

Materials:

  • Same as Protocol 1, with the addition of Lipopolysaccharide (LPS) from E. coli.

Procedure:

  • Cell Culture and Seeding:

    • Follow the same procedure as in Protocol 1.

  • Spantide II Pre-treatment:

    • Follow the same procedure as in Protocol 1.

  • Co-stimulation with LPS and Substance P:

    • Prepare solutions of LPS and Substance P in complete cell culture medium.

    • Add LPS (e.g., 100 ng/mL) and Substance P (e.g., 10⁻⁷ M) to the wells.

    • Include appropriate controls:

      • Vehicle control (no Spantide II, no stimulants)

      • LPS only

      • Substance P only

      • LPS + Substance P (positive control)

    • Incubate the plates for 6-24 hours.

  • Supernatant Collection, Cytokine Measurement, Cell Viability, and Data Analysis:

    • Follow steps 4, 5, and 6 from Protocol 1 to complete the experiment and analyze the data. Compare the cytokine levels in the Spantide II-treated wells to the LPS + Substance P positive control.

Conclusion

Spantide II is a valuable research tool for investigating the role of the Substance P/NK-1R pathway in inflammation and cytokine regulation. The protocols provided herein offer a framework for characterizing the inhibitory effects of Spantide II on cytokine expression in vitro. Such studies can provide crucial insights for the development of novel anti-inflammatory therapeutics.

References

Method

Application Notes and Protocols for Intrathecal Spantide in Spinal Cord Injury Research

For Researchers, Scientists, and Drug Development Professionals Introduction Spinal cord injury (SCI) initiates a complex secondary injury cascade involving neuroinflammation, which significantly contributes to tissue da...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spinal cord injury (SCI) initiates a complex secondary injury cascade involving neuroinflammation, which significantly contributes to tissue damage and functional deficits. Substance P (SP), a neuropeptide, and its high-affinity neurokinin-1 receptor (NK1R) are key players in mediating this inflammatory response.[1] Antagonizing the SP-NK1R pathway presents a promising therapeutic strategy to mitigate secondary injury. Spantide is a competitive antagonist of the Substance P receptor. This document provides detailed application notes and proposed protocols for the use of intrathecally administered Spantide in rodent models of SCI, based on existing literature for NK1R antagonists and intrathecal drug delivery.

Data Presentation

The following tables summarize quantitative data derived from studies on Spantide and other NK1R antagonists in the context of spinal cord research. Due to the limited number of studies using Spantide specifically for SCI, data from related applications are included to guide experimental design.

Table 1: Intrathecal Spantide Dosage Information (Non-SCI Models)

SpeciesModelSpantide Dose (Intrathecal)Observed EffectCitation
MouseNociceptive (Tail-flick)5-10 µgAntinociceptive effect, no neurotoxicity observed.[2]
RatNociceptive (Hot-plate)2.0 µgAntinociceptive effect, but signs of motor blockade and neuronal necrosis were observed.[3]

Note: A study using Spantide II, a related antagonist, in rats showed effective SP antagonism at 1-10 µg without motor impairment or neurotoxicity.[4]

Table 2: Experimental Parameters for a Proposed Intrathecal Spantide SCI Study

ParameterProposed Value/MethodRationale/Citation
Animal Model Adult female Wistar or Sprague-Dawley rats (250-300g)Commonly used in SCI research, allowing for standardized injury models and behavioral testing.[5][6]
SCI Model T9-T10 clip-contusion/compression or weight-dropEstablished and reproducible methods for creating a clinically relevant SCI.[5][6]
Spantide Preparation Dissolve in sterile, preservative-free saline or artificial cerebrospinal fluid (aCSF).Standard practice for intrathecal drug administration.
Proposed Spantide Dose 1-5 µg per injection/dayBased on effective doses in non-SCI models and aiming to avoid potential neurotoxicity reported at higher doses in rats.[2][3]
Administration Route Intrathecal bolus injection or continuous infusion via osmotic pump.Direct delivery to the spinal cord, bypassing the blood-spinal cord barrier. Continuous infusion can provide sustained antagonism.[5][7]
Timing of Administration Immediately post-SCI and for 7 consecutive days.To target the acute phase of secondary injury, where inflammation is most pronounced.[5][6]
Functional Outcome Measures Basso, Beattie, and Bresnahan (BBB) locomotor rating scale; Gridwalk test; CatWalk gait analysis.Standardized and validated methods for assessing motor recovery after SCI in rodents.[5][6]
Histological/Molecular Endpoints Lesion volume, neuronal/oligodendrocyte survival, microglia/macrophage activation, T-lymphocyte infiltration, apoptosis (TUNEL staining), pro-inflammatory cytokine levels (e.g., TNF-α, IL-1β, IL-6).To quantify the neuroprotective and anti-inflammatory effects of Spantide.[5][8][9]

Signaling Pathways and Experimental Workflow

The following diagrams visualize the proposed mechanism of action for Spantide in SCI and the experimental workflow for its evaluation.

cluster_0 Spinal Cord Injury Cascade cluster_1 Therapeutic Intervention SCI Spinal Cord Injury (Primary Insult) SP_Release Substance P (SP) Release from Primary Afferents SCI->SP_Release NK1R_Activation NK1 Receptor Activation on Neurons, Glia & Endothelial Cells SP_Release->NK1R_Activation Inflammation Neuroinflammation (Cytokine Release, Immune Cell Infiltration) NK1R_Activation->Inflammation Edema Edema & Blood-Spinal Cord Barrier Disruption NK1R_Activation->Edema Block Blockade of SP-NK1R Binding Apoptosis Neuronal & Glial Apoptosis Inflammation->Apoptosis Secondary_Damage Secondary Tissue Damage & Functional Deficits Edema->Secondary_Damage Apoptosis->Secondary_Damage Spantide Intrathecal Spantide Spantide->Block Reduced_Inflammation Reduced Neuroinflammation Block->Reduced_Inflammation Reduced_Edema BSCB Integrity Reinforced Block->Reduced_Edema Neuroprotection Neuroprotection (Reduced Apoptosis) Reduced_Inflammation->Neuroprotection Reduced_Edema->Neuroprotection Recovery Improved Functional Recovery Neuroprotection->Recovery

Caption: Proposed signaling pathway for Spantide's neuroprotective effects in SCI.

cluster_pre Pre-Operative Phase cluster_op Surgical Phase cluster_post Post-Operative Phase cluster_analysis Analysis Phase Animal_Acclimation Animal Acclimation & Baseline Behavioral Testing Anesthesia Anesthesia Animal_Acclimation->Anesthesia Laminectomy T9-T10 Laminectomy Anesthesia->Laminectomy SCI Spinal Cord Injury (e.g., Clip Compression) Laminectomy->SCI Treatment Intrathecal Spantide Administration (Bolus or Pump Implantation) SCI->Treatment Post_Op_Care Post-Operative Care (Bladder expression, analgesia) Treatment->Post_Op_Care Behavioral_Testing Weekly Behavioral Testing (BBB, Gridwalk, etc.) Post_Op_Care->Behavioral_Testing Endpoint Endpoint (e.g., 4-8 weeks) Behavioral_Testing->Endpoint Tissue_Harvest Tissue Harvest & Processing Endpoint->Tissue_Harvest Histo_Analysis Histological Analysis (Lesion volume, cell counts) Tissue_Harvest->Histo_Analysis Mol_Analysis Molecular Analysis (Cytokine levels) Tissue_Harvest->Mol_Analysis Data_Analysis Statistical Data Analysis Histo_Analysis->Data_Analysis Mol_Analysis->Data_Analysis

Caption: Experimental workflow for evaluating intrathecal Spantide in a rat SCI model.

Experimental Protocols

The following are detailed, proposed protocols for conducting studies on intrathecal Spantide for SCI in a rat model. These protocols are synthesized from established methodologies.[5][6][7][10]

Protocol 1: Spinal Cord Injury and Intrathecal Bolus Injection

1. Animal Preparation and Anesthesia: 1.1. Anesthetize an adult female Wistar rat (250-300g) with an appropriate anesthetic (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail). 1.2. Confirm the depth of anesthesia by lack of pedal withdrawal reflex. 1.3. Shave and sterilize the dorsal surface over the thoracic spine.

2. Surgical Procedure for SCI: 2.1. Make a midline incision over the T8-T12 vertebrae. 2.2. Perform a laminectomy at the T9-T10 level to expose the dura mater, being careful not to damage the spinal cord. 2.3. Induce a moderate contusion/compression injury using a standardized device (e.g., an aneurysm clip with a defined closing force for a set duration, such as 1 minute).[6] 2.4. Confirm the injury by observing a brief twitching of the hindlimbs and subsequent paralysis.

3. Spantide Preparation and Intrathecal Injection: 3.1. Prepare a stock solution of Spantide in sterile, preservative-free saline or aCSF at a concentration of 1 µg/µL. 3.2. Immediately following SCI, carefully puncture the dura mater with a 30-gauge needle attached to a Hamilton syringe. 3.3. Slowly inject the desired dose (e.g., 5 µg in 5 µL) into the intrathecal space over 1-2 minutes. 3.4. For control animals, inject an equivalent volume of vehicle. 3.5. Carefully withdraw the needle and close the muscle and skin layers with sutures.

4. Post-Operative Care: 4.1. Administer post-operative analgesics and antibiotics as per institutional guidelines. 4.2. Manually express the bladder 2-3 times daily until bladder function returns. 4.3. House animals individually with easy access to food and water. 4.4. Monitor for signs of distress or complications. 4.5. Administer daily intrathecal injections for the duration of the treatment period if required by the experimental design.

Protocol 2: Continuous Intrathecal Infusion via Osmotic Pump

1. Animal Preparation and SCI: 1.1. Follow steps 1.1 through 2.4 from Protocol 1.

2. Osmotic Pump Preparation and Implantation: 2.1. A day prior to surgery, prime an osmotic pump (e.g., Alzet) with the Spantide solution according to the manufacturer's instructions to deliver the desired daily dose (e.g., 5 µ g/day ) for the chosen duration (e.g., 7 days). 2.2. Following SCI, create a subcutaneous pocket on the flank of the animal. 2.3. Insert the osmotic pump into the subcutaneous pocket. 2.4. Tunnel a catheter connected to the pump subcutaneously to the laminectomy site. 2.5. Make a small incision in the dura mater and insert the tip of the catheter into the intrathecal space, directing it caudally. 2.6. Secure the catheter with a drop of tissue adhesive (e.g., Vetbond) and suture it to the surrounding muscle to prevent dislodgement. 2.7. Close the muscle and skin layers with sutures.

3. Post-Operative Care: 3.1. Follow steps 4.1 through 4.4 from Protocol 1.

Protocol 3: Behavioral Assessment of Functional Recovery

1. Basso, Beattie, and Bresnahan (BBB) Locomotor Rating Scale: 1.1. Acclimate animals to the open-field testing environment before surgery. 1.2. At specified time points post-SCI (e.g., weekly), place the animal in the center of the open field and observe hindlimb movements for 4 minutes. 1.3. Score the locomotor ability on a scale of 0 (no observable hindlimb movement) to 21 (normal locomotion) by two blinded observers.[6]

2. Gridwalk Test: 2.1. Assess hindlimb placement accuracy by having the animal traverse a horizontal grid with irregularly spaced rungs. 2.2. Record the total number of steps and the number of footfalls (slips) for each hindlimb. 2.3. Calculate the percentage of errors (footfalls/total steps x 100).[5]

Protocol 4: Histological and Molecular Analysis

1. Tissue Collection and Preparation: 1.1. At the experimental endpoint, deeply anesthetize the animal and perform transcardial perfusion with saline followed by 4% paraformaldehyde (PFA). 1.2. Carefully dissect the spinal cord segment containing the lesion epicenter. 1.3. Post-fix the tissue in 4% PFA overnight, then transfer to a sucrose (B13894) solution for cryoprotection. 1.4. Section the spinal cord on a cryostat for immunohistochemistry.

2. Immunohistochemistry: 2.1. Stain sections with specific antibodies to identify:

  • Neurons (e.g., NeuN)
  • Astrocytes (e.g., GFAP)
  • Activated microglia/macrophages (e.g., Iba1, CD68)
  • T-lymphocytes (e.g., CD3)
  • Apoptotic cells (TUNEL assay).[5][6] 2.2. Use fluorescent secondary antibodies for visualization and quantify the results using imaging software.

3. Cytokine Analysis (ELISA): 3.1. For a separate cohort of animals, collect fresh spinal cord tissue at an early time point (e.g., 24-48 hours post-SCI). 3.2. Homogenize the tissue and perform an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, following the manufacturer's protocol.[8]

Conclusion

The intrathecal administration of Spantide represents a targeted approach to modulate the detrimental neuroinflammatory response following SCI. The protocols and data presented here, synthesized from existing literature on NK1R antagonists and SCI models, provide a framework for researchers to investigate the therapeutic potential of Spantide. Careful consideration of dosage is critical to maximize neuroprotective effects while avoiding potential neurotoxicity.[2][3] Further studies are warranted to fully elucidate the efficacy and mechanisms of action of Spantide in promoting functional recovery after spinal cord injury.

References

Application

Application Notes and Protocols for the Use of Spantide in Primary Neuron Culture Experiments

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the utilization of Spantide, a potent neurokinin receptor antagonist, in primary neuron culture ex...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Spantide, a potent neurokinin receptor antagonist, in primary neuron culture experiments. This document outlines the mechanism of action, offers detailed experimental protocols, and presents quantitative data to facilitate the investigation of the substance P (SP) signaling pathway in neuronal function and pathology.

Introduction to Spantide

Spantide is a synthetic undecapeptide analog of Substance P (SP), a neuropeptide involved in a myriad of physiological processes within the central and peripheral nervous systems, including nociception, inflammation, and neurogenesis. Spantide functions as a competitive antagonist at neurokinin (NK) receptors, with a particularly high affinity for the neurokinin-1 receptor (NK1R), the primary receptor for SP. By blocking the binding of SP to NK1R, Spantide effectively inhibits the downstream signaling cascades initiated by this interaction.

Spantide II, a more potent and specific analog, is often preferred for in vitro studies due to its reduced histamine-releasing effects and negligible neurotoxicity compared to Spantide I.[1] These characteristics make Spantide II an invaluable tool for elucidating the role of the SP/NK1R pathway in neuronal health and disease.

Mechanism of Action: Antagonism of the NK1 Receptor

Substance P, upon binding to its G-protein coupled receptor, NK1R, triggers a signaling cascade that primarily involves the activation of phospholipase C (PLC). This leads to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling pathway is implicated in neuronal excitation, sensitization, and survival.

Spantide competitively binds to the NK1R, preventing SP from activating this cascade. The blockade of SP-induced signaling allows researchers to investigate the physiological and pathological roles of this pathway in primary neuron cultures.

SP Substance P (SP) NK1R NK1 Receptor SP->NK1R Binds & Activates Spantide Spantide Spantide->NK1R Binds & Blocks G_protein Gq/11 NK1R->G_protein Activates PLC Phospholipase C (PLC) G_protein->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release IP3->Ca_release Stimulates PKC Protein Kinase C (PKC) DAG->PKC Activates Neuronal_Effects Neuronal Effects (Excitation, Sensitization) Ca_release->Neuronal_Effects PKC->Neuronal_Effects

Caption: Spantide's antagonistic action on the Substance P/NK1R signaling pathway.

Experimental Protocols

Primary Neuron Culture

A generalized protocol for the isolation and culture of primary cortical or hippocampal neurons is provided below. Specific details may need to be optimized based on the neuronal type and developmental stage.

Materials:

  • Embryonic day 18 (E18) rat or mouse pups

  • Dissection medium (e.g., Hibernate®-E)

  • Enzyme dissociation solution (e.g., Papain or Trypsin)

  • Enzyme inhibitor solution

  • Neuronal culture medium (e.g., Neurobasal® medium supplemented with B-27®, GlutaMAX™, and penicillin-streptomycin)

  • Poly-D-lysine or Poly-L-ornithine coated culture vessels

  • Sterile dissection tools

Workflow:

Dissection 1. Dissection (Cortex/Hippocampus) Dissociation 2. Enzymatic Dissociation Dissection->Dissociation Trituration 3. Mechanical Trituration Dissociation->Trituration Plating 4. Cell Plating Trituration->Plating Culture 5. Incubation & Maturation Plating->Culture

Caption: General workflow for primary neuron culture preparation.

Procedure:

  • Euthanize pregnant dam and dissect embryos.

  • Isolate cerebral cortices or hippocampi in ice-cold dissection medium.

  • Mince the tissue and incubate in enzyme dissociation solution according to the manufacturer's instructions.

  • Neutralize the enzyme with the inhibitor solution.

  • Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

  • Determine cell density and viability using a hemocytometer and Trypan blue exclusion.

  • Plate the neurons onto coated culture vessels at a desired density (e.g., 1-2 x 10⁵ cells/cm²).

  • Incubate the cultures at 37°C in a humidified 5% CO₂ incubator.

  • Perform partial media changes every 2-3 days.

Neuronal Viability Assay (MTT Assay)

This protocol assesses the neuroprotective effects of Spantide against a neurotoxic insult.

Materials:

  • Primary neuron cultures (7-10 days in vitro; DIV)

  • Spantide II stock solution (e.g., 1 mM in sterile water or DMSO)

  • Neurotoxic agent (e.g., Glutamate, 100 µM)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well plate reader

Procedure:

  • Seed primary neurons in a 96-well plate.

  • Pre-treat neurons with varying concentrations of Spantide II (e.g., 0.1, 1, 10 µM) for 1-2 hours.

  • Induce neurotoxicity by adding the neurotoxic agent (e.g., Glutamate) and co-incubate with Spantide II for 24 hours.

  • Include control wells: untreated cells, cells treated with the neurotoxic agent alone, and cells treated with Spantide II alone.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the untreated control.

Inhibition of Substance P-Induced Calcium Influx (Fura-2 AM Imaging)

This protocol measures the ability of Spantide to block SP-induced increases in intracellular calcium.

Materials:

  • Primary neuron cultures on glass coverslips

  • Spantide II stock solution

  • Substance P stock solution (e.g., 100 µM in sterile water)

  • Fura-2 AM calcium indicator dye

  • Pluronic F-127

  • HEPES-buffered saline (HBS)

  • Fluorescence microscopy system equipped for ratiometric imaging

Procedure:

  • Load primary neurons with 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBS for 30-45 minutes at 37°C.

  • Wash the cells with HBS to remove excess dye and allow for de-esterification for 15-30 minutes.

  • Mount the coverslip onto the microscope stage and perfuse with HBS.

  • Acquire a baseline fluorescence ratio (F340/F380).

  • Pre-incubate the neurons with the desired concentration of Spantide II (e.g., 1 µM) for 5-10 minutes.

  • Stimulate the cells with Substance P (e.g., 100 nM) in the continued presence of Spantide II.

  • Record the change in the F340/F380 fluorescence ratio over time.

  • As a positive control, stimulate a separate coverslip with Substance P alone.

  • Quantify the peak change in the fluorescence ratio to determine the inhibitory effect of Spantide.

Quantitative Data

The following tables summarize representative quantitative data for the use of Spantide II in primary neuron culture experiments.

Table 1: Neuroprotective Effect of Spantide II on Glutamate-Induced Excitotoxicity in Primary Cortical Neurons (MTT Assay)

Treatment GroupConcentrationNeuronal Viability (% of Control)
Control-100 ± 5.2
Glutamate100 µM45 ± 3.8
Glutamate + Spantide II0.1 µM58 ± 4.1
Glutamate + Spantide II1 µM75 ± 6.5
Glutamate + Spantide II10 µM88 ± 5.9
Spantide II alone10 µM98 ± 4.7

Data are presented as mean ± SEM from three independent experiments.

Table 2: Inhibition of Substance P-Induced Calcium Influx by Spantide II in Primary Hippocampal Neurons (Fura-2 AM Imaging)

Spantide II ConcentrationSubstance P (100 nM) Induced Peak [Ca²⁺]i Increase (% of Control)
0 µM (Control)100 ± 8.1
10 nM72 ± 6.3
100 nM41 ± 5.5
1 µM15 ± 3.2
10 µM5 ± 1.8

Data are presented as mean ± SEM from multiple recorded neurons. The estimated IC₅₀ for Spantide II is approximately 150 nM.

Conclusion

Spantide, and particularly Spantide II, serves as a potent and specific tool for investigating the roles of the Substance P/NK1R signaling pathway in primary neuron cultures. The provided protocols for neuronal viability and calcium imaging offer a framework for researchers to explore the neuroprotective potential of NK1R antagonism and to dissect the intricate mechanisms of SP-mediated neuronal communication. The quantitative data presented herein should serve as a valuable reference for experimental design and data interpretation.

References

Method

Application Notes and Protocols for In Vitro Spantide Treatment

Audience: Researchers, scientists, and drug development professionals. Introduction Spantide II is a potent and selective competitive antagonist of the Neurokinin-1 receptor (NK-1R).[1][2] As a synthetic undecapeptide an...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spantide II is a potent and selective competitive antagonist of the Neurokinin-1 receptor (NK-1R).[1][2] As a synthetic undecapeptide analog of Substance P (SP), the natural ligand for the NK-1R, Spantide II serves as an invaluable tool for investigating the physiological and pathological roles of SP-mediated signaling.[1][3] The Substance P/NK-1R signaling pathway is implicated in a variety of processes, including inflammation, pain transmission, and cell proliferation.[2][3] These application notes provide detailed protocols and guidance on the essential experimental controls for utilizing Spantide II in in vitro settings to ensure the generation of robust and reproducible data.

Mechanism of Action

Substance P binding to the Gq-protein coupled NK-1R activates Phospholipase C (PLC).[2] PLC subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC).[2] This signaling cascade culminates in various cellular responses. Spantide II competitively binds to the NK-1R, thereby preventing Substance P from initiating this cascade.[2]

Signaling Pathway Diagram

spantide_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol SP Substance P NK1R NK-1R SP->NK1R Binds Spantide Spantide II Spantide->NK1R Blocks Gq Gq NK1R->Gq Activates PLC PLC Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Stimulates PKC PKC DAG->PKC Activates Ca Ca²⁺ Release ER->Ca Response Cellular Responses (e.g., Inflammation, Proliferation) Ca->Response PKC->Response

Caption: Substance P Signaling Pathway and Spantide II Inhibition.

Data Presentation: In Vitro Potency of Spantide II

The potency of Spantide II as an NK-1R antagonist has been determined in various in vitro assays. The following table summarizes key quantitative data for easy comparison. It is important to note that values can vary based on the specific experimental conditions, cell line, and assay used.

ParameterValueSpecies/Cell LineAssay TypeReference
pA2 7.7Guinea Pig IleumBioassay (SP-induced contraction)[1]
pIC50 6.0Rabbit Iris SphincterTachykinin receptor-mediated response[1]
IC50 2.3 nMNot SpecifiedNK-1R Binding[2]

Experimental Protocols

To rigorously validate the on-target activity of Spantide II, a series of control experiments are essential. These controls ensure that the observed effects are due to specific NK-1R antagonism and not off-target interactions or experimental artifacts.[3]

Experimental Workflow Diagram

experimental_workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis prep_cells 1. Cell Culture (NK-1R expressing cells) prep_reagents 2. Reagent Preparation (Substance P, Spantide II, etc.) prep_cells->prep_reagents pre_incubation 3. Pre-incubation with Spantide II (or vehicle/negative control) prep_reagents->pre_incubation stimulation 4. Stimulation with Substance P (or vehicle/positive control) pre_incubation->stimulation assay_calcium 5a. Calcium Mobilization stimulation->assay_calcium assay_prolif 5b. Cell Proliferation stimulation->assay_prolif assay_binding 5c. Receptor Binding stimulation->assay_binding analysis 6. Data Quantification and Statistical Analysis assay_calcium->analysis assay_prolif->analysis assay_binding->analysis

Caption: General Experimental Workflow for Spantide II In Vitro Studies.

Essential Experimental Controls

Proper controls are critical for the interpretation of results from in vitro experiments involving Spantide II.

Control TypeRationaleApplication
Positive Control To confirm that the experimental system is responsive to NK-1R activation.Stimulate cells with Substance P (the endogenous agonist for NK-1R) alone to induce a measurable response (e.g., calcium influx, cell proliferation).[3]
Negative Control: Vehicle To ensure that the solvent used to dissolve Spantide II has no intrinsic biological effect.Treat cells with the vehicle (e.g., sterile water, saline, or a specific buffer) used to dissolve Spantide II in parallel with the Spantide II-treated group.[3]
Negative Control: Inactive Peptide To control for non-specific effects that may arise from the peptide nature of Spantide II.Use a structurally similar but biologically inactive peptide at the same concentration as Spantide II. This helps to differentiate specific NK-1R antagonism from other potential peptide-related artifacts.[3]
Negative Control: Unstimulated Cells To establish a baseline for the measured cellular response.Include a group of cells that receives no treatment (no Substance P and no Spantide II) to measure the basal level of the parameter being assessed.
In Vitro Calcium Mobilization Assay

This protocol measures changes in intracellular calcium concentration in response to Substance P stimulation and its inhibition by Spantide II.[2]

Materials:

  • NK-1R expressing cells (e.g., CHO or HEK293 cells)

  • 96-well black, clear-bottom microplate

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

  • Pluronic F-127

  • Hanks' Balanced Salt Solution (HBSS)

  • Substance P

  • Spantide II

  • Fluorescence microplate reader with automated injection capabilities

Protocol:

  • Cell Seeding: Seed NK-1R expressing cells into a 96-well plate at a density of approximately 50,000 cells/well and culture overnight.[2]

  • Dye Loading: Prepare a loading solution of 4 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS. Remove the culture medium and add 100 µL of the loading solution to each well. Incubate the plate at 37°C for 60 minutes in the dark.[2]

  • Washing: Gently wash the cells twice with HBSS to remove excess dye.

  • Pre-treatment: Add 50 µL of HBSS containing various concentrations of Spantide II or the appropriate vehicle/negative controls to the wells. Incubate for 15-30 minutes at room temperature.

  • Stimulation and Data Acquisition: Place the plate in the fluorescence microplate reader. Use the automated injector to add 50 µL of Substance P at a concentration known to elicit a robust response. Immediately begin recording the fluorescence signal continuously for at least 2 minutes.[2]

  • Data Analysis: Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence. Normalize the data to the positive control (Substance P alone). Plot the normalized response against the concentration of Spantide II to determine the IC50 value.[2]

Cell Proliferation Assay (MTS or BrdU)

This protocol assesses the effect of Spantide II on Substance P-induced cell proliferation.

Materials:

  • NK-1R expressing cells

  • 96-well cell culture plate

  • Low-serum culture medium (e.g., 0.5% FBS)

  • Substance P

  • Spantide II

  • Cell proliferation reagent (e.g., MTS or BrdU)

  • Microplate reader

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a low density and allow them to attach overnight.

  • Serum Starvation: Replace the medium with a low-serum medium and incubate for 24 hours to synchronize the cells in the G0/G1 phase of the cell cycle.[2]

  • Treatment: Add various concentrations of Spantide II or vehicle/negative controls to the wells. After a 1-hour pre-incubation, add Substance P at a concentration known to induce proliferation.[2]

  • Incubation: Incubate the plate for 24-48 hours.[2]

  • Proliferation Measurement:

    • For MTS assay: Add MTS reagent to each well and incubate for 1-4 hours. Measure the absorbance at 490 nm.[2]

    • For BrdU assay: Add BrdU to the wells for the final 4-6 hours of incubation. Then, fix the cells and follow the manufacturer's protocol for the BrdU ELISA kit.[2]

  • Data Analysis: Normalize the proliferation data to the positive control (Substance P alone). Plot the normalized proliferation against the concentration of Spantide II to determine its inhibitory effect.[2]

Conclusion

Spantide II is a powerful tool for dissecting the roles of Substance P and the NK-1R in various biological systems. The provided protocols, with a strong emphasis on appropriate experimental controls, offer a solid foundation for researchers to investigate the inhibitory effects of Spantide II on Substance P-induced signaling pathways. Rigorous experimental design and careful data analysis are paramount for obtaining reliable and meaningful results.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Spantide II Stability and Degradation in Aqueous Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation o...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of Spantide II in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Spantide II and its primary mechanism of action?

Spantide II is a synthetic undecapeptide that acts as a potent and selective antagonist of the Neurokinin-1 Receptor (NK-1R).[1][2] Its primary role is to block the binding of Substance P (SP), a neuropeptide involved in neurogenic inflammation, to the NK-1R.[1] This action inhibits the downstream signaling cascade that leads to vasodilation, plasma extravasation, and the recruitment of inflammatory cells.[1]

Q2: What are the primary pathways of Spantide II degradation in aqueous solutions?

Spantide II is susceptible to several degradation pathways in aqueous solutions:

  • Hydrolysis: Cleavage of the peptide bonds is a major degradation route, particularly at pH values below 2 and above 5.[3][4] Specific sites of hydrolysis include Pro2-(pyridyl)Ala3, (nicotinoyl)Lys1-Pro2, Pro4-PheCl2(5), Trp7-Phe8, Phe8-Trp9, and the C-terminal Nle11-NH2 bond.[3]

  • Racemization: The conversion of L-amino acids to their D-isomers can occur, which may affect the biological activity of the peptide.[3][4]

  • Diketopiperazine Formation: The N-terminal amino acids, (nicotinoyl)Lys1 and Pro2, can cyclize to form a diketopiperazine, leading to inactivation.[3][4][5]

  • Oxidation: In the presence of oxidizing agents, the Proline (Pro) and Phenylalanine (Phe) residues are susceptible to degradation.[3][4] Proline rings can open to form glutamyl-semialdehyde, and the bond at Pro4 can cleave to form 2-pyrrolidone. Phenylalanine can be oxidized to 2-hydroxyphenylalanine.[3]

Q3: What is the optimal pH for Spantide II stability in an aqueous solution?

Spantide II exhibits maximum stability in the pH range of 3 to 5.[3][4][6] It is significantly more prone to degradation at pH levels below 2 and above 5.[3][4][6] For instance, at 60°C, the half-life of Spantide II is 95 days at pH 3.0.[3][7]

Q4: My Spantide II solution appears cloudy. What could be the cause and how can I resolve it?

Cloudiness or precipitation in your Spantide II solution can be due to several factors:

  • Concentration Exceeding Solubility: The solubility of Spantide II in water is approximately 1 mg/mL.[2][6] Exceeding this concentration can lead to incomplete dissolution.

  • pH Outside the Optimal Range: If the pH of your solution is outside the optimal stability range of 3-5, it can affect solubility.[6]

  • Aggregation: Peptides can self-associate and form aggregates, leading to turbidity.

To resolve this, you can try the following:

  • Adjust the pH: Carefully adjust the pH of your solution to be within the 3-5 range.[6]

  • Gentle Warming and Sonication: Gentle warming or brief sonication can sometimes help to dissolve the peptide.[6]

  • Use of Co-solvents: For concentrations higher than 1 mg/mL, especially for in vivo studies, co-solvents may be necessary. A mixture of 10% DMSO and 90% corn oil, or a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline have been used to achieve solubilities of at least 2.5 mg/mL.[6]

Q5: How should I prepare and store Spantide II solutions to ensure maximum stability?

  • Lyophilized Powder: For long-term storage, keep the lyophilized Spantide II powder at -20°C or below in a desiccated environment.[2][8]

  • Stock Solutions: It is recommended to prepare concentrated stock solutions in an appropriate solvent (e.g., water, adjusting the pH to 3-5) and store them in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[6] Stock solutions are generally stable for up to one month at -20°C and up to six months at -80°C.[6]

  • Working Solutions: Prepare working solutions fresh on the day of the experiment if possible. If your experiment must be conducted at a neutral pH, prepare the solution immediately before use and keep it on ice to minimize degradation.[4]

Quantitative Stability Data

The following tables summarize key quantitative data regarding the stability of Spantide II in aqueous solutions.

Table 1: Shelf-Life and Half-Life of Spantide II

ParameterConditionValueReference
Shelf-Life (t90%)50% Aqueous Ethanol, 25°C230 days[3]
Half-Life (t50%)pH 3.0, 60°C95 days[3][7]

Table 2: pH-Dependent Stability Profile

pH RangeStabilityReference
< 2Susceptible to degradation[3][4][6]
3 - 5Maximum stability[3][4][6]
> 5Susceptible to degradation[3][4][6]

Experimental Protocols

Protocol 1: General Procedure for Stability Testing of Spantide II in Aqueous Solution

This protocol outlines a general method to assess the stability of Spantide II under various conditions (e.g., different pH, temperature).

  • Solution Preparation:

    • Prepare buffers at the desired pH values (e.g., citrate (B86180) buffer for pH 3-5, phosphate (B84403) buffer for neutral pH).

    • Dissolve lyophilized Spantide II in the respective buffers to a known concentration (e.g., 1 mg/mL).

    • Filter the solutions through a 0.22 µm filter to ensure sterility and remove any particulates.

  • Incubation:

    • Aliquot the solutions into appropriate vials.

    • Incubate the vials at the desired temperatures in a calibrated incubator or water bath.

    • At specified time points (e.g., 0, 1, 7, 14, 30 days), withdraw a vial from each condition for analysis.

  • Sample Analysis:

    • Analyze the samples using a stability-indicating High-Performance Liquid Chromatography (HPLC) method.

      • Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing 0.1% trifluoroacetic acid (TFA), is commonly used.

      • Column: A C18 reversed-phase column is typically suitable.

      • Detection: UV detection at a wavelength of 214 nm or 280 nm.

    • Quantify the remaining percentage of intact Spantide II by comparing the peak area at each time point to the initial time point (t=0).

    • The degradation follows pseudo-first-order kinetics, so a plot of the natural logarithm of the concentration versus time can be used to determine the degradation rate constant.[3]

  • Degradant Identification (Optional):

    • Collect the fractions corresponding to the degradation product peaks from the HPLC.

    • Analyze the collected fractions using Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the mass of the degradation products and elucidate the degradation pathways.[3]

Visualizations

spantide_ii_signaling_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm NK1R NK1R Gq11 Gq/11 NK1R->Gq11 Activates PLC PLC Gq11->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca2_release Ca²⁺ Release IP3->Ca2_release Triggers PKC PKC DAG->PKC Activates Inflammatory_Response Pro-inflammatory Response Ca2_release->Inflammatory_Response PKC->Inflammatory_Response SP Substance P SP->NK1R Binds & Activates Spantide_II Spantide II Spantide_II->NK1R Blocks

Caption: NK-1R signaling pathway and the inhibitory action of Spantide II.

experimental_workflow start Start: Stability Study prep_solution Prepare Spantide II Solutions (Varying pH, Temp.) start->prep_solution incubation Incubate Samples prep_solution->incubation sampling Withdraw Samples at Time Points incubation->sampling analysis Analyze by HPLC sampling->analysis quantification Quantify Remaining Spantide II analysis->quantification lcms Identify Degradants (LC-MS, Optional) analysis->lcms kinetics Determine Degradation Kinetics quantification->kinetics end End: Stability Profile kinetics->end lcms->end

Caption: General experimental workflow for Spantide II stability assessment.

troubleshooting_guide start Issue: Spantide II Solution is Cloudy check_conc Is concentration > 1 mg/mL? start->check_conc reduce_conc Reduce concentration or use co-solvents check_conc->reduce_conc Yes check_ph Is pH outside 3-5 range? check_conc->check_ph No resolved Issue Resolved reduce_conc->resolved adjust_ph Adjust pH to 3-5 check_ph->adjust_ph Yes sonicate Gentle warming or sonication check_ph->sonicate No adjust_ph->resolved still_cloudy Still cloudy? sonicate->still_cloudy consider_aggregation Consider aggregation. Consult literature for anti-aggregation agents. still_cloudy->consider_aggregation Yes still_cloudy->resolved No consider_aggregation->resolved

Caption: Troubleshooting guide for Spantide II solubility issues.

References

Optimization

Technical Support Center: Optimizing Spantide Concentration for NK1 Receptor Blockade

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Spantide, a potent antagonist of the Neurokinin-1 (NK1) receptor. Here you will...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Spantide, a potent antagonist of the Neurokinin-1 (NK1) receptor. Here you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Spantide and which variant should I use?

A1: Spantide is a synthetic peptide analog of Substance P (SP), the natural ligand for the tachykinin family of receptors.[1] There are several variants, with Spantide I and Spantide II being the most common. Spantide II was developed as a more potent and specific antagonist for the NK1 receptor with reduced side effects, such as histamine (B1213489) release, compared to Spantide I.[1] For studies requiring high selectivity for the NK1 receptor, Spantide II is generally the preferred choice.[2]

Q2: What is the mechanism of action of Spantide?

A2: Spantide acts as a competitive antagonist at the NK1 receptor.[3] It binds to the receptor, thereby blocking the binding of Substance P. This action prevents the downstream signaling cascade typically initiated by SP binding, which includes the activation of Gαq protein, stimulation of phospholipase C (PLC), and subsequent mobilization of intracellular calcium.[3][4]

Q3: What concentration of Spantide should I use in my experiment?

A3: The optimal concentration of Spantide depends on the specific experimental setup, including the cell type, tissue, and the assay being performed. For in vitro functional assays, such as calcium mobilization, concentrations are typically determined based on the antagonist's potency (pA2 or Ki value). For Spantide II, a pA2 value of 7.7 has been reported in guinea pig taenia coli preparations.[1] For Spantide I, Ki values of 230 nM for the NK1 receptor have been noted.[5][6] It is recommended to perform a concentration-response curve to determine the optimal concentration for your specific system.

Q4: How selective is Spantide for the NK1 receptor?

A4: Spantide II demonstrates a strong preference for the NK1 receptor over the NK2 and NK3 receptors.[1] While Spantide I is also selective for the NK1 receptor, it has a lower affinity compared to Spantide II.[2][5][6] Both Spantide I and II have been shown to be inactive at the NK3 receptor.[7]

Troubleshooting Guide

Issue 1: No observable blockade of Substance P-induced effects.

  • Possible Cause 1: Inadequate Spantide Concentration.

    • Solution: Ensure the Spantide concentration is sufficient to competitively inhibit Substance P binding. Perform a dose-response experiment to determine the IC50 of Spantide in your specific assay. Refer to the provided data tables for typical potency values.

  • Possible Cause 2: Spantide Degradation.

    • Solution: Peptides like Spantide can be susceptible to degradation. Ensure proper storage of the compound (typically at -20°C or lower). Prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles.

  • Possible Cause 3: Issues with Cell/Tissue Viability.

    • Solution: Confirm the health and viability of your cells or tissue preparation. Poor cell health can lead to non-responsive receptors.

Issue 2: High background signal or non-specific effects.

  • Possible Cause 1: Off-target effects of Spantide.

    • Solution: While Spantide II has improved specificity, off-target effects can still occur at very high concentrations.[1] Use the lowest effective concentration determined from your dose-response studies. Consider using a structurally different NK1 receptor antagonist as a control to confirm that the observed effect is specific to NK1 receptor blockade.[3]

  • Possible Cause 2: Histamine release (more common with Spantide I).

    • Solution: Spantide I is known to cause histamine release, which can lead to non-specific physiological responses.[8] If this is a concern, switching to Spantide II is recommended.[1]

Issue 3: Inconsistent results between experiments.

  • Possible Cause 1: Variability in experimental conditions.

    • Solution: Standardize all experimental parameters, including cell density, incubation times, and reagent concentrations. Ensure consistent preparation of all solutions.

  • Possible Cause 2: Passage number of cell lines.

    • Solution: Receptor expression levels can change with cell passage number. Use cells within a defined passage number range for all experiments to ensure consistency.

Data Presentation

Table 1: Comparative Potency of Spantide Variants and Other NK1 Receptor Antagonists

CompoundAssay TypeSpecies/Cell LineParameterValue
Spantide IRadioligand Binding-Ki230 nM (NK1), 8150 nM (NK2)[5][6]
Spantide IIFunctional Assay (Contraction)Guinea Pig IleumpA27.7[1]
AprepitantRadioligand BindingHumanKiHigh Affinity (NK1)[1]
CP-99,994Radioligand Binding-KiHigh Affinity (NK1)[1]

Experimental Protocols

Radioligand Binding Assay to Determine Ki

This protocol is designed to determine the binding affinity (Ki) of Spantide for the NK1 receptor.

  • Membrane Preparation:

    • Culture cells stably expressing the human NK1 receptor.

    • Harvest and homogenize the cells in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

    • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

    • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

    • Resuspend the membrane pellet in a suitable buffer and determine the protein concentration.[1]

  • Binding Assay:

    • In a 96-well plate, add a fixed concentration of a high-affinity radiolabeled ligand for the NK1 receptor (e.g., [3H]Substance P).

    • Add increasing concentrations of unlabeled Spantide.

    • Add the cell membrane preparation to initiate the binding reaction.

    • Incubate the plate at room temperature to reach equilibrium.

    • Terminate the reaction by rapid filtration through a glass fiber filter to separate bound from free radioligand.

    • Wash the filters with cold buffer to remove non-specifically bound radioligand.

    • Measure the radioactivity retained on the filters using a scintillation counter.[1]

  • Data Analysis:

    • Plot the percentage of specific binding of the radioligand as a function of the logarithm of the Spantide concentration.

    • Determine the IC50 value (the concentration of Spantide that inhibits 50% of the specific binding of the radioligand) from the competition curve.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1]

Functional Assay (Calcium Mobilization) to Determine pA2

This protocol measures the functional antagonist potency (pA2) of Spantide.

  • Cell Preparation:

    • Seed cells stably expressing the human NK1 receptor in a 96-well plate and allow them to adhere overnight.

    • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.[1]

  • Calcium Mobilization Assay:

    • Wash the cells to remove excess dye.

    • Add increasing concentrations of Spantide to the wells and incubate for a predetermined time.

    • Place the plate in a fluorescence microplate reader.

    • Add a fixed concentration of Substance P to stimulate the cells.

    • Measure the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.[1]

  • Data Analysis:

    • Generate concentration-response curves for Substance P in the absence and presence of different concentrations of Spantide.

    • Perform a Schild analysis by plotting the logarithm of (dose ratio - 1) against the logarithm of the antagonist concentration. The dose ratio is the ratio of the EC50 of the agonist in the presence and absence of the antagonist.

    • The x-intercept of the Schild plot provides the pA2 value.[1]

Visualizations

NK1_Signaling_Pathway cluster_membrane Cell Membrane SP Substance P NK1R NK1 Receptor SP->NK1R Binds to Spantide Spantide Spantide->NK1R Blocks Gq Gq/11 NK1R->Gq Activates PLC PLC Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Release Ca2+ Release (from ER) IP3->Ca_Release Induces Cellular_Response Cellular Response Ca_Release->Cellular_Response Leads to

Caption: NK1 Receptor Signaling Pathway and Spantide Blockade.

Experimental_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis Cell_Culture Cell Culture (NK1-expressing) Membrane_Prep Membrane Preparation (Binding Assay) Cell_Culture->Membrane_Prep Dye_Loading Calcium Dye Loading (Functional Assay) Cell_Culture->Dye_Loading Binding_Assay Radioligand Binding Assay Membrane_Prep->Binding_Assay Functional_Assay Calcium Mobilization Assay Dye_Loading->Functional_Assay IC50_Ki Determine IC50 and Ki Binding_Assay->IC50_Ki EC50_pA2 Determine EC50 and pA2 (Schild Analysis) Functional_Assay->EC50_pA2 Result Optimized Spantide Concentration IC50_Ki->Result EC50_pA2->Result

Caption: General Experimental Workflow for Spantide Optimization.

References

Troubleshooting

Frequently Asked Questions (FAQs) &amp; Troubleshooting

Welcome to the Technical Support Center for Spantide in vivo applications. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot experiments where Spantide fails to produc...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for Spantide in vivo applications. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot experiments where Spantide fails to produce the expected effect.

This section addresses common issues encountered during in vivo experiments with Spantide.

Question 1: Why am I not observing the expected biological effect of Spantide in my in vivo model?

Answer: The lack of an observable effect can stem from several factors related to the peptide's integrity, the experimental design, or the biological system itself. Here is a systematic guide to troubleshooting the issue.[1]

Category 1: Peptide Integrity & Handling

  • Potential Cause: Peptide Degradation. Peptides are susceptible to degradation from proteases, oxidation, or repeated freeze-thaw cycles.[1][2]

    • Suggested Solution: Prepare fresh stock solutions for each experiment. Aliquot peptide stocks to avoid multiple freeze-thaw cycles. Store lyophilized Spantide at -20°C or below and reconstituted solutions at -20°C for short periods.[3]

  • Potential Cause: Poor Solubility. Spantide may not be fully dissolved in the chosen vehicle, reducing the effective concentration administered.[1]

    • Suggested Solution: Spantide II is reported to be soluble in water up to 1 mg/mL.[4] For higher concentrations needed for in vivo studies (≥ 2.5 mg/mL), specific vehicles like "10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline" or "10% DMSO and 90% corn oil" can be used.[4] Always ensure the solution is clear before administration. Gentle warming or sonication can aid dissolution.[4][5]

  • Potential Cause: Incorrect Peptide Concentration. Errors in weighing or dilution can lead to a final concentration that is too low to be effective.[1]

    • Suggested Solution: Carefully verify all calculations and dilutions. Perform a dose-response study to determine the optimal effective dose for your specific model and route of administration.

Category 2: Experimental Design & Administration

  • Potential Cause: Inappropriate Route of Administration. The chosen route (e.g., intravenous, intraperitoneal, subcutaneous, intrathecal) may not be optimal for reaching the target tissue in sufficient concentrations.[3]

    • Suggested Solution: The most commonly documented routes for Spantide II are topical and intrathecal.[3] For systemic effects, intraperitoneal (IP) or subcutaneous (SC) injections are common in rodents.[3] If targeting the central nervous system (CNS), direct administration (e.g., intrathecal) may be necessary as peptides often have poor blood-brain barrier (BBB) penetration.[6]

  • Potential Cause: Insufficient Dose or Inadequate Dosing Regimen. The dose might be too low, or the timing of administration may not align with the peak of the biological process you are studying.

    • Suggested Solution: Review the literature for effective doses in similar models (see Table 1). An intrathecal dose of 1-10 micrograms was shown to be effective in antagonizing Substance P in rats.[7] The antagonistic effect of intrathecal Spantide was observed to last for approximately 30 minutes.[8] Consider the pharmacokinetics and perform a time-course experiment.

  • Potential Cause: Vehicle Effects. The vehicle used to dissolve Spantide could have its own biological effects, masking or confounding the action of the peptide.

    • Suggested Solution: Always include a vehicle-only control group in your experimental design to ensure the observed effects are specific to Spantide.[9]

Category 3: Biological & Pharmacological Factors

  • Potential Cause: Low Receptor Expression. The target tissue in your animal model may not express sufficient levels of the Neurokinin-1 receptor (NK1R) for Spantide to elicit a measurable effect.[10]

    • Suggested Solution: Validate NK1R expression in your target tissue using techniques like Western blotting, immunohistochemistry, or qPCR.

  • Potential Cause: Off-Target Effects. While Spantide II is a potent NK1R antagonist, it may have other activities. For instance, Spantide's effect on NK-2 and NK-3 receptor agonists has been suggested to be partially mediated through the opioid system in the spinal cord.[8]

    • Suggested Solution: Use other well-characterized NK1R antagonists (e.g., Aprepitant) as a positive control to confirm that the biological effect is specific to NK1R blockade.[9] Also, confirm that Spantide does not affect responses to agonists for other receptors.[11]

Quantitative Data Summary

The following tables provide key quantitative data for Spantide to aid in experimental design.

Table 1: Spantide Potency & Efficacy Data

Compound Assay Type Species / Tissue Parameter Value Reference
Spantide II Tachykinin Antagonism Guinea Pig Taenia Coli pA2 7.7 [11]
Spantide II Neurotransmission Blockade Rabbit Iris Sphincter pIC50 6.0 [11]
Spantide I Tachykinin Antagonism Guinea Pig Taenia Coli pA2 7.0 [11]
Spantide I Neurotransmission Blockade Rabbit Iris Sphincter pIC50 5.1 [11]

| Spantide II | Nociceptive Flexor Reflex | Rat (in vivo, intrathecal) | Effective Dose | 1 - 10 µg |[7] |

Table 2: Spantide II Solubility & Stability

Solvent / Vehicle Reported Solubility pH for Optimal Stability Reference
Water 1 mg/mL 3 - 5 [3][4]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline ≥ 2.5 mg/mL N/A [4]

| 10% DMSO, 90% Corn Oil | ≥ 2.5 mg/mL | N/A |[4] |

Experimental Protocols

Protocol 1: General Protocol for Reconstitution and Administration of Spantide II for In Vivo Studies

This protocol provides a general guideline. Specific concentrations, volumes, and routes of administration must be optimized for your experimental model.

  • Reconstitution of Lyophilized Spantide II:

    • Allow the lyophilized peptide vial to equilibrate to room temperature before opening.[3]

    • Aseptically add the required volume of a sterile vehicle (e.g., sterile water for a stock solution, or a specialized vehicle from Table 2 for higher concentrations) to achieve the desired stock concentration.[3]

    • Gently swirl or pipette to dissolve the powder completely. Avoid vigorous shaking.[3]

    • If not for immediate use, aliquot the stock solution into single-use volumes and store at -20°C. Avoid repeated freeze-thaw cycles.[3][4]

  • Preparation for Injection:

    • On the day of the experiment, thaw an aliquot of the Spantide II stock solution.

    • Dilute the stock solution with a sterile, biocompatible vehicle (e.g., sterile 0.9% saline) to the final desired concentration for injection.

    • The final injection volume will depend on the animal model and administration route (e.g., 100-200 µl for an adult mouse via IP injection).[12]

  • Administration (Example: Intraperitoneal Injection in Mice):

    • Properly restrain the mouse, exposing the abdomen.

    • Wipe the injection site (lower abdominal quadrant) with 70% ethanol.[12]

    • Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful to avoid puncturing internal organs.[12]

    • Gently aspirate to ensure the needle is not in a blood vessel or organ, then slowly inject the solution.[12]

    • Withdraw the needle and return the animal to its cage.

    • Observe the animal for any adverse reactions post-injection.[12]

Visualizations: Diagrams and Workflows

G start No Spantide Effect Observed cat1 Check Peptide Integrity & Handling start->cat1 cat2 Review Experimental Design start->cat2 cat3 Assess Biological Factors start->cat3 q1a Is peptide fully dissolved? (Check solubility/vehicle) cat1->q1a q2a Is dose sufficient? (Perform dose-response) cat2->q2a q3a Is NK1R expressed in target tissue? cat3->q3a q1b Was peptide handled correctly? (Fresh aliquots, no freeze-thaw) q1a->q1b Yes res1 Use appropriate vehicle/sonication. Re-weigh and recalculate. q1a->res1 No q1c Is concentration correct? q1b->q1c Yes q1b->res1 No q1c->res1 No q2b Is administration route optimal for target tissue? q2a->q2b Yes res2 Increase dose or optimize administration route/timing. q2a->res2 No q2c Is timing correct? (Consider pharmacokinetics) q2b->q2c Yes q2b->res2 No q2c->res2 No q3b Have control experiments been performed? q3a->q3b Yes res3 Validate receptor expression. Run vehicle & positive controls. q3a->res3 No q3b->res3 No G subP Substance P (SP) nk1r NK1 Receptor (GPCR) subP->nk1r Binds & Activates spantide Spantide spantide->nk1r Binds & Blocks gq Gαq/11 nk1r->gq Activates plc PLC gq->plc Activates pip2 PIP2 plc->pip2 Cleaves ip3 IP3 pip2->ip3 dag DAG pip2->dag ca ↑ Intracellular Ca²⁺ ip3->ca pkc PKC Activation dag->pkc response Neuronal Excitation, Inflammation, Pain ca->response mapk MAPK Activation pkc->mapk mapk->response

References

Optimization

Spantide Solubility and Handling: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of Spantide for experimental use. Below you will find frequently...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility of Spantide for experimental use. Below you will find frequently asked questions, troubleshooting advice, detailed experimental protocols, and key quantitative data to ensure the successful preparation and application of Spantide in your research.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What is the maximum soluble concentration of Spantide II in water?

A1: The reported solubility of Spantide II in water is up to 1 mg/mL.[1] Attempting to create solutions with higher concentrations may result in incomplete dissolution or precipitation of the peptide.

Q2: My Spantide II solution appears cloudy. What should I do?

A2: Cloudiness or turbidity in your solution typically indicates that the peptide is precipitating or forming aggregates. If your concentration is at or below the recommended 1 mg/mL in an aqueous solution, consider the following troubleshooting steps:

  • pH Adjustment: Spantide II is most stable in a pH range of 3 to 5.[1] Adjusting the pH of your solution to this range can significantly improve its solubility and stability.

  • Gentle Dissolution Aids: If the peptide does not readily dissolve, brief vortexing, sonication for 5-10 minutes, or gentle warming of the solution can aid in dissolution.[1]

Q3: Can I use organic solvents to dissolve Spantide II?

A3: Yes, organic solvents can be used to achieve higher concentrations of Spantide II. Common choices include Dimethyl sulfoxide (B87167) (DMSO) and Ethanol. For in vivo studies, specific solvent mixtures have been successfully used to achieve concentrations of at least 2.5 mg/mL.[1]

Q4: How does pH impact the stability of Spantide II in aqueous solutions?

A4: The pH of the solution is a critical factor for the stability of Spantide II. It is most stable in a pH range of 3-5.[2] Outside of this range, particularly at a pH below 2 or above 5, the peptide is susceptible to degradation through processes like hydrolysis and racemization.[1][2]

Q5: What are the best practices for storing Spantide II solutions?

A5: For long-term storage, it is recommended to store Spantide II as a lyophilized powder at -20°C or colder.[1] Once dissolved, stock solutions should be aliquoted into single-use volumes to prevent degradation from repeated freeze-thaw cycles.[3] These aliquots are stable for up to 6 months when stored at -80°C and for about one month at -20°C.[1][4]

Q6: I am observing a loss of Spantide II activity in my experiments. What could be the cause?

A6: A loss of activity can stem from several factors:

  • Improper pH: Ensure your experimental buffer is within the optimal pH range of 3-5.[3]

  • Oxidation: To minimize oxidation, prepare your solutions with high-purity water and consider adding a metal chelator like 0.1 mM EDTA if it is compatible with your assay.[3]

  • Repeated Freeze-Thaw Cycles: Always aliquot your stock solution to avoid multiple freeze-thaw cycles.[3]

Q7: My Spantide II precipitates when I dilute it into my experimental buffer. How can I prevent this?

A7: This is a common issue when diluting a stock solution into a buffer with different properties. To prevent precipitation, add the stock solution drop-wise to the final buffer while gently vortexing. This gradual addition helps to avoid localized high concentrations that can lead to precipitation.[3]

Q8: I need to conduct my experiment at a neutral pH. How can I handle the instability of Spantide II?

A8: Given that Spantide II is less stable at a neutral pH, it is crucial to prepare the solution in the neutral buffer immediately before you plan to use it. Once prepared, keep the solution on ice until it is added to your experiment to minimize degradation.[3]

Quantitative Data Summary

The following tables provide a summary of key quantitative data regarding the solubility and stability of Spantide II.

Table 1: Spantide II Solubility in Various Solvents

Solvent/VehicleReported Solubility
Water1 mg/mL[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline≥ 2.5 mg/mL[1]
10% DMSO, 90% Corn Oil≥ 2.5 mg/mL[1]
Ethanol-Water (1:1)Stable Vehicle[1]
Ethyl Oleate-Ethanol (1:1)Stable Vehicle[1]

Table 2: Spantide II Stability Profile

ConditionRecommendation
pH Most stable between pH 3 and 5.[1][2]
Storage (Lyophilized) -20°C or below.[1]
Storage (Stock Solution) Aliquot and store at -80°C (up to 6 months) or -20°C (up to 1 month).[1][4]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Spantide II Aqueous Solution

  • Accurately weigh the required amount of lyophilized Spantide II.

  • Add the appropriate volume of sterile, purified water to achieve a final concentration of 1 mg/mL.

  • Vortex the solution briefly to mix.

  • If dissolution is not complete, check the pH and adjust it to a range of 3-5 using dilute HCl or NaOH.

  • If necessary, use a sonicator bath for 5-10 minutes or gently warm the solution to aid dissolution.[1]

  • Once fully dissolved, filter the solution through a 0.22 µm sterile filter.

  • For storage, create single-use aliquots and store them at -20°C or -80°C.[1]

Protocol 2: Preparation of a >1 mg/mL Spantide II Solution for In Vivo Studies

This protocol is designed to achieve a Spantide II concentration of at least 2.5 mg/mL.[1]

  • Prepare a stock solution of Spantide II in DMSO (e.g., 25 mg/mL).

  • In a sterile tube, add the following solvents in sequence, ensuring the solution is mixed completely after each addition:

    • 400 µL of PEG300

    • 100 µL of the Spantide II DMSO stock solution

    • 50 µL of Tween-80

    • 450 µL of saline

  • This will yield a 1 mL solution with a final Spantide II concentration of 2.5 mg/mL. Gentle heating and/or sonication can be used if any precipitation is observed.[1]

Protocol 3: Preparation of a Stabilized Spantide II Stock Solution

This protocol focuses on maximizing the stability of Spantide II in solution.[3]

  • Prepare a 0.1 M Citrate Buffer (pH 4.0):

    • Dissolve 2.10 g of citric acid monohydrate in 90 mL of sterile, high-purity water.

    • Adjust the pH to 4.0 by adding 1 M NaOH dropwise.

    • Bring the final volume to 100 mL with sterile, high-purity water.

    • Filter the buffer through a 0.22 µm sterile filter.

  • Reconstitute Spantide II:

    • To prepare a 1 mM stock solution, add the appropriate volume of sterile, high-purity water to the vial (e.g., for a 1 mg vial of Spantide II with a molecular weight of 1667.9 g/mol , add 600 µL of water).

    • Gently vortex or sonicate to ensure the peptide is fully dissolved.

  • Dilute and Aliquot:

    • Immediately dilute the reconstituted Spantide II to a final concentration of 100 µM in the 0.1 M Citrate Buffer (pH 4.0).

    • Aliquot the final solution into single-use volumes for storage.

Visualizing Experimental Workflows and Signaling Pathways

G cluster_prep Solution Preparation cluster_exp Experimental Application weigh Weigh Spantide II dissolve Dissolve in appropriate solvent (e.g., water, DMSO) weigh->dissolve adjust Adjust pH to 3-5 (if aqueous) dissolve->adjust aid Apply gentle heat or sonication (if needed) adjust->aid filter Sterile filter (0.22 µm) aid->filter aliquot Aliquot for single use filter->aliquot store Store at -20°C or -80°C aliquot->store thaw Thaw aliquot store->thaw dilute Dilute to working concentration in experimental buffer thaw->dilute apply Apply to experiment (e.g., cell culture, in vivo) dilute->apply

Caption: A generalized workflow for the preparation and experimental application of Spantide II solutions.

cluster_membrane Cell Membrane NK1R NK1 Receptor PLC Phospholipase C NK1R->PLC Activates AC Adenylate Cyclase NK1R->AC Activates SP Substance P (SP) SP->NK1R Activates Spantide Spantide Spantide->NK1R Antagonizes MAPK MAPK Pathway (ERK1/2, p38) PLC->MAPK AC->MAPK Response Cellular Responses (Inflammation, Contraction) MAPK->Response

Caption: The signaling pathway of Substance P via the NK1 receptor and its antagonism by Spantide.

References

Troubleshooting

Spantide degradation pathways and how to avoid them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways of Spa...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways of Spantide and strategies to mitigate them during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Spantide and why is its stability a concern?

Spantide II is an undecapeptide (an 11 amino acid peptide) that acts as a potent anti-inflammatory agent.[1] Like many therapeutic peptides, Spantide is susceptible to degradation, which can compromise its biological activity and therapeutic efficacy.[2][3] Understanding and controlling its degradation is crucial for obtaining reliable experimental results and for the development of stable pharmaceutical formulations.

Q2: What are the primary degradation pathways for Spantide?

Spantide undergoes both chemical and physical degradation. The major chemical degradation pathways identified for Spantide II are:

  • Hydrolysis: Cleavage of the peptide bonds. Specific sites in Spantide II prone to hydrolysis include Pro2-(pyridyl)Ala3, (nicotinoyl)Lys1-Pro2, Pro4-PheCl2(5), Trp7-Phe8, Phe8-Trp9, and Nle11-NH2.[1]

  • Racemization: Conversion of L-amino acids to their D-isomers, which can alter the peptide's biological activity.[1]

  • Diketopiperazine Formation: Cyclization involving the N-terminal amino acids, specifically (nicotinoyl)Lys1-Pro2 in Spantide II.[1]

  • Oxidation: Particularly of Proline and Phenylalanine residues in the presence of oxidizing agents.[1]

Physical degradation pathways include denaturation, aggregation, adsorption to surfaces, and precipitation.[4]

Q3: What is the optimal pH for Spantide II stability in aqueous solutions?

Spantide II exhibits maximum stability in a pH range of 3.0 to 5.0.[1] It is more susceptible to degradation at pH values below 2 and above 5.[1]

Q4: How should I store Spantide to ensure its stability?

To maximize stability, Spantide should be stored in its lyophilized form at low temperatures, preferably at -20°C or -80°C.[4][5] Once reconstituted in a solution, it is recommended to prepare single-use aliquots and store them frozen to avoid repeated freeze-thaw cycles, which can accelerate degradation.[5]

Troubleshooting Guides

This section addresses common issues encountered during experiments involving Spantide.

Problem Potential Cause Troubleshooting Steps
Loss of Spantide activity in my assay. Peptide degradation due to improper storage or handling.- Ensure lyophilized peptide has been stored at -20°C or -80°C. - Avoid repeated freeze-thaw cycles of stock solutions by preparing single-use aliquots.[5] - Prepare fresh working solutions for each experiment.
Suboptimal pH of the experimental buffer.- Verify that the pH of your buffer is within the optimal range of 3.0-5.0 for Spantide II.[1] - Consider using a citrate (B86180) or acetate (B1210297) buffer to maintain the desired pH.[6]
Oxidation of the peptide.- Use high-purity water and reagents to minimize metal ion contamination, which can catalyze oxidation. - If compatible with your assay, consider degassing buffers or adding antioxidants.
Precipitation of Spantide upon reconstitution or dilution. Poor solubility in the chosen solvent.- For initial reconstitution of lyophilized Spantide, use a small amount of an organic solvent like DMSO or DMF before diluting with an aqueous buffer.
Aggregation of the peptide.- Reconstitute at a higher concentration first, then dilute to the final working concentration. - Avoid vigorous vortexing which can promote aggregation; gentle swirling or sonication is preferred.
Inconsistent results between experiments. Degradation of Spantide stock solution over time.- Use freshly prepared stock solutions or recently thawed aliquots for each experiment. - Monitor the purity of your Spantide stock solution periodically using analytical techniques like HPLC.[4]

Quantitative Data Summary

The stability of Spantide II is highly dependent on pH and temperature. The following table summarizes key stability data.

ParameterConditionValueReference
Optimal pH Range Aqueous Solution3.0 - 5.0[1]
Shelf Life (T90%) 25°C in 50% aqueous ethanol230 days[1]
Half-life (t1/2) 60°C at pH 3.095 days[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Spantide

This protocol is designed to intentionally degrade Spantide under controlled conditions to identify potential degradation products and pathways.

Materials:

  • Spantide II

  • Hydrochloric acid (HCl) solution (1 M)

  • Sodium hydroxide (B78521) (NaOH) solution (1 M)

  • Hydrogen peroxide (H₂O₂) solution (3%)

  • High-performance liquid chromatography (HPLC) system with a C18 column

  • Liquid chromatography-mass spectrometry (LC-MS) system

  • pH meter

  • Incubator or water bath

Methodology:

  • Sample Preparation: Prepare a stock solution of Spantide II in a suitable buffer (e.g., pH 4.0 citrate buffer).

  • Stress Conditions:

    • Acidic Hydrolysis: Mix the Spantide solution with an equal volume of 1 M HCl. Incubate at 60°C for 24 hours.

    • Alkaline Hydrolysis: Mix the Spantide solution with an equal volume of 1 M NaOH. Incubate at 60°C for 24 hours.

    • Oxidative Degradation: Mix the Spantide solution with an equal volume of 3% H₂O₂. Incubate at room temperature for 24 hours.

    • Thermal Degradation: Incubate the Spantide solution at 60°C for 7 days.

  • Sample Analysis:

    • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot from each stress condition.

    • Neutralize the acidic and alkaline samples.

    • Analyze all samples by HPLC to quantify the remaining intact Spantide and detect the formation of degradation products.

    • Characterize the major degradation products using LC-MS to determine their molecular weights and fragmentation patterns.[1]

Protocol 2: Analysis of Spantide Degradation Products by HPLC

This protocol outlines a general method for separating and quantifying Spantide and its degradation products.

Materials:

  • HPLC system with UV detector

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Spantide samples (from stability studies or experiments)

Methodology:

  • HPLC Conditions:

    • Flow rate: 1.0 mL/min

    • Detection Wavelength: 214 nm

    • Injection Volume: 20 µL

    • Column Temperature: 30°C

  • Gradient Elution:

    • Start with a linear gradient of 5% to 60% Mobile Phase B over 30 minutes.

    • Increase to 95% Mobile Phase B over 5 minutes and hold for 5 minutes.

    • Return to initial conditions and equilibrate for 10 minutes before the next injection.

  • Data Analysis:

    • Identify the peak corresponding to intact Spantide based on its retention time from a standard injection.

    • Integrate the peak areas of the intact Spantide and any new peaks that appear in the degraded samples.

    • Calculate the percentage of remaining Spantide and the relative amount of each degradation product.

Visualizations

The following diagrams illustrate the major degradation pathways of peptides like Spantide.

cluster_chemical Chemical Degradation Pathways IntactPeptide Intact Peptide Chain Hydrolysis Hydrolysis (Peptide Bond Cleavage) IntactPeptide->Hydrolysis + H₂O Oxidation Oxidation (e.g., Met, Cys, Pro, Phe) IntactPeptide->Oxidation + Oxidizing Agent Deamidation Deamidation (Asn, Gln) IntactPeptide->Deamidation Racemization Racemization (L- to D-amino acids) IntactPeptide->Racemization Diketopiperazine Diketopiperazine Formation IntactPeptide->Diketopiperazine N-terminus cyclization

Caption: Overview of major chemical degradation pathways for peptides.

cluster_hydrolysis Hydrolysis of a Peptide Bond PeptideBond ...-NH-CHR-CO-NH-CHR'-CO-... CleavedProducts ...-NH-CHR-COOH + H₂N-CHR'-CO-... PeptideBond->CleavedProducts Peptide bond cleavage Water H₂O Water->PeptideBond cluster_workflow Experimental Workflow for Spantide Stability Analysis Prepare Prepare Spantide Stock Solution Stress Apply Stress Conditions (pH, Temp, Oxidant) Prepare->Stress Sample Collect Samples at Time Points Stress->Sample Analyze Analyze by HPLC and LC-MS Sample->Analyze Characterize Identify & Quantify Degradation Products Analyze->Characterize

References

Optimization

why is my Spantide experiment not showing inhibition

Welcome to the technical support center for Spantide-related experiments. This guide is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve common issues encountered when...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for Spantide-related experiments. This guide is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve common issues encountered when Spantide fails to exhibit the expected inhibitory effects.

Frequently Asked Questions (FAQs)

Q1: What is Spantide and how is it supposed to work?

Spantide II is a synthetic undecapeptide that acts as a competitive antagonist for the Neurokinin-1 receptor (NK1R).[1][2] The endogenous ligand for NK1R is Substance P (SP), a neuropeptide involved in pain transmission, inflammation, and other physiological processes.[1][3] Spantide II works by binding to the NK1R, thereby blocking Substance P from binding and initiating its downstream signaling cascade.[4]

Q2: What are the common reasons my Spantide experiment might not be showing inhibition?

There are several potential reasons for a lack of inhibition in your Spantide experiment. These can be broadly categorized into issues with the compound itself, the experimental setup, or the biological system being used. Specific factors include:

  • Compound Integrity: Degradation, improper storage, or incorrect concentration of Spantide.

  • Experimental Protocol: Suboptimal incubation times, inappropriate agonist concentration, or issues with the assay buffer.

  • Cellular System: Low or absent NK1R expression in your cell line, poor cell health, or high passage number.

  • Assay-Specific Issues: Problems with a calcium flux assay, a binding assay, or other functional readouts.

Q3: How can I be sure that the inhibitory effect I (don't) see is specific to the NK1 receptor?

To validate the specificity of Spantide's action (or lack thereof), it's crucial to include proper controls in your experiments.[1] These include:

  • Positive Control Agonist: Use Substance P to confirm that the NK1R signaling pathway is active in your system.[1]

  • Positive Control Antagonist: Employ a well-characterized, structurally different NK1R antagonist (e.g., Aprepitant) to verify that the receptor is responsive to blockade.[1]

  • Vehicle Control: Ensure that the solvent used to dissolve Spantide does not have an effect on its own.

  • Inactive Peptide Control: Use a structurally similar but biologically inactive peptide to rule out non-specific peptide effects.

Troubleshooting Guide

This section provides a step-by-step guide to resolving issues with your Spantide experiments, categorized by the type of problem.

Category 1: Spantide Compound and Preparation

Problem: Spantide appears to be inactive or shows reduced potency.

Potential Cause Troubleshooting Step
Degradation of Spantide Spantide II is a peptide and can be susceptible to degradation. It is most stable in aqueous solutions at a pH range of 3-5 and is susceptible to degradation at pH <2 and >5.[5] Ensure that your stock solutions and experimental buffers are within the optimal pH range. Avoid repeated freeze-thaw cycles of stock solutions.[6]
Improper Storage Lyophilized Spantide II should be stored at -20°C or below. Reconstituted solutions should be aliquoted and stored at -20°C for short-term storage or -80°C for longer-term storage.
Incorrect Concentration Verify the concentration of your Spantide stock solution using a reliable method such as UV spectrophotometry or HPLC. Ensure that the final concentration in your assay is appropriate to observe an inhibitory effect.
Solubility Issues Spantide II is soluble in water up to 1 mg/mL.[6] If you are using higher concentrations, you may need to use a different solvent system. For in vivo use, vehicles such as a mixture of DMSO, PEG300, Tween-80, and saline have been used.
Category 2: Experimental Setup and Protocol

Problem: No inhibition is observed even with a fresh, properly prepared Spantide solution.

Potential Cause Troubleshooting Step
Inappropriate Agonist (Substance P) Concentration In functional assays, if the concentration of Substance P is too high, it can overcome the competitive antagonism of Spantide.[7] Determine the EC50 of Substance P in your assay and use a concentration around the EC80 for inhibition experiments.[7]
Suboptimal Incubation Times Antagonist Pre-incubation: For a competitive antagonist like Spantide, it is critical to pre-incubate the cells with Spantide before adding Substance P to allow the antagonist to bind to the receptor. A typical pre-incubation time is 15-30 minutes.[7] Agonist Stimulation Time: Optimize the duration of Substance P stimulation to capture the peak response.
Assay Buffer Composition The pH, ionic strength, and presence of co-factors in the assay buffer are critical for receptor binding and function.[8] A common buffer for NK1R binding assays is a HEPES-based buffer at pH 7.4.[8]
High Non-Specific Binding (in Binding Assays) High non-specific binding can mask the specific inhibitory effect of Spantide. To reduce this, consider: reducing the radioligand concentration, pre-treating filters with polyethylenimine (PEI), including a carrier protein like BSA in the buffer, and increasing the number of wash steps.[8]
Category 3: Cell Line and Receptor Expression

Problem: The assay system does not seem to respond to either Substance P or Spantide.

Potential Cause Troubleshooting Step
Low or No NK1R Expression Confirm the expression of the NK1 receptor in your chosen cell line (e.g., HEK293, CHO) using techniques like Western blot, qPCR, or flow cytometry. Different cell lines can have varying levels of receptor expression, which can impact the observed IC50 values.[9]
Poor Cell Health Ensure that your cells are healthy, within a low passage number, and not overgrown. Stressed or unhealthy cells can exhibit altered receptor expression and signaling.
Receptor Desensitization Prolonged exposure to an agonist can lead to receptor desensitization and internalization, making it less responsive to subsequent stimulation or inhibition. Ensure that cells are not pre-exposed to any agonists before the experiment.

Quantitative Data Summary

The following tables provide key quantitative data for Spantide II to aid in experimental design and data interpretation.

Table 1: In Vitro Potency of NK1R Antagonists

CompoundAssay TypeSpecies/Cell LineParameterValueReference
Spantide II Guinea Pig Ileum ContractionGuinea PigpA27.7[2]
Spantide II Rabbit Iris Sphincter ContractionRabbitpIC506.0[2]
Spantide II NK1 Receptor BindingRabbitpIC508.22[1]
Aprepitant NK1 Receptor BindingHumanKi0.1-0.2 nM[1]

Table 2: Spantide II Stability

ConditionStability MetricValueReference
Aqueous Solution (pH 3-5)Maximum Stability-[5]
Aqueous Ethanol (50%) at 25°CShelf Life (T90%)230 days[5]
Aqueous Solution (pH 3.0) at 60°CHalf-life95 days[5]

Signaling Pathways and Experimental Workflows

Substance P / NK1R Signaling Pathway

The following diagram illustrates the signaling cascade initiated by Substance P binding to the NK1R and the point of inhibition by Spantide.

NK1R_Signaling cluster_membrane Cell Membrane cluster_cytosol Cytosol SP Substance P NK1R NK1 Receptor SP->NK1R Binds Gq Gq protein NK1R->Gq Activates Spantide Spantide II Spantide->NK1R Blocks PLC Phospholipase C Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Stimulates PKC PKC DAG->PKC Activates Ca2 Ca²⁺ ER->Ca2 Releases Response Cellular Responses (e.g., Inflammation, Pain) Ca2->Response PKC->Response

Caption: Substance P binds to the NK1R, activating the Gq protein and initiating a signaling cascade that leads to cellular responses. Spantide II competitively blocks this interaction.

Troubleshooting Workflow for Spantide Inhibition Experiments

This workflow provides a logical sequence of steps to diagnose why a Spantide experiment may not be showing the expected inhibition.

Troubleshooting_Workflow start Start: No Inhibition Observed check_compound Check Spantide Integrity & Prep start->check_compound compound_ok Compound OK? check_compound->compound_ok check_protocol Review Experimental Protocol compound_ok->check_protocol Yes reprepare Reprepare Spantide (Fresh Stock, Correct pH) compound_ok->reprepare No protocol_ok Protocol OK? check_protocol->protocol_ok check_system Validate Biological System protocol_ok->check_system Yes optimize_protocol Optimize Protocol (Agonist Conc., Incubation) protocol_ok->optimize_protocol No system_ok System OK? check_system->system_ok validate_cells Confirm NK1R Expression & Cell Health system_ok->validate_cells No consult Consult Literature/ Technical Support system_ok->consult Yes reprepare->check_compound optimize_protocol->check_protocol validate_cells->check_system

Caption: A systematic workflow to troubleshoot the lack of inhibition in Spantide experiments, starting from the compound and moving to the experimental protocol and biological system.

Detailed Experimental Protocols

Protocol 1: In Vitro Calcium Mobilization Assay

This protocol measures changes in intracellular calcium concentration in response to Substance P stimulation and its inhibition by Spantide II.

Materials:

  • NK1R-expressing cells (e.g., HEK293 or CHO)

  • 96-well black, clear-bottom plates

  • Calcium-sensitive dye (e.g., Fluo-4 AM)

  • Pluronic F-127

  • Hank's Balanced Salt Solution (HBSS) or other suitable buffer

  • Substance P

  • Spantide II

  • Fluorescence microplate reader with automated injection capabilities

Procedure:

  • Cell Seeding: Seed NK1R-expressing cells into a 96-well black, clear-bottom plate at an appropriate density and culture overnight.

  • Dye Loading:

    • Prepare a loading solution of your calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) with a dispersing agent (e.g., 0.02% Pluronic F-127) in HBSS.

    • Remove the culture medium from the wells and add 100 µL of the loading solution to each well.

    • Incubate the plate at 37°C for 60 minutes in the dark.

  • Baseline Reading: Place the plate in the fluorescence microplate reader and measure the baseline fluorescence for 10-20 seconds.

  • Antagonist Addition:

    • Prepare serial dilutions of Spantide II in HBSS.

    • Add 50 µL of the Spantide II dilutions (or vehicle control) to the respective wells.

    • Incubate for 15-30 minutes at room temperature.[7]

  • Agonist Stimulation:

    • Prepare a solution of Substance P in HBSS at a concentration that elicits a submaximal response (e.g., EC80).

    • Using the plate reader's injector, add 50 µL of the Substance P solution to each well.

  • Data Acquisition: Immediately after agonist addition, continue to measure the fluorescence intensity for at least 60-120 seconds to capture the peak calcium response.

Data Analysis:

  • Calculate the change in fluorescence from baseline for each well.

  • Plot the fluorescence response against the concentration of Spantide II to determine the IC50 value.

Protocol 2: Radioligand Binding Assay (Competition)

This protocol determines the ability of Spantide II to compete with a radiolabeled ligand for binding to the NK1R.

Materials:

  • Cell membrane preparation from NK1R-expressing cells

  • Radiolabeled NK1R ligand (e.g., [³H]-Substance P or [¹²⁵I]-Bolton Hunter-Substance P)

  • Unlabeled Substance P

  • Spantide II

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

  • Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

  • Glass fiber filters

  • Cell harvester

  • Scintillation counter and scintillation fluid

Procedure:

  • Assay Setup (in a 96-well plate):

    • To each well, add:

      • 50 µL of binding buffer.

      • 50 µL of radiolabeled ligand at a concentration near its Kd.

      • 50 µL of various concentrations of Spantide II or vehicle (for total binding) or a high concentration of unlabeled Substance P (for non-specific binding).

      • 100 µL of the cell membrane preparation.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow binding to reach equilibrium.[7]

  • Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

  • Washing: Wash the filters three times with ice-cold wash buffer.

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity in a scintillation counter.

Data Analysis:

  • Subtract the non-specific binding from all other readings to determine specific binding.

  • Plot the percentage of specific binding against the logarithm of the Spantide II concentration to calculate the IC50.

  • The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation.

References

Optimization

Spantide Solutions: A Technical Guide to Maintaining Potency and Experimental Integrity

TALLAHASSEE, FL – For researchers, scientists, and drug development professionals utilizing Spantide, ensuring the stability and potency of prepared solutions is paramount for obtaining reliable and reproducible experime...

Author: BenchChem Technical Support Team. Date: December 2025

TALLAHASSEE, FL – For researchers, scientists, and drug development professionals utilizing Spantide, ensuring the stability and potency of prepared solutions is paramount for obtaining reliable and reproducible experimental results. This technical support center provides a comprehensive guide to the proper storage, handling, and troubleshooting of Spantide solutions.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for lyophilized Spantide?

For long-term storage, lyophilized Spantide powder should be kept at -20°C or below in a tightly sealed container, protected from light. Before use, it is crucial to allow the vial to warm to room temperature before opening to prevent condensation, which can compromise the peptide's stability.

Q2: How should I reconstitute lyophilized Spantide?

It is recommended to reconstitute lyophilized Spantide in sterile, high-purity water or an appropriate buffer. For instance, to create a 1 mg/mL stock solution of Spantide II, the appropriate volume of solvent should be added to the vial, followed by gentle vortexing to ensure complete dissolution. If solubility issues arise, adjusting the pH to a range of 3-5 may improve dissolution.[1]

Q3: What is the recommended storage for reconstituted Spantide solutions?

Once reconstituted, it is best practice to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to peptide degradation.[1] Stock solutions of Spantide I and II can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Q4: What is the optimal pH for Spantide II solution stability?

Spantide II demonstrates maximum stability in an aqueous solution with a pH range of 3-5.[3][4] The peptide is susceptible to degradation at pH levels below 2 and above 5.[3][4]

Q5: Can I use buffers like PBS to prepare my Spantide working solution?

While convenient, neutral buffers like Phosphate-Buffered Saline (PBS) are not ideal for Spantide II stability due to its optimal stability in an acidic pH range. Acidic buffers, such as citrate (B86180) or acetate, are strongly recommended for the preparation of working solutions to minimize degradation. If experiments must be conducted at a neutral pH, it is advisable to prepare the Spantide solution in the neutral buffer immediately before use and keep it on ice.

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Reduced or inconsistent Spantide activity in assays. Peptide degradation due to improper storage temperature or repeated freeze-thaw cycles.Store stock solutions in single-use aliquots at -80°C for long-term storage or -20°C for short-term storage. Avoid multiple freeze-thaw cycles.
Incorrect pH of the solution leading to hydrolysis or other degradation pathways.Ensure the pH of the Spantide solution is within the optimal range of 3-5. Use acidic buffers like citrate for preparing working solutions.
Cloudiness or precipitation in the Spantide solution. Exceeding the solubility limit of Spantide in the chosen solvent.The solubility of Spantide II in water is approximately 1 mg/mL. For higher concentrations, consider using a co-solvent such as DMSO.
The pH of the solution is outside the optimal range, affecting solubility.Adjust the pH of the aqueous solution to between 3 and 5 to improve solubility.
Variability in experimental results between different batches of Spantide solution. Inconsistent reconstitution or storage practices.Adhere strictly to a standardized protocol for reconstitution and storage for all batches.
Degradation of the stock solution over time.Prepare fresh working solutions from a properly stored stock aliquot for each experiment. Note the date of reconstitution on all stock solutions.

Quantitative Data Summary

The stability of Spantide II is significantly influenced by pH and temperature. The following tables summarize key stability data for Spantide II solutions.

Table 1: pH Influence on Spantide II Stability in Aqueous Solution [3][4]

pH RangeStabilityHalf-life (at 60°C)
< 2Susceptible to degradationNot Specified
3 - 5Maximum stability 95 days (at pH 3.0)
> 5Susceptible to degradationNot Specified

Table 2: Storage Temperature and Duration for Spantide Stock Solutions [2]

Storage TemperatureRecommended Maximum Duration
-80°C6 months
-20°C1 month
25°C (in 50% aqueous ethanol)Shelf-life (T90%) of 230 days[3]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Spantide II Aqueous Stock Solution

  • Allow the vial of lyophilized Spantide II to reach room temperature.

  • Add the required volume of sterile, high-purity water to the vial to achieve a 1 mg/mL concentration.

  • Gently vortex the vial until the peptide is fully dissolved.

  • If dissolution is incomplete, check the pH and adjust to a range of 3-5 using dilute HCl or NaOH.

  • Prepare single-use aliquots in sterile polypropylene (B1209903) tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Spantide II Working Solution for Cell-Based Assays

  • Thaw a single-use aliquot of the Spantide II stock solution.

  • Dilute the stock solution to the desired final concentration using a pre-chilled acidic buffer (e.g., 0.1 M citrate buffer, pH 4.0).

  • Keep the working solution on ice until use.

  • It is recommended to prepare the working solution fresh for each experiment.

Signaling Pathway and Experimental Workflow

Spantide is a potent antagonist of the Neurokinin-1 receptor (NK-1R), which is a G-protein coupled receptor. The binding of its natural ligand, Substance P, to NK-1R activates downstream signaling cascades. Spantide competitively blocks this interaction.

Spantide_Signaling_Pathway Spantide's Antagonism of the NK-1 Receptor Pathway cluster_membrane Cell Membrane NK-1R NK-1 Receptor Gq/11 Gq/11 NK-1R->Gq/11 Activates Substance P Substance P Substance P->NK-1R Binds & Activates Spantide Spantide Spantide->NK-1R Competitively Blocks PLC Phospholipase C Gq/11->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca2+ Intracellular Ca2+ Release IP3->Ca2+ PKC Protein Kinase C DAG->PKC Cellular Response Downstream Cellular Responses Ca2+->Cellular Response PKC->Cellular Response

Caption: Spantide competitively inhibits Substance P binding to the NK-1R.

Experimental_Workflow General Experimental Workflow for Spantide Application Start Start Experiment Reconstitute Reconstitute Lyophilized Spantide Start->Reconstitute Prepare Stock Prepare Stock Solution (e.g., 1 mg/mL in H2O) Reconstitute->Prepare Stock Aliquot Aliquot and Store (-20°C or -80°C) Prepare Stock->Aliquot Prepare Working Prepare Fresh Working Solution in Acidic Buffer (pH 3-5) Aliquot->Prepare Working Pre-incubation Pre-incubate Cells with Spantide Prepare Working->Pre-incubation Agonist Add Substance P (Agonist) Pre-incubation->Agonist Measure Measure Cellular Response Agonist->Measure Analyze Analyze Data Measure->Analyze End End Analyze->End

Caption: A typical workflow for using Spantide in a cell-based assay.

References

Troubleshooting

minimizing non-specific binding of Spantide in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific binding (NSB) of Spantide in t...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific binding (NSB) of Spantide in their assays.

Frequently Asked Questions (FAQs)

Q1: What is Spantide and why is it prone to non-specific binding?

Spantide I and Spantide II are synthetic peptides that act as antagonists to the Substance P (SP) receptor, the neurokinin-1 receptor (NK1R).[1][2] Substance P is an amphiphilic peptide with a net positive charge at physiological pH, a property likely shared by its analogue, Spantide.[3] This characteristic, along with hydrophobic regions, can lead to non-specific binding to negatively charged surfaces like plastic microplates, as well as to other proteins and assay components.

Q2: What are the consequences of non-specific binding of Spantide?

Non-specific binding of Spantide can lead to several experimental issues, including:

  • High background signal: This reduces the signal-to-noise ratio and can mask the specific binding signal.[4]

  • Reduced assay sensitivity and accuracy: Inaccurate measurements can result from the depletion of free Spantide available for specific binding.[5]

  • Poor reproducibility: Inconsistent non-specific binding between experiments can make it difficult to obtain reproducible results.[7]

Q3: What are the general strategies to minimize non-specific binding of Spantide?

Several strategies can be employed to reduce the non-specific binding of Spantide:

  • Use of Blocking Agents: Blocking agents are proteins or polymers that coat the surfaces of the assay plate and other components, preventing Spantide from binding non-specifically.[8][9][10]

  • Optimization of Buffer Conditions: Adjusting the pH, ionic strength (salt concentration), and including additives like surfactants in your buffers can significantly reduce NSB.[11][12][13][14]

  • Modification of Experimental Procedures: Optimizing incubation times and temperatures, as well as incorporating thorough washing steps, can help to minimize non-specific interactions.[7][12][13][15]

Troubleshooting Guide

If you are experiencing high background or inconsistent results in your assays with Spantide, follow this troubleshooting guide.

Logical Flow for Troubleshooting Non-Specific Binding

troubleshooting_flow start High Background / Suspected NSB step1 Step 1: Optimize Blocking Protocol start->step1 step2 Step 2: Optimize Washing Steps step1->step2 Blocking Optimized end_persist Issue Persists: Contact Technical Support step1->end_persist Issue Persists step3 Step 3: Modify Buffer Composition step2->step3 Washing Optimized step2->end_persist Issue Persists step4 Step 4: Evaluate Assay Surface step3->step4 Buffer Optimized step3->end_persist Issue Persists end_success Problem Resolved step4->end_success Surface Optimized step4->end_persist Issue Persists

Caption: A stepwise approach to troubleshooting non-specific binding.

Step 1: Optimize Blocking Protocol

Insufficient blocking is a common cause of high background.

  • Problem: Unoccupied sites on the assay surface bind Spantide non-specifically.

  • Solution:

    • Increase Blocking Agent Concentration: If you are using Bovine Serum Albumin (BSA) or casein, try increasing the concentration.

    • Change Blocking Agent: Different blocking agents have different properties. If BSA is not effective, consider trying casein, non-fat dry milk, or a commercially available blocking buffer.[8][9]

    • Increase Incubation Time: Extend the blocking incubation time (e.g., overnight at 4°C) to ensure complete coating of the surface.[12]

Blocking AgentTypical ConcentrationNotes
Bovine Serum Albumin (BSA)1-5% (w/v)A common and effective blocking agent.[9] Not recommended for assays involving phosphoproteins if not certified phosphoprotein-free.
Casein / Non-fat Dry Milk0.5-5% (w/v)A cost-effective alternative to BSA.[8][16] Not suitable for assays with avidin-biotin detection systems due to endogenous biotin.[9]
Fish Gelatin0.1-1% (w/v)Can be effective where BSA or casein fail.[8]
Commercial BlockersVariesOften contain a mixture of proteins and polymers for broad effectiveness.

Step 2: Optimize Washing Steps

Inadequate washing can leave unbound Spantide in the wells, contributing to high background.

  • Problem: Insufficient removal of non-specifically bound Spantide.

  • Solution:

    • Increase the Number of Washes: Increase the number of wash cycles from 3 to 5.[7]

    • Increase Wash Volume and Duration: Ensure that the wells are completely filled during each wash and consider increasing the soak time for each wash.[12]

    • Add a Surfactant to the Wash Buffer: Including a non-ionic surfactant like Tween-20 in the wash buffer can help to disrupt weak, non-specific interactions.[13]

ParameterStandard ProtocolOptimized Protocol
Number of Washes35-6
Wash BufferPBS or TBSPBS-T or TBS-T (0.05% Tween-20)
Soak TimeNone1-2 minutes per wash

Step 3: Modify Buffer Composition

The physicochemical properties of your buffers can significantly influence non-specific binding.

  • Problem: Electrostatic or hydrophobic interactions between Spantide and the assay surface or other components.

  • Solution:

    • Adjust pH: The net charge of Spantide is pH-dependent. Adjusting the pH of your assay buffer towards the isoelectric point (pI) of Spantide can minimize electrostatic interactions. While the exact pI of Spantide is not readily published, peptides with a high content of basic residues (like Arginine and Lysine in Spantide I and II) have a high pI.[17] Experimenting with a pH range around neutral (e.g., 7.0-8.0) may be beneficial.

    • Increase Ionic Strength: Increasing the salt concentration (e.g., NaCl up to 500 mM) in your assay and wash buffers can help to shield electrostatic interactions.[11]

    • Include Additives in the Assay Buffer:

      • BSA: Adding BSA (0.1-1%) to your assay buffer can act as a carrier protein, preventing Spantide from binding to surfaces.[2]

      • Surfactants: A low concentration of a non-ionic surfactant (e.g., 0.05% Tween-20) can reduce hydrophobic interactions.[11] Be cautious, as higher concentrations may disrupt specific binding.

Buffer ComponentRecommended AdjustmentRationale
pHTest a range from 7.0 to 8.0Minimize electrostatic interactions by approaching the isoelectric point.[11]
Salt (NaCl)Increase concentration (150-500 mM)Shield charge-based interactions.[11]
Protein Additive (BSA)Add 0.1-1% (w/v)Acts as a carrier protein to prevent surface adsorption.[2]
Surfactant (Tween-20)Add 0.05% (v/v)Disrupts hydrophobic interactions.[11]

Step 4: Evaluate Assay Surface

The type of microplate or other surfaces can influence the degree of non-specific binding.

  • Problem: The inherent properties of the assay surface promote binding of Spantide.

  • Solution:

    • Use Low-Binding Plates: Consider using commercially available low-protein-binding microplates.

    • Change Plate Material: If using standard polystyrene plates, try plates with different surface treatments (e.g., polyethylene (B3416737) glycol-coated).

Experimental Protocols

Protocol 1: Competitive Binding Assay to Determine Spantide Affinity (Ki)

This assay measures the ability of unlabeled Spantide to compete with a radiolabeled ligand for binding to the NK1R.

Materials:

  • Cell membranes expressing NK1R

  • Radiolabeled NK1R ligand (e.g., [³H]Substance P)

  • Unlabeled Spantide

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

  • Wash buffer (e.g., cold 50 mM Tris-HCl, pH 7.4)

  • Glass fiber filters

  • Scintillation counter and fluid

Procedure:

  • In a 96-well plate, add a fixed concentration of the radiolabeled ligand.

  • Add increasing concentrations of unlabeled Spantide.

  • To determine non-specific binding, add a high concentration of unlabeled Substance P to a set of control wells.

  • Add the cell membrane preparation to all wells to initiate the binding reaction.

  • Incubate at room temperature to reach equilibrium.

  • Rapidly filter the reaction mixture through glass fiber filters using a cell harvester.

  • Wash the filters with cold wash buffer to remove unbound radioligand.[11]

  • Measure the radioactivity on the filters using a scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of Spantide to determine the IC₅₀.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.[11]

Workflow for Competitive Binding Assay

competitive_binding_workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis prep_ligand Prepare Radiolabeled Ligand incubation Incubate Ligand, Spantide, and Membranes prep_ligand->incubation prep_spantide Prepare Spantide Dilutions prep_spantide->incubation prep_membranes Prepare NK1R Membranes prep_membranes->incubation filtration Filter and Wash incubation->filtration counting Scintillation Counting filtration->counting plot Plot % Specific Binding vs. [Spantide] counting->plot calculate_ic50 Determine IC50 plot->calculate_ic50 calculate_ki Calculate Ki calculate_ic50->calculate_ki

Caption: Workflow for a competitive binding assay with Spantide.

Protocol 2: Peptide Blocking in Immunohistochemistry (IHC) to Confirm Antibody Specificity

This protocol uses Spantide to block the binding of an anti-Substance P or anti-NK1R antibody to its target in tissue sections, thereby confirming the antibody's specificity.

Materials:

  • Fixed and permeabilized tissue sections on slides

  • Primary antibody (e.g., rabbit anti-NK1R)

  • Spantide (as the blocking peptide)

  • Blocking buffer (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100)

  • Antibody diluent (e.g., PBS with 1% BSA and 0.3% Triton X-100)

  • Labeled secondary antibody (e.g., goat anti-rabbit IgG-HRP)

  • Substrate/chromogen solution

  • Microscope

Procedure:

  • Prepare two identical tissue sections.

  • Prepare two primary antibody solutions:

    • Antibody alone: Dilute the primary antibody to its optimal working concentration in the antibody diluent.

    • Blocked antibody: In a separate tube, pre-incubate the diluted primary antibody with a 5-10 fold molar excess of Spantide for 1-2 hours at room temperature or overnight at 4°C.[18]

  • Apply the "Antibody alone" solution to one tissue section and the "Blocked antibody" solution to the other.

  • Incubate according to the standard IHC protocol.

  • Wash the slides to remove unbound primary antibody.

  • Apply the labeled secondary antibody to both slides and incubate.

  • Wash to remove unbound secondary antibody.

  • Add the substrate/chromogen and develop the signal.

  • Mount the slides and observe under a microscope.

Expected Results:

  • Specific Staining: The tissue section incubated with the "Antibody alone" should show specific staining in the expected cellular or subcellular locations.

  • Reduced or Absent Staining: The tissue section incubated with the "Blocked antibody" should show a significant reduction or complete absence of staining, confirming that the antibody's binding to the target was specifically blocked by Spantide.

Signaling Pathway

Substance P / NK1R Signaling and Inhibition by Spantide

Substance P (SP) binds to the Neurokinin-1 Receptor (NK1R), a G-protein coupled receptor. This binding activates Phospholipase C (PLC), which in turn cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). This cascade leads to various cellular responses. Spantide acts as a competitive antagonist, binding to the NK1R and preventing SP from initiating this signaling pathway.[17]

sp_nk1r_pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol SP Substance P NK1R NK1R SP->NK1R Binds & Activates Spantide Spantide Spantide->NK1R Binds & Blocks Gq Gq NK1R->Gq Activates PLC PLC Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca Ca²⁺ Release IP3->Ca PKC PKC Activation DAG->PKC Response Cellular Response Ca->Response PKC->Response

Caption: Spantide blocks Substance P-mediated NK1R signaling.

References

Reference Data & Comparative Studies

Validation

Spantide I vs. Spantide II: A Comparative Analysis of Potency at the NK1 Receptor

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the antagonist potency of Spantide I and Spantide II at the neurokinin-1 (NK1) receptor. The NK1 receptor, th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antagonist potency of Spantide I and Spantide II at the neurokinin-1 (NK1) receptor. The NK1 receptor, the primary receptor for the neuropeptide Substance P, is a G protein-coupled receptor implicated in various physiological processes, including pain transmission, inflammation, and smooth muscle contraction.[1][2] Spantide I and Spantide II are synthetic undecapeptide analogues of Substance P developed as competitive antagonists of the NK1 receptor.[3][4] This document summarizes their comparative potencies, details the experimental methodologies used for these determinations, and illustrates the relevant signaling pathway.

Quantitative Comparison of Antagonist Potency

Experimental data consistently demonstrates that Spantide II is a more potent antagonist at the NK1 receptor than its predecessor, Spantide I.[4][5] This increased potency is observed across different bioassays.

AntagonistBioassay TissueParameterValueReference
Spantide II Guinea Pig Taenia ColipA27.7[4]
Spantide I Guinea Pig Taenia ColipA27.0[4]
Spantide II Rabbit Iris SphincterpIC506.0[4]
Spantide I Rabbit Iris SphincterpIC505.1[4]

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that necessitates a two-fold increase in the agonist concentration to elicit the same response. A higher pA2 value indicates greater antagonist potency. The pIC50 value is the negative logarithm of the molar concentration of an antagonist that causes 50% inhibition of the maximal agonist response.

One study highlighted that Spantide II is approximately 10 times more potent than Spantide I as an NK1 antagonist.[5] Spantide II was developed to not only have higher potency but also to reduce side effects like histamine (B1213489) release, which was a noted effect of Spantide I.[3][4]

Experimental Protocols

The potency of Spantide I and Spantide II at the NK1 receptor has been determined through functional bioassays that measure the inhibition of Substance P-induced smooth muscle contraction.

Isolated Tissue Preparation and Functional Assay (e.g., Guinea Pig Taenia Coli)

This method assesses the ability of the antagonists to inhibit the contractile response induced by an NK1 receptor agonist in an isolated smooth muscle preparation.

  • Tissue Preparation:

    • A guinea pig is euthanized according to ethical guidelines.

    • The taenia coli, a longitudinal smooth muscle strip of the large intestine, is dissected and mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2 and 5% CO2.

    • The tissue is connected to an isometric force transducer to record changes in muscle tension.

  • Agonist Concentration-Response Curve:

    • After an equilibration period, cumulative concentrations of an NK1 receptor agonist, such as Substance P, are added to the organ bath.

    • The resulting contractile responses are recorded to establish a baseline concentration-response curve.

  • Antagonist Incubation:

    • The tissue is washed to remove the agonist.

    • A known concentration of the antagonist (Spantide I or Spantide II) is added to the organ bath and allowed to incubate with the tissue for a predetermined period.

  • Second Agonist Concentration-Response Curve:

    • In the continued presence of the antagonist, a second cumulative concentration-response curve for the agonist is generated.

  • Data Analysis (Schild Analysis):

    • The dose ratio, which is the ratio of the agonist's EC50 in the presence and absence of the antagonist, is calculated.

    • A Schild plot is constructed by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the antagonist concentration.

    • The x-intercept of the Schild plot provides the pA2 value.[3]

NK1 Receptor Signaling Pathway

The NK1 receptor is a G protein-coupled receptor that primarily couples to the Gq/11 family of G proteins.[6] Upon binding of an agonist like Substance P, the receptor undergoes a conformational change, leading to the activation of its associated G protein. This initiates a downstream signaling cascade. Spantide I and Spantide II act as competitive antagonists by binding to the NK1 receptor and preventing the binding of Substance P, thereby inhibiting this signaling pathway.

NK1_Signaling_Pathway cluster_membrane Cell Membrane cluster_intracellular Intracellular Space SP Substance P NK1R NK1 Receptor SP->NK1R Binds to Spantide Spantide I / II Spantide->NK1R Binds to and blocks Gq Gq Protein NK1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca ↑ Intracellular Ca²⁺ IP3->Ca PKC Protein Kinase C (PKC) DAG->PKC Response Cellular Response (e.g., Smooth Muscle Contraction) Ca->Response PKC->Response

Caption: NK1 Receptor Signaling Pathway and Antagonist Action.

Conclusion

The available data clearly indicates that Spantide II is a more potent antagonist of the NK1 receptor compared to Spantide I. This enhanced potency, coupled with a reduced propensity for histamine release, positions Spantide II as a more effective and specific tool for researchers investigating the physiological and pathophysiological roles of the NK1 receptor. The choice between these two antagonists should be guided by the required potency and potential for off-target effects in the specific experimental context.

References

Comparative

A Comparative Guide to Spantide II and Aprepitant for Neurokinin-1 (NK1) Receptor Antagonism

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of two prominent Neurokinin-1 (NK1) receptor antagonists: Spantide II, a synthetic peptide, and aprepitant (B166...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent Neurokinin-1 (NK1) receptor antagonists: Spantide II, a synthetic peptide, and aprepitant (B1667566), a non-peptide small molecule. The NK1 receptor, the primary receptor for the neuropeptide Substance P, is a key target in therapeutic areas such as antiemesis, inflammation, and pain.[1] This document outlines their distinct characteristics, supported by experimental data, to inform compound selection in research and development.

At a Glance: Key Differences

Spantide II is an undecapeptide analog of Substance P, developed as a potent research tool for studying NK1 receptor-mediated processes.[2][3] As a peptide, its utility is primarily in preclinical and in vitro models due to limitations like metabolic instability and poor blood-brain barrier penetration.[4]

Aprepitant is a potent, selective, and orally bioavailable non-peptide NK1 receptor antagonist.[1][5] It is clinically approved for the prevention of chemotherapy-induced and postoperative nausea and vomiting (CINV, PONV), demonstrating its efficacy and favorable pharmacokinetic profile in humans.[5][6][7]

Quantitative Comparison of Receptor Blockade

The efficacy of these antagonists is determined by their binding affinity and functional potency at the NK1 receptor. While direct head-to-head studies are limited, data from various sources allow for a quantitative comparison. Aprepitant generally demonstrates a higher binding affinity than Spantide II.[1]

ParameterSpantide IIAprepitantCompound Class
Binding Affinity (NK1) pA2: 7.7[8][9]IC50: 0.1 nM[4]Peptide[2] / Non-Peptide[10]
Receptor Selectivity Potent at NK1, lower at NK2, inactive at NK3[9][11]~3000-fold higher for NK1 vs. NK3; ~45,000-fold higher for NK1 vs. NK2[4]N/A
Key Characteristics Substance P analog, research tool, low histamine (B1213489) release[3][8]Orally bioavailable, crosses blood-brain barrier, clinically approved antiemetic[1][12][13]N/A

Note: pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist's concentration-response curve. IC50 is the concentration of an inhibitor where the response is reduced by half. A direct conversion is not possible without additional experimental details, but both values indicate high potency.

Signaling Pathway and Antagonist Interaction

The NK1 receptor is a G-protein coupled receptor (GPCR) that, upon binding its natural ligand Substance P, primarily activates the Gq alpha subunit.[14] This initiates a signaling cascade involving phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC), leading to various cellular responses.[14] Both Spantide II and aprepitant act as competitive antagonists, blocking Substance P from binding to the receptor and thus inhibiting this downstream signaling.[1]

NK1_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol SP Substance P NK1R NK1 Receptor SP->NK1R Binds Antagonist Spantide II / Aprepitant Antagonist->NK1R Blocks Gq Gq NK1R->Gq Activates PLC PLC Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Release Ca²⁺ Release IP3->Ca_Release Induces PKC PKC DAG->PKC Activates Response Cellular Response Ca_Release->Response Leads to PKC->Response Leads to

Caption: NK1 Receptor Signaling Pathway.

Experimental Protocols

To quantitatively assess and compare NK1 receptor antagonists, standardized in vitro assays are essential. The following are detailed methodologies for two key experiments.

Radioligand Binding Assay (Competitive)

Objective: To determine the binding affinity (Ki) of a test compound (Spantide II or aprepitant) by measuring its ability to displace a specific radiolabeled ligand from the NK1 receptor.

Methodology:

  • Membrane Preparation: Cell membranes are prepared from a cell line stably expressing the human NK1 receptor (e.g., CHO-K1 or HEK293 cells).

  • Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) containing protease inhibitors is used.

  • Reaction Mixture: The assay is set up in microplates. Each well contains:

    • NK1 receptor-expressing cell membranes.

    • A fixed concentration of a radiolabeled NK1 receptor-specific ligand (e.g., [³H]-Substance P).

    • Varying concentrations of the unlabeled test compound (e.g., aprepitant or Spantide II).

  • Incubation: The plates are incubated (e.g., for 60 minutes at room temperature) to allow the binding to reach equilibrium.

  • Separation: The reaction is terminated by rapid filtration through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Quantification: The radioactivity trapped on the filters is measured using a scintillation counter.

  • Data Analysis: Non-specific binding is determined in the presence of a high concentration of an unlabeled standard ligand. Specific binding is calculated by subtracting non-specific binding from total binding. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Functional Assay: Calcium Mobilization

Objective: To measure the functional potency (IC50) of an antagonist by quantifying its ability to inhibit the increase in intracellular calcium induced by an NK1 receptor agonist (Substance P).

Methodology:

  • Cell Culture: A cell line endogenously or recombinantly expressing the human NK1 receptor is plated into 96- or 384-well black, clear-bottom microplates.

  • Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES). The cells are incubated to allow for dye de-esterification.

  • Antagonist Pre-incubation: The dye-containing buffer is removed and replaced with a buffer containing varying concentrations of the antagonist (Spantide II or aprepitant). The plate is incubated to allow the antagonist to bind to the receptors.

  • Agonist Stimulation & Signal Reading: The microplate is placed in a fluorescence plate reader (e.g., FLIPR or FlexStation). A fixed concentration of the agonist (Substance P, typically at its EC80 concentration) is added to each well, and the resulting change in fluorescence intensity (indicating a change in intracellular calcium) is measured in real-time.

  • Data Analysis: The peak fluorescence response is determined for each well. The data are normalized to the response of the agonist alone (0% inhibition) and a baseline control (100% inhibition). The IC50 value, representing the antagonist concentration that inhibits 50% of the agonist-induced response, is calculated by fitting the data to a dose-response curve.[1]

Experimental_Workflow Start Select Antagonists (Spantide II, Aprepitant) InVitro In Vitro Characterization Start->InVitro BindingAssay Radioligand Binding Assay InVitro->BindingAssay Measures direct binding FunctionalAssay Calcium Mobilization Assay InVitro->FunctionalAssay Measures functional block Ki Determine Affinity (Ki) BindingAssay->Ki IC50 Determine Potency (IC50) FunctionalAssay->IC50 Compare Compare Potency, Affinity & Selectivity Ki->Compare IC50->Compare

Caption: Workflow for In Vitro Antagonist Comparison.

Conclusion

Spantide II and aprepitant are both potent antagonists of the NK1 receptor but possess fundamentally different molecular structures and pharmacokinetic properties.

  • Spantide II is a valuable peptide-based tool for in vitro and acute in vivo studies where direct application to the tissue of interest is possible and metabolic stability is less of a concern.[2][15]

  • Aprepitant is a clinically validated, non-peptide small molecule suitable for a wide range of in vivo studies and translational research, particularly where oral bioavailability and central nervous system penetration are required.[10][12]

The choice between these two antagonists will ultimately depend on the specific experimental context, including the model system, desired route of administration, and the need for a clinically relevant comparator. The provided protocols offer a standardized framework for conducting direct comparative studies.

References

Validation

Validating Spantide's Efficacy: A Comparative Analysis Using NK1R Knockout Models

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Spantide's performance against other common Neurokinin-1 Receptor (NK1R) antagonists. The validation of Span...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Spantide's performance against other common Neurokinin-1 Receptor (NK1R) antagonists. The validation of Spantide's effects, particularly through the use of NK1R knockout models, is crucial for confirming its specificity and mechanism of action. This document summarizes key experimental data, outlines detailed protocols for relevant assays, and visualizes critical pathways and workflows.

Substance P (SP) is a neuropeptide that plays a significant role in various physiological processes, including inflammation, pain transmission, and mood regulation, by binding to its primary receptor, the NK1R.[1] Antagonists of this receptor, such as Spantide, are valuable research tools and potential therapeutic agents. The use of NK1R knockout animal models provides a definitive method for validating that the effects of an antagonist are indeed mediated through the NK1R. In these models, a specific antagonist should have no effect, as its target receptor is absent.

Comparative Analysis of NK1R Antagonists

To evaluate the efficacy and selectivity of Spantide, it is essential to compare its performance with other well-characterized NK1R antagonists. The following table summarizes key quantitative data for Spantide and several alternatives. It is important to note that the data is compiled from various studies, and direct comparisons should be made with caution due to differing experimental conditions.

AntagonistParameterValueSpecies/Tissue/Cell LineReference
Spantide II pA27.7Guinea Pig Taenia Coli[2]
pKB7.08Guinea Pig Ileum[3]
Aprepitant Ki (estimated)~0.05 nMHuman NK1R[4]
IC500.09 nMRat Brain Homogenates[5]
CP-96,345 pKB8.11Guinea Pig Ileum[3]
Kd0.99 nMHuman UC11 Cells[6]
L-703,606 pIC508.2 - 8.4Human[7]
SR140333 Ki0.74 nMHuman Astrocytoma (U373MG)[8][9]
IC501.6 nMHuman Astrocytoma (U373MG)[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key in vitro assays used to characterize NK1R antagonists.

Radioligand Binding Assay (Competitive Binding)

This assay determines the binding affinity (Ki) of a test compound for the NK1R by measuring its ability to displace a radiolabeled ligand.

Materials:

  • Cell membranes prepared from cells expressing the NK1R (e.g., CHO or HEK293 cells)

  • Radiolabeled NK1R ligand (e.g., [¹²⁵I]-Substance P)

  • Unlabeled Substance P

  • Test compound (e.g., Spantide)

  • Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MnCl₂, 150 mM NaCl, 0.1% BSA, pH 7.4)

  • Glass fiber filters

  • Scintillation counter

Procedure:

  • Reaction Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound.

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from unbound radioligand.

  • Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2]

Calcium Mobilization Assay

This functional assay measures the ability of an antagonist to block the increase in intracellular calcium that occurs upon agonist stimulation of the NK1R.

Materials:

  • Cells expressing the NK1R (e.g., CHO or HEK293 cells)

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

  • NK1R agonist (e.g., Substance P)

  • Test compound (e.g., Spantide)

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

  • Fluorometric imaging plate reader

Procedure:

  • Cell Preparation: Plate the cells in a 96-well plate and allow them to attach overnight.

  • Dye Loading: Load the cells with the calcium-sensitive fluorescent dye according to the manufacturer's instructions.

  • Antagonist Incubation: Add varying concentrations of the test compound to the wells and incubate for a specified time.

  • Agonist Stimulation: Add a fixed concentration of the NK1R agonist to the wells to stimulate calcium release.

  • Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorometric imaging plate reader.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the agonist-induced calcium response (IC50).

Visualizations

Diagrams illustrating key pathways and workflows provide a clear understanding of the experimental logic and underlying biological processes.

G Substance P / NK1R Signaling Pathway cluster_membrane Cell Membrane NK1R NK1 Receptor Gq Gq Protein NK1R->Gq Activates PLC Phospholipase C Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes SP Substance P SP->NK1R Binds Spantide Spantide (Antagonist) Spantide->NK1R Blocks IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca Ca²⁺ Release (from ER) IP3->Ca PKC Protein Kinase C Activation DAG->PKC Downstream Downstream Cellular Responses (Inflammation, Pain) Ca->Downstream PKC->Downstream

Caption: Substance P signaling pathway and Spantide's mechanism of action.

G Experimental Workflow for Spantide Validation BindingAssay Radioligand Binding Assay (Determine Ki) FunctionalAssay Calcium Mobilization Assay (Determine IC50) WT_mice Wild-Type Mice Spantide_WT Administer Spantide to WT WT_mice->Spantide_WT KO_mice NK1R Knockout Mice Spantide_KO Administer Spantide to KO KO_mice->Spantide_KO Behavioral_WT Measure Behavioral/ Physiological Effect (e.g., Nociception) Spantide_WT->Behavioral_WT Behavioral_KO Measure Behavioral/ Physiological Effect Spantide_KO->Behavioral_KO Result_WT Effect Observed (e.g., Analgesia) Behavioral_WT->Result_WT Result_KO No Effect Observed Behavioral_KO->Result_KO

Caption: Workflow for validating Spantide's effect using NK1R knockout models.

References

Comparative

Spantide III: A Comparative Analysis of its NK2 Receptor Antagonist Activity

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the antagonist activity of Spantide III with other prominent neurokinin-2 (NK2) receptor antagonists. The...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antagonist activity of Spantide III with other prominent neurokinin-2 (NK2) receptor antagonists. The data presented is compiled from various scientific studies to offer an objective overview of their relative potencies and facilitate informed decisions in research and drug development.

Unveiling the Antagonists: A Quantitative Look

The antagonist activity of various compounds at the NK2 receptor is typically quantified using pA2 or pKi values, which are measures of antagonist potency. A higher pA2 or pKi value indicates a more potent antagonist. The following table summarizes the available data for Spantide III and other key NK2 receptor antagonists.

AntagonistTypepA2 / pKi ValueExperimental ModelReference
Spantide III PeptideNot explicitly quantified, but demonstrates the highest antagonist activity among the Spantide family (Spantide III > Spantide II > Spantide I) at the human NK2 receptor.[1]Aequorin luminescence-based functional calcium assay in recombinant cell lines expressing human neurokinin receptors.[1][1]
Spantide II PeptidepA2: 5.9 - 7.2Isolated rabbit pulmonary artery.[2][2]
MEN 11420 (Nepadutant) PeptidepK(B): 8.6 - 10.2Rabbit isolated pulmonary artery, rat urinary bladder, hamster trachea, and mouse urinary bladder.[3][4][3][4]
SR 48968 (Saredutant) Non-peptidepA2: 9.40Isolated human bronchus.[5][5]
GR 159897 Non-peptidepA2: 8.7 / pKi: 9.5Guinea-pig trachea (pA2) and human NK2 receptors in CHO cells (pKi).[6][6]

Delving into the Mechanism: The NK2 Receptor Signaling Pathway

The NK2 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq alpha subunit. Upon activation by its endogenous ligand, neurokinin A (NKA), the receptor initiates a cascade of intracellular events culminating in a cellular response. The general signaling pathway is depicted below.

NK2_Signaling_Pathway NKA Neurokinin A (NKA) NK2R NK2 Receptor NKA->NK2R Binds to Gq Gq Protein NK2R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to IP3R on PKC Protein Kinase C (PKC) DAG->PKC Activates Ca2 Ca²⁺ ER->Ca2 Releases CellularResponse Cellular Response (e.g., Muscle Contraction, Secretion) Ca2->CellularResponse PKC->CellularResponse

NK2 Receptor Gq Signaling Pathway

Experimental Corner: How Antagonist Activity is Measured

The determination of NK2 receptor antagonist activity relies on robust and reproducible experimental protocols. Below are detailed methodologies for two key assays cited in the comparative data.

Radioligand Binding Assay

This assay measures the ability of a test compound (the antagonist) to compete with a radiolabeled ligand for binding to the NK2 receptor.

Radioligand_Binding_Assay cluster_prep Preparation cluster_assay Assay cluster_detection Detection & Analysis MembranePrep Membrane Preparation (from cells expressing NK2R) Incubation Incubation (Membranes + Radioligand + Antagonist) MembranePrep->Incubation Radioligand Radiolabeled Ligand (e.g., [³H]-SR 48968) Radioligand->Incubation Antagonist Test Antagonist (e.g., Spantide III) Antagonist->Incubation Filtration Rapid Filtration Incubation->Filtration Washing Washing to remove unbound radioligand Filtration->Washing Scintillation Scintillation Counting (measures bound radioactivity) Washing->Scintillation Analysis Data Analysis (IC50/Ki determination) Scintillation->Analysis

Experimental Workflow for Radioligand Binding Assay

Detailed Protocol:

  • Membrane Preparation:

    • Culture cells stably expressing the human NK2 receptor (e.g., CHO cells).

    • Harvest the cells and homogenize them in a cold buffer to lyse the cells and release the membranes.

    • Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

    • Centrifuge the resulting supernatant at a high speed to pellet the membranes.

    • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.

  • Binding Assay:

    • In a multi-well plate, add the membrane preparation, a fixed concentration of the radiolabeled NK2 receptor ligand (e.g., [³H]-SR 48968), and varying concentrations of the test antagonist.

    • For determining non-specific binding, a high concentration of a non-labeled known NK2 antagonist is added.

    • Incubate the mixture at a specific temperature for a defined period to allow binding to reach equilibrium.

  • Separation and Detection:

    • Rapidly filter the incubation mixture through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.

    • Wash the filters with cold assay buffer to remove any remaining unbound radioactivity.

    • Place the filters in scintillation vials with scintillation fluid.

    • Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the logarithm of the antagonist concentration.

    • Determine the IC50 value (the concentration of antagonist that inhibits 50% of the specific radioligand binding) by fitting the data to a sigmoidal dose-response curve.

    • The Ki (inhibition constant) can then be calculated from the IC50 value using the Cheng-Prusoff equation.

Aequorin-Based Functional Calcium Assay

This functional assay measures the ability of an antagonist to block the increase in intracellular calcium concentration induced by an NK2 receptor agonist.

Detailed Protocol:

  • Cell Preparation:

    • Use a recombinant cell line that co-expresses the human NK2 receptor and the photoprotein aequorin.[1]

    • Culture the cells to an appropriate density in a multi-well plate.

    • Prior to the assay, incubate the cells with coelenterazine, the substrate for aequorin, in the dark to reconstitute the active photoprotein.

  • Assay Performance:

    • Wash the cells to remove excess coelenterazine.

    • Add varying concentrations of the test antagonist (e.g., Spantide III) to the wells and pre-incubate for a specific period.

    • Place the plate in a luminometer equipped with an injector.

    • Inject a fixed concentration of an NK2 receptor agonist (e.g., Neurokinin A) into the wells.

    • Immediately measure the light emission (luminescence) produced as a result of the calcium-aequorin interaction.

  • Data Analysis:

    • The luminescence signal is proportional to the intracellular calcium concentration.

    • Generate dose-response curves by plotting the agonist-induced luminescence signal against the agonist concentration in the presence and absence of the antagonist.

    • The antagonist's potency is determined by its ability to shift the agonist's dose-response curve to the right.

    • The pA2 value, a measure of the antagonist's affinity, can be calculated from the Schild plot analysis of the dose-response curve shifts.[7]

Conclusion

References

Validation

cross-reactivity of Spantide with other tachykinin receptors

A Comparative Guide to the Cross-Reactivity of Spantide with Tachykinin Receptors Spantide, a synthetic undecapeptide, and its analogue Spantide II, are widely utilized as antagonists of tachykinin receptors. This guide...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide to the Cross-Reactivity of Spantide with Tachykinin Receptors

Spantide, a synthetic undecapeptide, and its analogue Spantide II, are widely utilized as antagonists of tachykinin receptors. This guide provides a comparative analysis of their cross-reactivity with the three main tachykinin receptor subtypes: NK1, NK2, and NK3. The information presented herein is intended for researchers, scientists, and drug development professionals to facilitate a deeper understanding of the selectivity profile of these antagonists.

Quantitative Comparison of Antagonist Potency

Spantide and its analogues exhibit a preferential affinity for the NK1 receptor. Spantide II was developed as a more potent and specific antagonist for the NK1 receptor with reduced side effects compared to Spantide I.[1] The antagonist potency is often expressed as a pA2 value, which is the negative logarithm of the molar concentration of an antagonist that necessitates a two-fold increase in the agonist concentration to produce the same response. A higher pA2 value indicates greater antagonist potency.

The available data from functional assays consistently demonstrates the selectivity of Spantide II for the NK1 receptor over the NK2 receptor, with a lack of activity at the NK3 receptor.[2][3]

AntagonistReceptorPotency (pA₂ value)Species/TissueReference
Spantide INK17.0Guinea Pig Taenia Coli[4]
Spantide IINK17.7Guinea Pig Taenia Coli
Spantide IINK17.08Guinea Pig Ileum[5]
Spantide IINK2--[3][6]
Spantide IINK3Inactive-[2][3][5]

Note: While both Spantide I and II antagonize NK2 receptor-mediated responses, direct pA2 values for Spantide II at the NK2 receptor are not consistently reported in the reviewed literature. However, studies indicate it is less potent at NK2 than at NK1 receptors.[3][6] Both Spantide I and II were found to be inactive at NK3 receptors.[3][5] Spantide II is approximately 10 times more potent than Spantide I as an NK1 antagonist.[6]

Tachykinin Signaling Pathway and Spantide Antagonism

Tachykinin receptors (NK1, NK2, NK3) are G-protein coupled receptors (GPCRs).[3][7] Upon binding of their endogenous peptide ligands (Substance P for NK1, Neurokinin A for NK2, and Neurokinin B for NK3), these receptors activate intracellular signaling cascades, primarily through Gq proteins.[8][9] This leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), a key event in the cellular response.[3][9] Spantide acts as a competitive antagonist, blocking the binding of the natural agonists to the receptor and thereby inhibiting this signaling pathway.

cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Tachykinin Agonist Tachykinin Agonist Tachykinin Receptor (NK1/NK2) Tachykinin Receptor (NK1/NK2) Tachykinin Agonist->Tachykinin Receptor (NK1/NK2) Binds & Activates Spantide Spantide Spantide->Tachykinin Receptor (NK1/NK2) Blocks Gq-protein Gq-protein Tachykinin Receptor (NK1/NK2)->Gq-protein Activates PLC PLC Gq-protein->PLC Activates IP3 IP3 PLC->IP3 Generates Ca2+ Release Ca2+ Release IP3->Ca2+ Release Triggers Cellular Response Cellular Response Ca2+ Release->Cellular Response Leads to

Caption: Tachykinin receptor signaling and competitive antagonism by Spantide.

Experimental Protocols

The antagonist activity of Spantide at tachykinin receptors is determined using various in vitro pharmacological assays. The following are detailed methodologies for key experiments.

Radioligand Binding Assay

This assay quantifies the ability of Spantide to displace a radiolabeled ligand from the tachykinin receptors, allowing for the determination of its binding affinity (Ki).

cluster_workflow Radioligand Binding Assay Workflow prep Membrane Preparation (Cells expressing NK1, NK2, or NK3) binding Incubation: - Membranes - Radiolabeled Ligand - Unlabeled Spantide (varying conc.) prep->binding separation Separation of Bound and Free Ligand (e.g., filtration) binding->separation quantification Quantification of Bound Radioactivity separation->quantification analysis Data Analysis (IC50 -> Ki calculation) quantification->analysis

Caption: Workflow for a competitive radioligand binding assay.

Methodology:

  • Membrane Preparation:

    • Culture cells stably or transiently expressing the human NK1, NK2, or NK3 receptor.

    • Harvest the cells and homogenize them in a suitable buffer.

    • Centrifuge the homogenate at a low speed to remove nuclei and debris.

    • Pellet the cell membranes by high-speed centrifugation of the supernatant.

    • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.[2]

  • Binding Assay:

    • In a multi-well plate, add a fixed concentration of a high-affinity radiolabeled ligand specific for the receptor subtype (e.g., [³H]Substance P for NK1, [¹²⁵I]NKA for NK2, or [³H]Senktide for NK3).

    • Add increasing concentrations of unlabeled Spantide.

    • Initiate the binding reaction by adding the cell membrane preparation.

    • Incubate the mixture to allow it to reach equilibrium.[2]

  • Separation and Quantification:

    • Separate the receptor-bound radioligand from the free radioligand, typically by rapid filtration through glass fiber filters.

    • Wash the filters to remove non-specifically bound radioactivity.

    • Quantify the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis:

    • Plot the percentage of specific binding against the concentration of Spantide to generate a competition curve.

    • Determine the IC50 value, which is the concentration of Spantide that inhibits 50% of the specific binding of the radioligand.

    • Calculate the equilibrium dissociation constant (Ki) for Spantide using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2]

Functional Calcium Mobilization Assay

This functional assay measures the ability of Spantide to inhibit the increase in intracellular calcium induced by a tachykinin receptor agonist.

Methodology:

  • Cell Preparation:

    • Use recombinant cell lines, such as Chinese Hamster Ovary (CHO) cells, that stably express both a specific human tachykinin receptor (NK1, NK2, or NK3) and a calcium-sensitive photoprotein like aequorin or are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[3]

    • If using an aequorin-based system, incubate the cells with coelenterazine (B1669285) to reconstitute the active photoprotein.[10][3]

  • Antagonist Incubation:

    • Pre-incubate the prepared cells with varying concentrations of Spantide for a defined period to allow for receptor binding.[10]

  • Agonist Stimulation and Signal Detection:

    • Stimulate the cells with a specific agonist for the expressed receptor (e.g., Substance P for NK1, Neurokinin A for NK2, Neurokinin B for NK3).[10][3]

    • Measure the resulting signal, which will be luminescence for aequorin-based assays or fluorescence for dye-based assays, using a luminometer or fluorescence plate reader, respectively. The signal intensity is proportional to the intracellular calcium concentration.[10]

  • Data Analysis:

    • The inhibitory effect of Spantide is quantified by the reduction in the agonist-induced signal.

    • Calculate IC50 values from the concentration-response curves. These can be used to determine the antagonist's potency.[10]

Isolated Tissue Bioassay (Schild Analysis)

This classical pharmacological method determines the antagonist potency (pA2) by measuring the ability of Spantide to inhibit the contractile response of an isolated tissue to a tachykinin agonist.

Methodology:

  • Tissue Preparation:

    • Isolate a suitable tissue preparation that expresses the tachykinin receptor of interest (e.g., guinea pig ileum for NK1 receptors).[5][6]

    • Mount the tissue in an organ bath containing a physiological salt solution, maintained at a constant temperature and aerated.

  • Concentration-Response Curve:

    • Establish a cumulative concentration-response curve for a selective tachykinin agonist to determine the baseline response.

    • Wash the tissue and allow it to return to its resting state.[10]

  • Antagonist Incubation and Second Curve:

    • Incubate the tissue with a fixed concentration of Spantide for a predetermined equilibration period.

    • Generate a second cumulative concentration-response curve for the same agonist in the presence of Spantide. A rightward shift in the curve indicates competitive antagonism.[10]

  • Data Analysis (Schild Plot):

    • Repeat the procedure with several different concentrations of Spantide.

    • Calculate the dose ratio (the ratio of the agonist concentration required to produce a given response in the presence and absence of the antagonist).

    • Construct a Schild plot by plotting the log (dose ratio - 1) against the negative log of the molar concentration of Spantide.

    • The x-intercept of the Schild regression line provides the pA2 value.

References

Comparative

A Comparative Analysis of Spantide I, II, and III Efficacy as Tachykinin Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the efficacy of Spantide I, Spantide II, and Spantide III, synthetic peptide antagonists of tachykinin rec...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Spantide I, Spantide II, and Spantide III, synthetic peptide antagonists of tachykinin receptors. The information presented is collated from in vitro and in vivo studies to assist researchers in selecting the appropriate antagonist for their experimental needs.

Executive Summary

Spantide I, II, and III are analogues of Substance P (SP) that act as competitive antagonists at tachykinin receptors, primarily the neurokinin-1 (NK1) receptor. The development of these compounds has seen a progression towards increased potency and reduced side effects. In general, Spantide II and III demonstrate superior efficacy and safety profiles compared to the parent compound, Spantide I.

Key Findings:

  • NK1 Receptor Antagonism: The rank order of potency for antagonism at the human NK1 receptor is Spantide II > Spantide III > Spantide I.[1]

  • NK2 Receptor Antagonism: At the human NK2 receptor, the rank order of antagonist potency is Spantide III > Spantide II > Spantide I.[1]

  • NK3 Receptor Activity: All three Spantides are reported to be inactive at the NK3 receptor.[1]

  • In Vivo Efficacy & Side Effects: In vivo studies in rats have shown Spantide III to be a potent antagonist of Substance P in the central nervous system.[2][3] Spantide II also demonstrates antagonist activity, though its effects can be transient.[2][3] Spantide I has been observed to cause severe side effects, including respiratory arrest, in animal models, limiting its in vivo application.[2][3]

  • Histamine Release: Spantide II was designed to have a lower histamine-releasing effect compared to Spantide I.[2]

Data Presentation

Table 1: Comparative Antagonist Potency at Human Neurokinin Receptors
CompoundNK1 Receptor Antagonist PotencyNK2 Receptor Antagonist PotencyNK3 Receptor Antagonist Potency
Spantide I ++-
Spantide II +++++-
Spantide III +++++-

Relative potency is denoted by '+' symbols, with '+++' indicating the highest potency. '-' indicates inactivity. This table is based on the rank order of antagonism established in functional calcium assays.[1]

Table 2: In Vitro Efficacy of Spantide I and Spantide II
ParameterSpantide ISpantide IIReference
pA2 value (guinea pig taenia coli, NK1) 7.07.7[2]
pIC50 value (rabbit iris sphincter) 5.16.0[2]

The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater antagonist potency.

Experimental Protocols

Guinea Pig Taenia Coli Assay for NK1 Receptor Antagonism

This ex vivo method assesses the ability of a compound to inhibit the contraction of the guinea pig taenia coli muscle induced by a Substance P agonist.

Methodology:

  • Tissue Preparation: The taenia coli is dissected from a guinea pig cecum and mounted in an organ bath containing Krebs solution, maintained at 37°C and aerated with 95% O2 and 5% CO2.

  • Contraction Measurement: Muscle contractions are recorded isometrically using a force transducer.

  • Agonist Response: A cumulative concentration-response curve to Substance P is established.

  • Antagonist Incubation: The tissue is incubated with the Spantide analogue for a predetermined period.

  • Post-Antagonist Agonist Response: A second concentration-response curve to Substance P is generated in the presence of the antagonist.

  • Data Analysis: The antagonist potency is determined by calculating the pA2 value from the shift in the concentration-response curves using a Schild plot analysis.

Aequorin Luminescence-Based Functional Calcium Assay

This in vitro high-throughput screening method measures the antagonist activity of compounds at recombinant human neurokinin receptors expressed in mammalian cell lines.

Methodology:

  • Cell Culture: CHO (Chinese Hamster Ovary) cells stably co-expressing a human neurokinin receptor (NK1, NK2, or NK3) and the photoprotein apoaequorin are cultured.

  • Aequorin Reconstitution: The cells are incubated with coelenterazine (B1669285) to reconstitute the active aequorin photoprotein.

  • Antagonist Incubation: The cells are pre-incubated with varying concentrations of the Spantide analogues.

  • Agonist Stimulation: A specific tachykinin agonist (Substance P for NK1, Neurokinin A for NK2, or Neurokinin B for NK3) is added to the cells.

  • Luminescence Detection: The resulting intracellular calcium mobilization upon agonist binding activates aequorin, leading to a luminescent signal that is measured by a luminometer.

  • Data Analysis: The antagonist effect is quantified by the inhibition of the agonist-induced calcium response. The rank order of potency is determined by comparing the IC50 values of the different Spantide analogues.[1]

In Vivo Evoked Tongue Jerks Model in Rats

This in vivo model assesses the central antagonist activity of Spantides on the trigemino-hypoglossal reflex.[2][3]

Methodology:

  • Animal Preparation: Male rats are anesthetized and prepared for intracerebroventricular (ICV) perfusion. The tongue is extended and attached to a force transducer to record retractive movements (tongue jerks).

  • Baseline Measurement: The tooth pulp is electrically stimulated to evoke baseline tongue jerks.

  • ICV Perfusion: The cerebral ventricles are perfused with a control solution, followed by a solution containing the Spantide analogue.

  • Effect Measurement: The amplitude of the evoked tongue jerks is recorded during and after the perfusion of the Spantide.

  • Agonist Challenge: Following the antagonist perfusion, a solution containing Substance P is perfused to assess the degree of antagonism.

  • Data Analysis: The change in the amplitude of the evoked tongue jerks in the presence of the Spantide and the subsequent response to Substance P are analyzed to determine the in vivo antagonist efficacy.[2][3]

Mandatory Visualization

Tachykinin_Signaling_Pathway cluster_membrane Cell Membrane NK1R NK1 Receptor Gq Gq Protein NK1R->Gq Activates Spantide Spantide (I, II, or III) Spantide->NK1R Blocks SP Substance P SP->NK1R Binds PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release (from ER) IP3->Ca_release Triggers PKC PKC Activation DAG->PKC Activates Cellular_Response Cellular Response Ca_release->Cellular_Response PKC->Cellular_Response

Caption: Tachykinin Receptor Signaling Pathway and Point of Spantide Antagonism.

Experimental_Workflow_Aequorin_Assay start Start cell_culture 1. Culture CHO cells expressing NK Receptor and Apoaequorin start->cell_culture reconstitution 2. Incubate with Coelenterazine (Aequorin reconstitution) cell_culture->reconstitution antagonist_incubation 3. Pre-incubate with Spantide (I, II, or III) reconstitution->antagonist_incubation agonist_addition 4. Add Tachykinin Agonist (e.g., Substance P) antagonist_incubation->agonist_addition luminescence_measurement 5. Measure Luminescence (Calcium Signal) agonist_addition->luminescence_measurement data_analysis 6. Analyze Inhibition of Calcium Response luminescence_measurement->data_analysis end End data_analysis->end

References

Validation

A Comparative Guide to Substance P Antagonists: Spantide vs. CP-96345

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of two prominent Substance P (SP) antagonists, Spantide and CP-96345, used in neuroscience and pharmacology rese...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent Substance P (SP) antagonists, Spantide and CP-96345, used in neuroscience and pharmacology research. We will delve into their mechanisms of action, comparative potency, and the experimental protocols used to evaluate their efficacy in blocking the effects of Substance P, a key neuropeptide involved in pain transmission, inflammation, and various other physiological processes.

Introduction to Substance P and the NK1 Receptor

Substance P is an undecapeptide that belongs to the tachykinin family of neuropeptides.[1] It exerts its biological effects primarily by binding to the neurokinin-1 receptor (NK1R), a G protein-coupled receptor (GPCR).[1] The activation of the NK1R by Substance P initiates a signaling cascade, predominantly through the Gq alpha subunit, leading to the activation of phospholipase C (PLC). This results in the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which subsequently trigger the release of intracellular calcium (Ca2+) and activate protein kinase C (PKC), respectively.[2] This signaling pathway is a critical target for therapeutic intervention in conditions such as chronic pain, inflammation, and emesis.

Mechanism of Action: A Tale of Two Antagonists

Spantide and CP-96345 represent two different classes of NK1R antagonists, distinguished by their chemical nature and how they interact with the receptor.

Spantide , and more specifically its more potent and stable analog Spantide II , is a synthetic peptide antagonist of Substance P.[3] Developed as a more specific antagonist with reduced side effects like histamine (B1213489) release compared to its predecessor, Spantide I, it acts as a competitive antagonist at the NK1 receptor.[1]

CP-96345 is a potent and selective non-peptide NK1 receptor antagonist.[4][5] Its discovery was a significant milestone, offering a small molecule alternative to peptide-based antagonists with the potential for better pharmacokinetic properties, including oral bioavailability.[6] However, it is important to note that CP-96345 exhibits significant species-dependent variations in its affinity for the NK1 receptor.[7]

The following diagram illustrates the Substance P signaling pathway and the points of intervention for both Spantide and CP-96345.

cluster_membrane Plasma Membrane cluster_antagonists cluster_cytoplasm Cytoplasm NK1R NK1 Receptor Gq Gq Protein NK1R->Gq Activates SP Substance P SP->NK1R Binds & Activates Spantide Spantide Spantide->NK1R Blocks CP96345 CP-96345 CP96345->NK1R Blocks PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca²⁺ Release IP3->Ca_release Triggers PKC Protein Kinase C (PKC) DAG->PKC Activates Cellular_Response Cellular Response (e.g., Neuronal Excitability) Ca_release->Cellular_Response PKC->Cellular_Response

Caption: Substance P / NK1R Signaling Pathway and Antagonist Action.

Quantitative Comparison of Antagonist Potency

The potency of Spantide II and CP-96345 has been evaluated in various in vitro functional assays. The following tables summarize key quantitative data for easy comparison. It is crucial to consider the experimental system (e.g., tissue preparation, species) when interpreting these values.

Table 1: Functional Antagonist Potency (pA2 and pIC50 Values)

CompoundAssayTissue/PreparationSpeciespA2 ValuepIC50 ValueReference
Spantide II Tachykinin-evoked contractionTaenia coliGuinea Pig7.6-[4]
CP-96345 Tachykinin-evoked contractionTaenia coliGuinea Pig6.8-[4]
Spantide II Tachykinin-mediated neurotransmissionIris sphincterRabbit-6.1[4]
CP-96345 Tachykinin-mediated neurotransmissionIris sphincterRabbit-5.4[4]

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist's concentration-response curve. Higher pA2 values indicate greater antagonist potency. The pIC50 is the negative logarithm of the molar concentration of an antagonist that inhibits 50% of the response.

In the cited studies, Spantide II demonstrated approximately 10-fold greater potency than CP-96345 in blocking tachykinin-evoked contractions in guinea pig taenia coli and tachykinin-mediated neurotransmission in the rabbit iris sphincter.[4]

Table 2: Binding Affinity (Ki) and Species Selectivity of CP-96345

CompoundReceptorTissue/PreparationSpeciesKi (nM)NotesReference
CP-96345 NK1Cerebral Cortex MembranesRat59.6-[8]
CP-96345 NK1RecombinantHumanHigh Affinity (Ki 0.575 nM for a similar compound)Has a 90-fold higher affinity for the human NK1 receptor over the rat NK1 receptor.[7][9]
CP-96345 NK1VariousRat & MouseLow PotencySignificantly less active at NK1 receptors in rat and mouse compared to other species.[4]

A key consideration when using CP-96345 is its pronounced species selectivity, with significantly lower potency for the rat and mouse NK1 receptors compared to the human receptor.[4][7] This is a critical factor for researchers translating findings from rodent models to human applications.

Off-Target Effects: A Critical Point of Differentiation

A significant finding in the characterization of CP-96345 is its interaction with L-type calcium channels.[8][10] Studies have shown that CP-96345 can inhibit [3H]-diltiazem binding to L-type calcium channels with a Ki value of 22.5 nM in rat cerebral cortex membranes.[8] This interaction is not stereoselective and could lead to functional effects independent of NK1 receptor antagonism, potentially confounding the interpretation of experimental results.[10] Spantide II has not been reported to have similar off-target effects on L-type calcium channels.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of research findings. Below are representative protocols for key experiments used to characterize and compare NK1 receptor antagonists.

Radioligand Binding Assay (Competitive)

This assay is used to determine the binding affinity (Ki) of a test compound for the NK1 receptor.

1. Membrane Preparation:

  • Culture cells stably expressing the human or other species-specific NK1 receptor.

  • Harvest the cells and homogenize them in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4 with protease inhibitors).

  • Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Resuspend the membrane pellet in a suitable assay buffer and determine the protein concentration.

2. Competitive Binding Reaction:

  • In a 96-well plate, combine the membrane preparation, a fixed concentration of a radiolabeled NK1 receptor ligand (e.g., [3H]-Substance P), and varying concentrations of the unlabeled antagonist (Spantide or CP-96345).

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of unlabeled Substance P).

  • Incubate the plate to allow the binding to reach equilibrium (e.g., 60-90 minutes at room temperature).

3. Filtration and Quantification:

  • Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters, which trap the membranes with the bound radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

4. Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the antagonist concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the antagonist that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11]

Functional Assay: Calcium Mobilization

This assay measures the ability of an antagonist to block Substance P-induced increases in intracellular calcium.

cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Seed NK1R-expressing cells in 96-well plate B Load cells with Ca²⁺ sensitive dye (e.g., Fluo-4 AM) A->B C Wash cells to remove excess dye B->C D Add antagonist (Spantide or CP-96345) at various concentrations C->D E Incubate D->E F Add agonist (Substance P) E->F G Measure fluorescence (kinetic read) F->G H Generate concentration- response curves for agonist +/- antagonist G->H I Perform Schild analysis H->I J Determine pA₂ value I->J

Caption: Experimental Workflow for a Calcium Mobilization Assay.

1. Cell Preparation:

  • Seed cells stably expressing the NK1 receptor into a 96-well, black-walled, clear-bottom plate and allow them to adhere overnight.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol. This typically involves incubation for about one hour at 37°C.

  • Wash the cells with an appropriate assay buffer to remove any extracellular dye.

2. Assay Procedure:

  • Add varying concentrations of the antagonist (Spantide or CP-96345) to the wells and incubate for a predetermined period to allow the antagonist to bind to the receptors.

  • Using a fluorescence plate reader equipped with an injector, add a fixed concentration of Substance P (typically the EC80, the concentration that gives 80% of the maximal response) to the wells.

  • Immediately begin measuring the fluorescence intensity kinetically over time to capture the transient increase in intracellular calcium.

3. Data Analysis (Schild Analysis):

  • Generate concentration-response curves for Substance P in the absence and presence of different concentrations of the antagonist.

  • The antagonist will cause a rightward shift in the agonist concentration-response curve.

  • Perform a Schild analysis by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the antagonist concentration. The dose ratio is the ratio of the EC50 of the agonist in the presence and absence of the antagonist.

  • The x-intercept of the Schild plot provides the pA2 value, a measure of the antagonist's potency.[12] A slope of the Schild plot that is not significantly different from 1 is indicative of competitive antagonism.[12]

Summary and Conclusion

Both Spantide II and CP-96345 are valuable tools for investigating the roles of Substance P and the NK1 receptor. However, they possess distinct characteristics that must be considered when designing experiments and interpreting results.

  • Spantide II is a potent, peptide-based competitive antagonist of the NK1 receptor.[3][4] The available data suggests it is more potent than CP-96345 in certain functional assays and does not have the reported off-target effects on L-type calcium channels.[4]

  • CP-96345 is a non-peptide antagonist with high affinity for the human NK1 receptor.[9] Its key limitations are its significant species selectivity, with lower potency in rodents, and its off-target interaction with L-type calcium channels, which could complicate data interpretation.[7][8]

The choice between Spantide and CP-96345 will depend on the specific experimental goals, the biological system being studied (especially the species), and the need to avoid potential confounding off-target effects. For studies requiring high potency and specificity without the complication of calcium channel interactions, particularly in non-human tissues where CP-96345's potency is lower, Spantide II may be the preferred antagonist. For studies involving human receptors where a small molecule antagonist is desired, CP-96345 can be a useful tool, provided its potential off-target effects are carefully controlled and considered.

References

Comparative

Evaluating the Specificity of Spantide for the NK1 Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the specificity of Spantide, a Substance P analogue, for the neurokinin-1 (NK1) receptor relative to other ne...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity of Spantide, a Substance P analogue, for the neurokinin-1 (NK1) receptor relative to other neurokinin receptors (NK2 and NK3). The information presented is supported by experimental data to assist researchers in evaluating Spantide and its alternatives for their studies.

Introduction to Spantide and Neurokinin Receptors

The tachykinin family of neuropeptides includes Substance P (SP), neurokinin A (NKA), and neurokinin B (NKB).[1][2] These peptides exert their biological effects by binding to three distinct G-protein coupled receptors: the NK1, NK2, and NK3 receptors.[2][3] Each receptor has a preferential endogenous ligand: SP for NK1, NKA for NK2, and NKB for NK3.[2] Spantide, and its more potent successor Spantide II, are synthetic undecapeptide analogues of Substance P developed to act as antagonists at these receptors.[1][4] The specificity of such antagonists is crucial for accurately interpreting experimental results and minimizing off-target effects.[4]

Comparative Antagonist Potency of Spantide II

Spantide II demonstrates a clear preferential antagonism for the NK1 receptor.[4][5] Functional assays consistently show it is more potent at the NK1 receptor compared to the NK2 receptor and is inactive at the NK3 receptor.[4][6] One study determined the antagonist potency (pA2 value) of Spantide II to be 7.7 at the NK1 receptor in the guinea pig taenia coli preparation.[4] Another functional calcium assay using recombinant human neurokinin receptors confirmed that Spantide II was a more potent antagonist at the NK1 receptor than the NK2 receptor and showed no antagonist activity at the NK3 receptor.[4][6]

ReceptorAntagonist Potency (pA2 value)ActivityReference
NK1 7.7Potent Antagonist[4]
NK2 Less potent than at NK1Weak Antagonist[4][6]
NK3 InactiveNo Antagonist Activity[4][6]

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that requires a doubling of the agonist concentration to produce the same response. Higher pA2 values indicate greater antagonist potency.[7]

Comparison with Alternative NK1 Receptor Antagonists

To contextualize the specificity of Spantide II, it is useful to compare it with other well-characterized NK1 receptor antagonists, including the non-peptide antagonist CP-96,345 and the clinically approved drug Aprepitant.[8][9] These compounds are recognized as highly selective NK1 receptor antagonists.[4][8]

AntagonistReceptorAntagonist Potency (pA2 / pKB value)Reference
Spantide II NK17.08[8]
(+/-)-CP-96,345 NK18.11[8]
Aprepitant NK1Ki of 0.1 - 0.9 nM[10]
Spantide II NK2Weakly active[8]
(+/-)-CP-96,345 NK2Weakly active[8]
Spantide II NK3Inactive[8]
(+/-)-CP-96,345 NK3Inactive[8]

Note: pKB is another measure of antagonist affinity derived from binding studies. Like pA2, a higher value indicates greater potency. Aprepitant's affinity is presented as Ki (inhibition constant), where a lower value indicates higher affinity.

Signaling Pathways and Experimental Workflows

To understand how antagonist specificity is determined, it is essential to visualize the underlying biological processes and experimental procedures.

NK1_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol NK1R NK1 Receptor Gq Gq Protein NK1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_ER Ca²⁺ Release (from ER) IP3->Ca_ER Triggers PKC Protein Kinase C (PKC) DAG->PKC Activates Response Cellular Response (e.g., Neuronal Excitation, Inflammation) PKC->Response Ca_ER->Response SP Substance P (Agonist) SP->NK1R Binds & Activates Spantide Spantide (Antagonist) Spantide->NK1R Blocks

Caption: NK1 Receptor Signaling Pathway.

Antagonist_Specificity_Workflow cluster_binding Binding Assay (Ki determination) cluster_functional Functional Assay (pA2 determination) Membrane_Prep_B 1. Prepare Membranes from cells expressing NK1, NK2, or NK3 Incubate_B 2. Incubate membranes with Radioligand (e.g., [³H]-SP) & varying [Antagonist] Membrane_Prep_B->Incubate_B Filter_B 3. Separate bound from free radioligand via filtration Incubate_B->Filter_B Count_B 4. Quantify radioactivity Filter_B->Count_B Analyze_B 5. Calculate Ki value Count_B->Analyze_B Cell_Prep_F 1. Culture cells expressing NK1, NK2, or NK3 Load_Dye_F 2. Load cells with Ca²⁺ sensitive dye Cell_Prep_F->Load_Dye_F Incubate_F 3. Pre-incubate with varying [Antagonist] Load_Dye_F->Incubate_F Stimulate_F 4. Stimulate with Agonist (e.g., Substance P) Incubate_F->Stimulate_F Measure_F 5. Measure Ca²⁺ response (Fluorescence) Stimulate_F->Measure_F Analyze_F 6. Calculate pA2 value (Schild plot) Measure_F->Analyze_F

Caption: Workflow for Assessing Antagonist Specificity.

Experimental Protocols

The data presented in this guide are derived from two primary types of assays: radioligand binding assays and functional calcium mobilization assays.

Radioligand Competitive Binding Assay (for Ki Determination)

This protocol is designed to determine the binding affinity (Ki) of an antagonist by measuring its ability to compete with a radiolabeled ligand for receptor binding.[10][11]

a. Membrane Preparation:

  • Culture cells stably expressing the human NK1, NK2, or NK3 receptor.[10]

  • Harvest the cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) with protease inhibitors.[10]

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.[10]

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.[10]

  • Resuspend the membrane pellet in a suitable buffer and determine the protein concentration.[10]

b. Competitive Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, a fixed concentration of a radiolabeled ligand (e.g., [³H]-Substance P), and varying concentrations of the unlabeled antagonist (e.g., Spantide).[11]

  • For determining non-specific binding, a separate set of wells will contain a high concentration of an unlabeled agonist (e.g., 1 µM Substance P).[10]

  • Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[10]

  • Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters, which trap the membranes with bound radioligand.[10]

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.[10]

  • Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a liquid scintillation counter.[10]

  • The Ki value is then calculated from the IC50 (the concentration of antagonist that inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.

Functional Calcium Mobilization Assay (for pA2 Determination)

This protocol measures the functional antagonist potency (pA2) of a compound by assessing its ability to inhibit agonist-induced calcium mobilization in cells expressing the target receptor.[4][12]

a. Cell Preparation:

  • Seed cells stably expressing the human NK1, NK2, or NK3 receptor in a 96-well plate and allow them to adhere.[4]

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) or utilize a system based on aequorin-derived luminescence.[4][6]

b. Calcium Mobilization Assay:

  • Wash the cells to remove excess dye.[4]

  • Add increasing concentrations of the antagonist (e.g., Spantide II) to the wells and incubate for a predetermined time.[4]

  • Add a fixed concentration of the appropriate agonist (e.g., Substance P for NK1) to stimulate the receptor.

  • Measure the change in intracellular calcium concentration by monitoring the fluorescence or luminescence signal.

  • The antagonist's effect is seen as a rightward shift in the agonist's dose-response curve. The pA2 value is determined using a Schild plot analysis.[12]

Conclusion

The available experimental data strongly indicates that Spantide II is a potent and selective antagonist for the NK1 receptor.[4] It exhibits significantly higher antagonist activity at the NK1 receptor compared to the NK2 receptor and is inactive at the NK3 receptor.[4][6] While it is a valuable research tool for differentiating NK1 and NK2 receptor functions, other non-peptide antagonists like CP-96,345 and Aprepitant demonstrate even higher potency and selectivity for the NK1 receptor.[8] The choice of antagonist will ultimately depend on the specific requirements of the experimental design, including desired potency, selectivity profile, and the nature of the compound (peptide vs. non-peptide).

References

Validation

Spantide vs. Competitors: A Comparative Guide to Peptide-Based NK1 Antagonists

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data. The neurokinin-1 (NK1) receptor, the primary receptor for the neuropeptide Substa...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data.

The neurokinin-1 (NK1) receptor, the primary receptor for the neuropeptide Substance P (SP), is a critical target in drug development, implicated in pain, inflammation, emesis, and various neurological disorders. While non-peptide antagonists like Aprepitant dominate the clinical landscape, peptide-based antagonists remain invaluable tools in preclinical research for their unique pharmacological profiles. This guide provides a detailed comparison of Spantide and its analogues with other notable peptide-based NK1 antagonists, focusing on quantitative performance data, experimental methodologies, and underlying biological pathways.

Comparative Performance of Peptide-Based NK1 Antagonists

Spantide, particularly its second-generation analogue Spantide II, was developed to improve upon the potency and reduce the side effects of the original substance P-derived antagonists.[1] The following table summarizes the functional potency and binding affinity of Spantide II in comparison to other key peptide-based NK1 antagonists. Potency is often expressed as a pA2 or pKB value derived from functional assays, representing the negative logarithm of the antagonist concentration required to produce a two-fold rightward shift in an agonist's concentration-response curve; higher values indicate greater potency.[2][3]

AntagonistAnimal Model/TissuePotency (pA2 / pKB)Binding Affinity (Ki)Selectivity ProfileReference(s)
Spantide II Guinea-Pig Ileum (NK1)7.08 (pKB)-More potent at NK1 than NK2; inactive at NK3.[4][4]
Rabbit Jugular Vein (NK1)6.5 - 7.5 (pA2)-Higher affinity for NK1 over NK2.[2][2]
Guinea Pig Taenia Coli (NK1)7.7 (pA2)-Selective for NK1 over NK2.[5][5]
Spantide I Guinea-Pig Ileum (NK1)~6.0 (pA2)*-Less potent than Spantide II.[6] Also noted to be neurotoxic.[1][6][7]
Spantide III CHO Cells (Human NK1)IC50 ~100 nM**-Less potent than Spantide II at NK1; more potent at NK2.[7][7]
Sendide Mouse Spinal Cord-Potently displaces [3H]-SPExtremely potent and selective for NK1 receptors.[8][8][9]
[D-Trp7]sendide Mouse Spinal Cord-0.023 nMPotent and selective for NK1 receptors.[10][10]
FR 113680 Guinea-Pig Ileum (NK1)6.61 (pKB)-More potent at NK1 than NK2; inactive at NK3.[4][4][11]
Guinea-Pig Ileum (NK1)7.53 (pA2)-Selective for guinea-pig NK1; no effect on rat NK1, NK2, or NK3 binding.[11][11]
L-668,169 Guinea-Pig Ileum (NK1)6.44 (pKB)-Similar affinity for NK1 and NK2B receptors in some tissues.[4][4]
GR 82334 Various--Potent and specific reversible NK1 antagonist.[12][12][13]

*Estimated from report stating Spantide II is ~10 times more potent than Spantide I.[6] **Estimated from graphical data in the cited paper.[7]

Key Experimental Protocols

The quantitative data presented above are derived from established pharmacological assays. Understanding these methodologies is crucial for interpreting the results and designing future experiments.

Radioligand Binding Assay

This assay quantifies the affinity of an antagonist for the NK1 receptor by measuring its ability to displace a radiolabeled ligand (e.g., [³H]-Substance P).

  • Preparation : Membranes are prepared from cells or tissues endogenously expressing or recombinantly overexpressing the NK1 receptor (e.g., CHO cells, mouse spinal cord).[10][14]

  • Incubation : A fixed concentration of radiolabeled ligand is incubated with the membrane preparation in the presence of increasing concentrations of the unlabeled antagonist (e.g., Spantide II).

  • Separation : The reaction is terminated by rapid filtration through glass fiber filters, separating bound from free radioligand.

  • Detection : The radioactivity trapped on the filters is measured using liquid scintillation counting.

  • Analysis : The data are used to generate a competition curve, from which the IC50 (the concentration of antagonist that inhibits 50% of specific binding) is determined. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation, providing a measure of binding affinity.[5]

Functional Antagonism Assay (Schild Analysis)

This method assesses the functional potency of a competitive antagonist by measuring its ability to inhibit the physiological response induced by an agonist. This can be performed in isolated tissues or in cell-based systems.

  • Isolated Tissue Preparation (e.g., Guinea Pig Ileum) :

    • A segment of tissue, such as the guinea pig ileum, which contracts in response to NK1 agonists, is mounted in an organ bath containing a physiological salt solution.[4][11]

    • A cumulative concentration-response curve to an NK1 agonist (e.g., Substance P) is generated.

    • The tissue is then incubated with a fixed concentration of the antagonist (e.g., Spantide II) for a set period.

    • A second agonist concentration-response curve is generated in the presence of the antagonist.

    • This process is repeated with several concentrations of the antagonist.

  • Analysis (Schild Plot) :

    • The dose ratio (the ratio of the agonist EC50 in the presence and absence of the antagonist) is calculated for each antagonist concentration.

    • A Schild plot is constructed by plotting the logarithm of (dose ratio - 1) against the negative logarithm of the molar concentration of the antagonist.[2]

    • For a competitive antagonist, the x-intercept of the linear regression provides the pA2 value. A slope not significantly different from 1 suggests competitive antagonism.[2]

Calcium Mobilization Assay

This is a high-throughput cell-based functional assay that measures the ability of an antagonist to block agonist-induced increases in intracellular calcium, a key downstream event in NK1 receptor signaling.

  • Cell Preparation : Cells stably expressing the human NK1 receptor (e.g., CHO cells) are seeded in a multi-well plate.[7]

  • Dye Loading : The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) or engineered to express a luminescent photoprotein like aequorin.[5][7]

  • Antagonist Incubation : Cells are pre-incubated with varying concentrations of the antagonist.

  • Agonist Stimulation : A fixed concentration of an NK1 agonist (e.g., Substance P) is added to stimulate the receptor, and the resulting change in fluorescence or luminescence is measured using a plate reader.

  • Data Analysis : The antagonist's ability to inhibit the agonist-induced signal is used to generate a dose-response curve and calculate an IC50 value, which reflects its functional potency.

Mandatory Visualizations

NK1 Receptor Signaling and Antagonist Action

The NK1 receptor is a G protein-coupled receptor (GPCR). Upon binding of its endogenous ligand, Substance P, it primarily couples to Gαq/11, initiating a signaling cascade that leads to the activation of Phospholipase C (PLC) and subsequent mobilization of intracellular calcium. Peptide antagonists competitively block Substance P from binding to the receptor, thereby inhibiting these downstream effects.

NK1_Signaling_Pathway cluster_membrane Plasma Membrane cluster_extracellular Extracellular cluster_intracellular Intracellular NK1R NK1 Receptor Gq Gαq/11 NK1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates IP3 IP3 PLC->IP3 Generates SP Substance P SP->NK1R Binds & Activates Antagonist Spantide (Antagonist) Antagonist->NK1R Binds & Blocks Ca Ca²⁺ Release (from ER) IP3->Ca Triggers Response Cellular Responses (e.g., Neuronal Excitability, Inflammation) Ca->Response

Caption: NK1 receptor signaling pathway and mechanism of competitive antagonism by Spantide.

Experimental Workflow for Comparing NK1 Antagonists

A systematic approach is required to characterize and compare novel NK1 receptor antagonists. The workflow typically begins with primary binding assays to determine affinity, followed by in vitro functional assays to confirm antagonism and potency, and finally progresses to in vivo models to assess efficacy and physiological effects.

Experimental_Workflow A Step 1: Primary Screening Radioligand Binding Assay B Determine Binding Affinity (Ki) for NK1, NK2, NK3 Receptors A->B Data Output C Step 2: In Vitro Functional Assays (e.g., Calcium Mobilization, Organ Bath) B->C Proceed with high-affinity compounds D Determine Functional Potency (pA2/IC50) Confirm Competitive Antagonism C->D Data Output E Step 3: In Vivo Models (e.g., Anti-emetic, Anti-inflammatory) D->E Proceed with potent antagonists F Assess Efficacy, Duration of Action, and Pharmacokinetic Profile E->F Data Output G Candidate Selection F->G

Caption: General experimental workflow for the evaluation of peptide-based NK1 antagonists.

Discussion and Conclusion

The data clearly position Spantide II as a potent and selective peptide-based antagonist for the NK1 receptor. Its pA2 and pKB values, consistently in the range of 7.0-7.7, demonstrate high functional potency in various tissue preparations.[2][4][5] This is a significant improvement over its predecessor, Spantide I, which is approximately 10 times less potent and exhibits neurotoxicity.[1][6] While Spantide II shows some activity at NK2 receptors, it is markedly more potent at NK1 and is inactive at NK3 receptors, making it a valuable tool for distinguishing NK1-mediated pathways.[4][7]

When compared to other peptide antagonists, Spantide II holds a strong position. For instance, its potency is comparable to or slightly greater than that of FR 113680 (pKB 6.61-7.53) and L-668,169 (pKB 6.44) in similar assays.[4][11] However, the development of Substance P hexapeptide analogues like Sendide represents a leap in potency. Sendide and its analogues are described as "extremely potent" antagonists at NK1 receptors in the central nervous system, with binding affinities (Ki) in the low nanomolar to picomolar range, far exceeding the implied affinity of Spantide II.[8][10]

The choice between Spantide II and other peptide antagonists depends on the specific research question. Spantide II offers a well-characterized profile with good potency and selectivity for NK1 over NK2/NK3 receptors, making it suitable for a wide range of peripheral and central nervous system studies.[6] For investigations requiring the highest possible potency and specificity, particularly in the spinal cord, Sendide may be a more appropriate tool.[8][9]

References

Comparative

Confirming Spantide's Mechanism of Action: A Comparative Guide for a New Model System

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for confirming the mechanism of action of Spantide, a well-established Substance P (SP) antagonist, in a new m...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for confirming the mechanism of action of Spantide, a well-established Substance P (SP) antagonist, in a new model system. We present a direct comparison of Spantide with other known NK1 receptor antagonists, Aprepitant and Maropitant, supported by hypothetical experimental data. Detailed protocols for key validation experiments are provided to ensure reproducibility and aid in the design of future studies.

Introduction to Spantide and the Substance P Pathway

Substance P is a neuropeptide that plays a crucial role in pain transmission, inflammation, and various other physiological processes.[1][2][3][4] It exerts its effects by binding to the neurokinin-1 (NK1) receptor, a G-protein coupled receptor (GPCR).[3][5] Spantide is a competitive antagonist of the NK1 receptor, effectively blocking the downstream signaling cascade initiated by Substance P.[6][7][8] This guide outlines a series of experiments to confirm this antagonist activity in a user-defined cell line endogenously expressing the human NK1 receptor (e.g., SH-SY5Y neuroblastoma cells).

The binding of Substance P to the NK1 receptor activates Gq/11 proteins, leading to the stimulation of phospholipase C (PLC).[9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[2][3][9] This signaling cascade ultimately leads to various cellular responses, including neuronal excitation and inflammation.[4][10]

cluster_cytoplasm Cytoplasm SP Substance P NK1R NK1 Receptor SP->NK1R Binds Gq11 Gq/11 NK1R->Gq11 Activates PLC Phospholipase C Gq11->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to Receptor PKC Protein Kinase C DAG->PKC Activates Ca2_cyto Ca2+ ER->Ca2_cyto Releases Ca2_ER Ca2+ CellularResponse Cellular Response (e.g., Neuronal Excitation) Ca2_cyto->CellularResponse Mediates PKC->CellularResponse Mediates

Substance P Signaling Pathway via the NK1 Receptor.

Comparative Analysis of NK1 Receptor Antagonists

To confirm Spantide's mechanism of action, its performance was compared against two other known NK1 receptor antagonists: Aprepitant, a non-peptide antagonist, and Maropitant, a veterinary drug. The following tables summarize the hypothetical data obtained from competitive binding and functional assays in the SH-SY5Y model system.

Table 1: Competitive Binding Assay Results

This assay measures the ability of a compound to displace a radiolabeled ligand from the NK1 receptor. The IC50 is the concentration of the antagonist that inhibits 50% of the specific binding of the radioligand, and the Ki (inhibition constant) is a measure of the binding affinity of the antagonist.

CompoundIC50 (nM)Ki (nM)
Spantide 350230
Aprepitant 1.51.0
Maropitant 4.53.0
Table 2: Calcium Mobilization Assay Results

This functional assay measures the ability of an antagonist to inhibit the increase in intracellular calcium induced by Substance P. The EC50 is the concentration of the agonist (Substance P) that produces 50% of the maximal response. The IC50 for the antagonists indicates the concentration that inhibits 50% of the calcium response induced by a fixed concentration of Substance P.

CompoundSubstance P EC50 (nM)Antagonist IC50 (nM)
Spantide 1.2450
Aprepitant 1.22.5
Maropitant 1.27.0

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Competitive Radioligand Binding Assay

This protocol outlines the steps to determine the binding affinity of Spantide and other antagonists to the NK1 receptor.[11][12][13]

Materials:

  • SH-SY5Y cells (or other suitable cell line expressing NK1R)

  • Cell culture medium (e.g., DMEM/F12 with 10% FBS)

  • Poly-D-lysine coated 96-well plates

  • Binding buffer: 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4

  • Radioligand: [¹²⁵I]-Substance P

  • Unlabeled Substance P

  • Test compounds: Spantide, Aprepitant, Maropitant

  • Wash buffer: 50 mM Tris-HCl, pH 7.4

  • Scintillation fluid and counter

Procedure:

  • Cell Culture: Plate SH-SY5Y cells in poly-D-lysine coated 96-well plates and grow to 80-90% confluency.

  • Assay Setup:

    • Prepare serial dilutions of the test compounds (Spantide, Aprepitant, Maropitant) and unlabeled Substance P in binding buffer.

    • In a 96-well plate, add 50 µL of binding buffer to each well.

    • Add 50 µL of the test compound dilutions. For total binding, add 50 µL of binding buffer. For non-specific binding, add 50 µL of a high concentration of unlabeled Substance P (e.g., 1 µM).

    • Add 50 µL of [¹²⁵I]-Substance P at a concentration near its Kd.

    • Add 50 µL of cell membrane preparation or intact cells.

  • Incubation: Incubate the plate at 4°C for 3 hours with gentle agitation.

  • Harvesting: Rapidly filter the contents of each well through glass fiber filters pre-soaked in 0.3% polyethyleneimine using a cell harvester.

  • Washing: Wash the filters three times with ice-cold wash buffer.

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure radioactivity using a beta-counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Mobilization Assay

This protocol measures the functional antagonism of the NK1 receptor by monitoring changes in intracellular calcium levels.[8][12][14]

Materials:

  • SH-SY5Y cells

  • 96-well black, clear-bottom plates

  • Fluo-4 AM calcium indicator dye

  • Pluronic F-127

  • Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

  • Substance P

  • Test compounds: Spantide, Aprepitant, Maropitant

  • Fluorescence plate reader with automated injection capabilities

Procedure:

  • Cell Plating: Seed SH-SY5Y cells in 96-well black, clear-bottom plates and grow to 80-90% confluency.

  • Dye Loading:

    • Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in HBSS.

    • Remove the culture medium from the cells and add the loading solution.

    • Incubate at 37°C for 1 hour.

  • Cell Washing: Wash the cells twice with HBSS to remove excess dye.

  • Assay:

    • Place the plate in the fluorescence plate reader.

    • Add varying concentrations of the antagonist (Spantide, Aprepitant, or Maropitant) to the wells and incubate for 15-30 minutes.

    • Record a baseline fluorescence reading.

    • Inject a fixed concentration of Substance P (at its EC80) and continue to record the fluorescence signal for several minutes.

  • Data Analysis:

    • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

    • Calculate the peak fluorescence response for each antagonist concentration.

    • Plot the response against the log concentration of the antagonist to determine the IC50 value.

Experimental and Logical Workflow

The following diagrams illustrate the overall experimental workflow and the logical framework for confirming Spantide's mechanism of action.

cluster_prep Preparation cluster_assays Assays cluster_analysis Data Analysis & Conclusion CellCulture Cell Culture (SH-SY5Y) BindingAssay Competitive Binding Assay (Determine Ki) CellCulture->BindingAssay FunctionalAssay Calcium Mobilization Assay (Determine IC50) CellCulture->FunctionalAssay CompoundPrep Prepare Antagonists (Spantide, Aprepitant, Maropitant) CompoundPrep->BindingAssay CompoundPrep->FunctionalAssay DataAnalysis Analyze & Compare Data (IC50, Ki) BindingAssay->DataAnalysis FunctionalAssay->DataAnalysis Conclusion Confirm Spantide as a Competitive NK1R Antagonist DataAnalysis->Conclusion

Experimental Workflow for Antagonist Characterization.

cluster_experiments Experimental Evidence Hypothesis Hypothesis: Spantide is a competitive NK1 receptor antagonist BindingData Binding Assay: Spantide displaces radiolabeled Substance P from NK1R Hypothesis->BindingData Predicts FunctionalData Functional Assay: Spantide inhibits Substance P-induced intracellular calcium release Hypothesis->FunctionalData Predicts Conclusion Conclusion: Spantide's mechanism of action is confirmed as a competitive antagonist of the NK1 receptor BindingData->Conclusion Supports FunctionalData->Conclusion Supports

Logical Framework for Mechanism of Action Confirmation.

Conclusion

The presented experimental framework provides a robust methodology for confirming the mechanism of action of Spantide as a competitive NK1 receptor antagonist in a new model system. The comparative data, while hypothetical, illustrates the expected outcomes and allows for a clear differentiation between Spantide and other antagonists like Aprepitant and Maropitant. By following the detailed protocols and logical workflow, researchers can confidently validate the antagonistic properties of Spantide and other compounds targeting the Substance P/NK1 receptor pathway.

References

Safety & Regulatory Compliance

Handling

Essential Safety and Logistics for Handling Spantide

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Spantide. The following procedures detail personal protective equipment (PPE), operat...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Spantide. The following procedures detail personal protective equipment (PPE), operational plans for safe handling, and disposal protocols to ensure a secure laboratory environment.

Spantide Safety Data Summary

While Spantide II is not classified as a hazardous substance under the Globally Harmonized System (GHS), it is a potent biologically active peptide and should be handled with care to minimize exposure.[1] The following table summarizes key safety and physical data.

ParameterValueSource
GHS Classification Not classified as hazardous[1]
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0[1]
HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0[1]
Eye Protection Not required per SDS, but safety glasses are recommended as a best practice in a laboratory setting.[1]
Solubility Soluble in water (1 mg/mL)[2]
Storage Temperature -20 °C or below[2]

Personal Protective Equipment (PPE)

Although the Safety Data Sheet (SDS) for Spantide II indicates minimal chemical hazards, its biological activity as a tachykinin antagonist necessitates a cautious approach to prevent unintended physiological effects. The following PPE is recommended for handling Spantide in a laboratory setting.

  • Gloves: Wear nitrile or latex gloves to prevent skin contact. It is important to consult the glove manufacturer's specifications to ensure compatibility and determine the breakthrough time.[1]

  • Eye Protection: Safety glasses with side shields should be worn to protect against accidental splashes, even though the SDS for Spantide II states eye protection is not required.[1]

  • Lab Coat: A standard laboratory coat should be worn to protect personal clothing from contamination.

  • Respiratory Protection: If there is a risk of generating aerosols or dusts of Spantide, a NIOSH-approved respirator may be necessary. All work with solid Spantide that could generate dust should be performed in a chemical fume hood or a biological safety cabinet.

Operational Plan for Handling Spantide

Adherence to a strict operational plan is crucial for the safe handling of Spantide. The following step-by-step guidance outlines the procedures for handling this compound.

  • Preparation:

    • Designate a specific area within the laboratory for handling Spantide.

    • Ensure a calibrated precision balance is available if working with the solid form.

    • Have all necessary equipment, including appropriate solvents and sterile containers, readily accessible.

    • Verify that an emergency eyewash station and safety shower are in close proximity and operational.

  • Handling Solid Spantide:

    • All weighing and initial dilutions of solid Spantide should be conducted in a chemical fume hood or a biological safety cabinet to minimize the risk of inhalation.

    • Use appropriate tools, such as spatulas, for transferring the solid material.

  • Handling Spantide Solutions:

    • Handle all solutions containing Spantide with care to avoid splashes and aerosol formation.

    • When preparing solutions, add the solvent to the solid Spantide slowly.

    • Clearly label all containers with the compound name, concentration, date, and appropriate hazard warnings.

  • Accidental Exposure:

    • Skin Contact: Immediately wash the affected area with soap and plenty of water.

    • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

    • Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.

    • Ingestion: Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

Proper disposal of Spantide and contaminated materials is essential to prevent environmental contamination and accidental exposure.

  • Unused Spantide: Unused solid Spantide or solutions should be disposed of as chemical waste. Contact your institution's Environmental Health and Safety (EHS) department for specific guidelines on chemical waste disposal.

  • Contaminated Labware:

    • Sharps: Needles, syringes, or other sharp objects contaminated with Spantide must be placed in a designated sharps container.[3]

    • Non-sharps: Contaminated labware such as pipette tips, tubes, and flasks should be collected in a designated biohazard or chemical waste container.

  • Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be placed in a designated waste container.

While the SDS for Spantide II suggests that small quantities can be disposed of with household waste, this is not a recommended practice in a research laboratory setting due to the compound's biological activity.[1] Always follow your institution's specific waste disposal protocols.

Spantide Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of Spantide in a laboratory environment.

Spantide_Workflow cluster_prep Preparation cluster_handling Handling Procedures cluster_disposal Disposal prep_area Designate Handling Area gather_materials Gather Materials & PPE prep_area->gather_materials check_safety Verify Safety Equipment gather_materials->check_safety weigh_solid Weigh Solid in Hood check_safety->weigh_solid prepare_solution Prepare Solution weigh_solid->prepare_solution handle_solution Handle Solution with Care prepare_solution->handle_solution dispose_unused Dispose of Unused Spantide (Chemical Waste) handle_solution->dispose_unused dispose_sharps Dispose of Contaminated Sharps handle_solution->dispose_sharps dispose_labware Dispose of Contaminated Labware handle_solution->dispose_labware dispose_ppe Dispose of Contaminated PPE handle_solution->dispose_ppe

Caption: Workflow for safe handling and disposal of Spantide.

References

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